N-Methyl-o-phenylenediamine

• CAS: 4760-34-3

Core Science & Biosynthesis

N-Methyl-o-phenylenediamine: A Comprehensive Technical Guide

CAS Number: 4760-34-3

This technical guide provides an in-depth overview of N-Methyl-o-phenylenediamine, a key chemical intermediate in the pharmaceutical and chemical industries. The document details its chemical and physical properties, provides comprehensive experimental protocols for its synthesis and analysis, and illustrates its role in significant synthetic pathways. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

N-Methyl-o-phenylenediamine, also known as 2-amino-N-methylaniline, is a yellow to red-brown liquid at room temperature.[1][2] It is a versatile bifunctional molecule containing both a primary and a secondary amine group, making it a valuable building block in organic synthesis. Its properties are summarized in the table below.

Property	Value	Source
CAS Number	4760-34-3	[1][2][3][4][5]
Molecular Formula	C₇H₁₀N₂	[1][3][4][5]
Molecular Weight	122.17 g/mol	[1][2][4][5]
Appearance	Yellow to red to very dark brown liquid	[1][2]
Melting Point	22 °C	[1][2]
Boiling Point	252.4 °C at 760 mmHg; 123-124 °C at 10 mmHg	[1][2]
Density	1.075 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.612	[1][2]
Flash Point	122.4 °C (closed cup)	[1]
Solubility	Soluble in water.	[6]
pKa	6.17 ± 0.10 (Predicted)	[1]

Synthesis Protocols

Several methods for the synthesis of N-Methyl-o-phenylenediamine have been reported, primarily involving the methylation of an aniline (B41778) derivative followed by the reduction of a nitro group.

Method 1: Methylation of o-Nitroaniline and Subsequent Reduction

This common industrial method involves a two-step process that offers good regioselectivity.[7]

Step 1: Synthesis of N-methyl-o-nitroaniline

• Materials: o-nitroaniline, acetone (B3395972), potassium hydroxide (B78521) (KOH), dimethyl sulfate (B86663).[1]

• Procedure: 40.0 g (0.29 mol) of o-nitroaniline is mixed with 200 ml of acetone. 32 g (0.57 mol) of KOH is then added. 46 g (0.37 mol) of dimethyl sulfate is added dropwise. The reaction progress is monitored by Thin Layer Chromatography (TLC). After completion, 20.0 ml of ammonia (B1221849) water is added, and the acetone is removed by distillation. 200.0 ml of water is then added to induce crystallization. The product is separated by filtration and dried to yield N-methyl-o-nitroaniline.[1]

• Yield: 95.3% with a purity of >99%.[1]

Step 2: Reduction of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine

Two primary reduction methods are employed:

• Catalytic Hydrogenation:

  • Materials: N-methyl-o-nitroaniline, methanol (B129727), 10% Palladium on carbon (Pd/C), hydrogen gas, thionyl chloride.[1]

  • Procedure: 20.0 g (0.13 mol) of N-methyl-o-nitroaniline is mixed with 100 ml of methanol in a hydrogenation reactor. 0.05 g of 10% Pd/C is added. The mixture is subjected to a hydrogen pressure of 0.2-0.5 MPa at 30-35°C for approximately 3 hours. After the reaction, the catalyst is filtered off. Thionyl chloride (17.8 g, 0.15 mol) is added dropwise to the filtrate, which is then cooled to precipitate N-methyl-o-phenylenediamine dihydrochloride (B599025).[1]

  • Yield: 98.4%.[1]

• Iron-Catalyzed Reduction:

  • Materials: N-methyl-o-nitroaniline, ethanol, glacial acetic acid, reduced iron powder, thionyl chloride.[1]

  • Procedure: In a 500 ml reaction flask, 100 ml of ethanol, 5 ml of glacial acetic acid, and 21.8 g (0.39 mol) of reduced iron powder are stirred and activated at 50-55°C for 30 minutes. 20.0 g (0.13 mol) of N-methyl-o-nitroaniline is then added, and the mixture is heated to reflux for about 2 hours. The reaction mixture is filtered while hot. Thionyl chloride (17.8 g, 0.15 mol) is added dropwise to the filtrate, followed by cooling and filtration to obtain N-methyl-o-phenylenediamine dihydrochloride.[1]

  • Yield: 90.0%.[1]

Synthesis workflow for N-Methyl-o-phenylenediamine.

Method 2: Direct Methylation of o-Phenylenediamine (B120857)

• Materials: o-phenylenediamine, methanol, methyl iodide.[3]

• Procedure: 89 grams (0.82 mole) of o-phenylenediamine are added to one liter of methanol. 25.7 ml (0.41 mole) of methyl iodide is added, and the mixture is refluxed for 2 hours. An additional 25.7 ml (0.41 mole) of methyl iodide is then added, and the mixture is refluxed for a total of 12 hours. The majority of the methanol is removed in vacuo. The residual oil is poured into two liters of crushed ice, and the pH is adjusted to 9.0 with potassium hydroxide. The mixture is then extracted with diethyl ether, and the extract is dried over potassium carbonate. The ether is removed in vacuo, and the residue is distilled at approximately 120°C/8 mm to yield N-methyl-o-phenylenediamine.[3]

Purification

Purification of N-Methyl-o-phenylenediamine can be achieved through distillation or recrystallization of its salt form.

• Distillation: The crude product can be purified by vacuum distillation.[3]

• Recrystallization: For the dihydrochloride salt, recrystallization can be performed. A general protocol involves dissolving the crude salt in a suitable hot solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture) and allowing it to cool slowly to induce crystallization. The crystals are then collected by vacuum filtration, washed with a small amount of cold solvent, and dried.[8]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a common method for the analysis of N-Methyl-o-phenylenediamine.

• Method: A reverse-phase (RP) HPLC method can be used with a C18 column.[5][9]

• Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (B52724) (MeCN), water, and an acid such as phosphoric acid or formic acid (for Mass-Spec compatibility).[5]

• Detection: UV detection at 230 nm is suitable for monitoring the effluent.[9]

• Application: This method is scalable and can be used for purity analysis, impurity isolation in preparative separation, and pharmacokinetic studies.[5]

Applications in Synthesis

N-Methyl-o-phenylenediamine is a crucial intermediate in the synthesis of various pharmaceuticals and heterocyclic compounds.

Synthesis of Telmisartan

N-Methyl-o-phenylenediamine is a key building block in the synthesis of Telmisartan, an angiotensin II receptor antagonist used to treat hypertension.[1][2][4] The synthesis involves the condensation of N-methyl-1,2-phenylenediamine with a carboxylic acid derivative to form a bis-benzimidazole intermediate, which is then further functionalized to yield Telmisartan.[2][4]

Role of N-Methyl-o-phenylenediamine in Telmisartan synthesis.

Synthesis of Benzimidazoles

Benzimidazoles are an important class of heterocyclic compounds with a wide range of biological activities. N-Methyl-o-phenylenediamine can be used as a precursor for the synthesis of 1-methyl substituted benzimidazoles. The general synthesis involves the condensation of N-Methyl-o-phenylenediamine with a carboxylic acid or its derivative.[10][11]

General pathway for Benzimidazole synthesis.

Safety and Handling

N-Methyl-o-phenylenediamine is harmful if swallowed, in contact with skin, or if inhaled.[4] It causes skin and eye irritation.[4] Appropriate personal protective equipment, including gloves, eye protection, and a respirator, should be used when handling this chemical.[12] It should be stored under an inert gas (nitrogen or argon) at 2–8 °C.[1] The dihydrochloride salt is an acidic salt and is generally soluble in water, forming solutions with a pH of less than 7.0.[6][13]

References

• 1. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. rjpbcs.com [rjpbcs.com]
• 3. prepchem.com [prepchem.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 7. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES | Semantic Scholar [semanticscholar.org]
• 10. banglajol.info [banglajol.info]
• 11. ijariie.com [ijariie.com]
• 12. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]

N-Methyl-o-phenylenediamine chemical structure and synthesis

An In-depth Technical Guide to N-Methyl-o-phenylenediamine: Chemical Structure, Properties, and Synthesis

Introduction

N-Methyl-o-phenylenediamine, an aromatic diamine, is a significant intermediate in the synthesis of various heterocyclic compounds and active pharmaceutical ingredients. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and detailed methodologies for its synthesis, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

N-Methyl-o-phenylenediamine consists of a benzene (B151609) ring with an amino group (-NH₂) and a methylamino group (-NHCH₃) at adjacent (ortho) positions.

• IUPAC Name: N¹-methylbenzene-1,2-diamine[1]

• Synonyms: 2-(Methylamino)aniline, 2-Amino-N-methylaniline, N-Methyl-1,2-benzenediamine[1][2][3]

• CAS Number: 4760-34-3[1][2][3]

• Molecular Formula: C₇H₁₀N₂[1][2]

• Molecular Weight: 122.17 g/mol [1][2]

Chemical Structure:

Physicochemical Properties

The key physical and chemical properties of N-Methyl-o-phenylenediamine are summarized in the table below.

Property	Value	Source
Appearance	Yellow to red to very dark brown liquid	[2]
Melting Point	22 °C	[2]
Boiling Point	252.4 °C at 760 mmHg; 123-124 °C at 10 mmHg	[2]
Density	1.075 g/mL at 25 °C
Refractive Index	n20/D 1.612	[2]
Flash Point	122.4 °C	[2]
Storage	Under inert gas (nitrogen or Argon) at 2–8 °C	[2]

Synthesis of N-Methyl-o-phenylenediamine

Several synthetic routes have been established for the preparation of N-Methyl-o-phenylenediamine. The primary methods involve the methylation of an aniline (B41778) derivative followed by the reduction of a nitro group, or the direct methylation of o-phenylenediamine (B120857).

Synthesis Workflow Diagram

Caption: Synthetic routes to N-Methyl-o-phenylenediamine.

Experimental Protocols

Detailed experimental procedures for the key synthetic methods are provided below.

Method 1: Direct Methylation of o-Phenylenediamine

This method involves the direct N-methylation of o-phenylenediamine using methyl iodide.

Experimental Protocol:

• To a 1-liter flask, add 89 grams (0.82 mole) of o-phenylenediamine and 1 liter of methanol (B129727).[4]

• Add 25.7 ml (0.41 mole) of methyl iodide to the mixture.[4]

• Reflux the mixture for 2 hours.[4]

• Add an additional 25.7 ml (0.41 mole) of methyl iodide.[4]

• Continue to reflux the mixture for a total of 12 hours.[4]

• Remove the majority of the methanol under reduced pressure (in vacuo).[4]

• Pour the residual brown oil into 2 liters of crushed ice.[4]

• Adjust the pH of the mixture to 9.0 by adding potassium hydroxide (B78521).[4]

• Extract the resulting mixture with ethyl ether.[4]

• Dry the ether extract over potassium carbonate.[4]

• Remove the ether in vacuo.[4]

• Distill the residue at approximately 120° C under 8 mm Hg pressure to obtain N-methyl-o-phenylenediamine as a yellow oil.[4]

Method 2: Methylation of o-Nitroaniline followed by Reduction

This two-step synthesis starts with the methylation of o-nitroaniline to form N-methyl-o-nitroaniline, which is then reduced to the final product.

Step 2a: Synthesis of N-methyl-o-nitroaniline

Experimental Protocol:

• In a suitable reaction vessel, mix 40.0 g (0.29 mol) of o-nitroaniline with 200 ml of acetone (B3395972).[5]

• Add 32 g (0.57 mol) of potassium hydroxide (KOH).[5]

• Add 46 g (0.37 mol) of dimethyl sulfate dropwise.[5]

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.[5]

• Add 20.0 ml of ammonia (B1221849) water and remove the acetone by evaporation.[5]

• Add 200.0 ml of water to the residue, stir to induce crystallization.[5]

• Separate the product by filtration and dry to obtain N-methyl-o-nitroaniline.[5]

Step 2b: Reduction of N-methyl-o-nitroaniline

Two common methods for the reduction are catalytic hydrogenation and chemical reduction with iron.

Protocol 2b-i: Catalytic Hydrogenation

• In a hydrogenation reactor, mix 20.0 g (0.13 mol) of N-methyl-o-nitroaniline with 100 ml of methanol.[5]

• Add 0.05 g of 10% Palladium on carbon (Pd/C) as the catalyst.[5]

• Pressurize the reactor with hydrogen gas to 0.2-0.5 MPa.[5]

• Maintain the reaction at 30-35°C for approximately 3 hours.[5]

• After the reaction is complete, filter to remove the catalyst.[5]

• To obtain the dihydrochloride (B599025) salt, add 17.8 g (0.15 mol) of thionyl chloride dropwise to the filtrate, then cool to crystallize the product.[5]

Protocol 2b-ii: Reduction with Iron Powder

• In a 500 ml reaction flask, add 100 ml of ethanol (B145695), 5 ml of glacial acetic acid, and 21.8 g (0.39 mol) of reduced iron powder.[5]

• Stir and heat the mixture at 50-55°C for 30 minutes to activate the iron.[5]

• Add 20.0 g (0.13 mol) of N-methyl-o-nitroaniline.[5]

• Heat the mixture to reflux and maintain for about 2 hours.[5]

• Filter the hot reaction mixture.[5]

• To obtain the dihydrochloride salt, add 17.8 g (0.15 mol) of thionyl chloride dropwise to the filtrate, then cool to crystallize the product.[5]

Method 3: From o-Chloronitrobenzene

This route involves the nucleophilic aromatic substitution of o-chloronitrobenzene with methylamine, followed by reduction.

Step 3a: Synthesis of N-Methyl-o-nitroaniline

• React o-chloronitrobenzene with an aqueous solution of monomethylamine in a sealed vessel.[6][7]

• Pressurize the reaction with nitrogen to 0.5 MPa and heat to 120–135°C.[6][7]

• After the reaction is complete, cool the mixture and allow it to separate into layers.[6]

• The lower oil phase is collected as N-methyl-o-nitroaniline.[6]

Step 3b: Reduction of N-Methyl-o-nitroaniline

• In a reaction vessel, dissolve the N-methyl-o-nitroaniline in ethanol and add a supported nickel catalyst.[6][7]

• Slowly add hydrazine (B178648) hydrate (B1144303) dropwise while heating the mixture to 70-75°C.[6][7]

• After the addition is complete, maintain the reaction at 80-90°C for 20 hours for insulation reaction.[6]

• Filter the reaction mixture to remove the catalyst. The filtrate contains N-methyl-o-phenylenediamine.[6]

Quantitative Synthesis Data

The following table summarizes the reported yields and purities for the different synthetic routes to N-Methyl-o-phenylenediamine or its dihydrochloride salt.

Method	Starting Material	Key Reagents	Product	Yield	Purity	Source
2a	o-Nitroaniline	Dimethyl sulfate, KOH	N-Methyl-o-nitroaniline	95.3%	>99%	[5]
2b-i	N-Methyl-o-nitroaniline	H₂, 10% Pd/C	N-Methyl-o-phenylenediamine dihydrochloride	98.4%	>99%	[5]
2b-ii	N-Methyl-o-nitroaniline	Fe, Acetic Acid	N-Methyl-o-phenylenediamine dihydrochloride	90.0%	>99%	[5][8]
3b	N-Methyl-o-nitroaniline	H₂/Pd-C	N-Methyl-o-phenylenediamine	78-82%	-	[7]

Safety Information

N-Methyl-o-phenylenediamine is harmful if swallowed or in contact with skin and causes skin and eye irritation.[1] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated area or fume hood.[9] The dihydrochloride salt is an acidic salt and should be handled accordingly.[10][11]

Conclusion

This technical guide has detailed the chemical structure, properties, and comprehensive synthesis protocols for N-Methyl-o-phenylenediamine. The presented methods offer various routes for its preparation, allowing researchers to select the most suitable approach based on available starting materials, desired scale, and safety considerations. The provided quantitative data and experimental details serve as a valuable resource for the successful synthesis of this important chemical intermediate.

References

• 1. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. N-Methyl-o-phenylenediamine | SIELC Technologies [sielc.com]
• 4. prepchem.com [prepchem.com]
• 5. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 7. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 8. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 9. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

N-Methyl-o-phenylenediamine IUPAC name and synonyms

An In-Depth Technical Guide to N-Methyl-o-phenylenediamine

This technical guide provides a comprehensive overview of N-Methyl-o-phenylenediamine, a significant chemical intermediate in the synthesis of various pharmaceuticals and heterocyclic compounds. This document outlines its chemical identity, physicochemical properties, and detailed experimental protocols for its synthesis and analysis, catering to researchers, scientists, and professionals in drug development.

Chemical Identity

The nomenclature of a chemical compound is critical for its unambiguous identification in research and commerce. N-Methyl-o-phenylenediamine is known by several names, with a specific systematic name assigned by the International Union of Pure and Applied Chemistry (IUPAC).

IUPAC Name: 2-N-methylbenzene-1,2-diamine[1]

Synonyms: N-Methyl-o-phenylenediamine is also widely recognized by a variety of synonyms in literature and commercial listings. These include:

• N-Methyl-1,2-phenylenediamine[1][2]

• N-Methyl-1,2-benzenediamine[1]

• 2-(Methylamino)aniline[1][2]

• 2-Amino-N-methylaniline[1][2]

• N¹-methylbenzene-1,2-diamine[2]

• 1,2-Benzenediamine, N-methyl-[1][2]

• N-Methyl-1,2-diaminobenzene[1]

• o-Phenylenediamine (B120857), N-methyl-[1][2]

The relationship between the IUPAC name and its common synonyms is illustrated in the diagram below.

Caption: IUPAC name and common synonyms for N-Methyl-o-phenylenediamine.

Physicochemical Properties

A summary of the key physical and chemical properties of N-Methyl-o-phenylenediamine is provided in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₇H₁₀N₂	[1]
Molecular Weight	122.17 g/mol	[1][2]
Appearance	Yellow to red to very dark brown liquid	[2]
Melting Point	22 °C	[2]
Boiling Point	252.4 °C at 760 mmHg; 123-124 °C at 10 mmHg	[2]
Density	1.075 g/mL at 25 °C
Refractive Index	n20/D 1.612	[2]
Flash Point	113 °C (closed cup)
CAS Number	4760-34-3	[1]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]
Rotatable Bond Count	1	[2]

Experimental Protocols

The synthesis of N-Methyl-o-phenylenediamine can be achieved through various methods. Below are detailed protocols for two common synthetic routes, as well as an analytical method for its characterization.

Synthesis via Methylation of o-Phenylenediamine

This method involves the direct methylation of o-phenylenediamine using a methylating agent such as methyl iodide.

Materials:

• o-Phenylenediamine

• Methanol (B129727)

• Methyl iodide

• Potassium hydroxide

• Ethyl ether

• Potassium carbonate

Procedure:

• To one liter of methanol, add 89 grams (0.82 mole) of o-phenylenediamine and 25.7 ml (0.41 mole) of methyl iodide.[3]

• Reflux the mixture for 2 hours.[3]

• Add an additional 25.7 ml (0.41 mole) of methyl iodide to the mixture.[3]

• Continue to reflux the total mixture for 12 hours.[3]

• Remove the major portion of the methanol under vacuum.[3]

• Pour the residual brown oil into two liters of crushed ice.[3]

• Adjust the pH of the mixture to 9.0 by adding potassium hydroxide.[3]

• Extract the resulting mixture with ethyl ether.[3]

• Dry the ether extract over potassium carbonate.[3]

• Remove the ether in vacuo.[3]

• Distill the residue at approximately 120° C under 8 mm Hg pressure to obtain N-methyl-o-phenylenediamine as a yellow oil.[3]

Synthesis via Reduction of N-Methyl-o-nitroaniline

This two-step industrial approach involves the methylation of o-nitroaniline followed by the reduction of the nitro group, which offers better regioselectivity.[4]

Step 1: Synthesis of N-methyl-o-nitroaniline

• Mix 40.0g (0.29 mol) of o-nitroaniline with 200ml of acetone.[5]

• Add 32g (0.57 mol) of KOH.[5]

• Add 46g (0.37 mol) of dimethyl sulfate (B86663) dropwise.[5]

• Monitor the reaction by TLC until no starting material is observed.[5]

• Add 20.0ml of ammonia (B1221849) water and evaporate the acetone.[5]

• Add 200.0ml of water, stir to induce crystallization, filter, and dry to obtain N-methyl-o-nitroaniline.[5]

Step 2: Synthesis of N-methyl-o-phenylenediamine

• Mix 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100ml of methanol.[5]

• Add 0.05g of 10% Pd/C to a hydrogenation reactor.[5]

• Introduce hydrogen gas at 0.2-0.5 MPa and maintain the temperature at 30-35°C for about 3 hours.[5]

• After filtration to remove the catalyst, the filtrate contains N-methyl-o-phenylenediamine.[5] For isolation as the dihydrochloride (B599025) salt, thionyl chloride can be added dropwise to the filtrate, followed by cooling and filtration.[5]

The workflow for the reduction of N-Methyl-o-nitroaniline is depicted in the following diagram.

Caption: Experimental workflow for the synthesis of N-Methyl-o-phenylenediamine.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

N-Methyl-o-phenylenediamine can be analyzed using reverse-phase HPLC.[6]

Conditions:

• Column: Newcrom R1[6]

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of phosphoric acid.[6]

• Detection: UV detector[7]

This method is scalable and can be adapted for preparative separation to isolate impurities.[6]

Applications in Research and Development

N-Methyl-o-phenylenediamine is a valuable precursor in the synthesis of various biologically active compounds. Its primary applications include:

• Synthesis of Benzimidazoles: It is a key starting material for producing benzimidazoles, a class of heterocyclic compounds with diverse pharmacological activities. This includes the one-pot synthesis of 1-methyl-2(hetero)arylbenzimidazoles and the preparation of 1-methyl-1H-benzimidazole-2(3H)-thione.

• Pharmaceutical Synthesis: It is notably used in the total synthesis of Telmisartan, an angiotensin II receptor antagonist used to treat high blood pressure.

• Dye Manufacturing: Due to its chemical structure, it is used in the production of dyes.

• Analytical Chemistry: It can be employed as a reagent for the colorimetric detection of nitrites.[4]

Safety and Handling

N-Methyl-o-phenylenediamine is classified as harmful if swallowed or in contact with skin and causes skin irritation.[1] It is essential to handle this chemical with appropriate personal protective equipment, including gloves, eye protection, and in a well-ventilated area. The compound is a combustible liquid. For its dihydrochloride salt, it is considered an acidic salt that is generally soluble in water, forming solutions with a pH of less than 7.0.[8]

References

• 1. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. prepchem.com [prepchem.com]
• 4. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 5. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 6. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. osha.gov [osha.gov]
• 8. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

An In-depth Technical Guide to N-Methyl-o-phenylenediamine: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methyl-o-phenylenediamine (N-MOPD), also known as N¹-methylbenzene-1,2-diamine, is an aromatic amine that serves as a crucial building block in the synthesis of a variety of heterocyclic compounds, notably benzimidazoles.[1][2] Its utility extends to the development of pharmaceuticals, such as the angiotensin II receptor antagonist Telmisartan, and as a reagent in analytical chemistry.[1][2] This technical guide provides a comprehensive overview of the physical and chemical properties of N-Methyl-o-phenylenediamine and its dihydrochloride (B599025) salt, complete with detailed experimental protocols for its synthesis and characterization.

Chemical Identity and Structure

• IUPAC Name: N¹-methylbenzene-1,2-diamine[1]

• Synonyms: 2-(Methylamino)aniline, 2-Amino-N-methylaniline, N-Methyl-1,2-benzenediamine[1]

• CAS Number: 4760-34-3[1]

• Molecular Formula: C₇H₁₀N₂[1]

• Molecular Weight: 122.17 g/mol [3]

• Chemical Structure:

  • SMILES: C1=CC=C(C(=C1)N)NC

  • InChI: InChI=1S/C7H10N2/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3

Physical Properties

The physical properties of N-Methyl-o-phenylenediamine and its dihydrochloride salt are summarized in the tables below. These properties are critical for its handling, storage, and application in various chemical reactions.

Table 1: Physical Properties of N-Methyl-o-phenylenediamine (Free Base)

Property	Value	Source(s)
Appearance	Yellow to red to very dark brown liquid	[1]
Melting Point	22 °C	[1][4]
Boiling Point	252.4 °C at 760 mmHg, 123-124 °C at 10 mmHg	[1][4]
Density	1.098 g/cm³ (1.075 g/mL at 25 °C)	[1][4]
Refractive Index	n20/D 1.612	[1]
Flash Point	122.4 °C (113 °C closed cup)	[1]
Solubility	Information not widely available, but expected to have some solubility in organic solvents.
pKa	6.17 ± 0.10 (Predicted)	[1]

Table 2: Physical Properties of N-Methyl-o-phenylenediamine Dihydrochloride

Property	Value	Source(s)
Appearance	Crystals (from ethanol); light purple powder	[5][6][7]
Molecular Formula	C₇H₁₂Cl₂N₂	[5][6]
Molecular Weight	195.09 g/mol	[5][6]
Melting Point	191 °C (approximately 376 °F)	[5][6]
Solubility	Water soluble (≥ 100 mg/mL at 73 °F)	[5][7]

Chemical Properties and Reactivity

N-Methyl-o-phenylenediamine exhibits reactivity characteristic of an aromatic diamine. The presence of two amine groups, one primary and one secondary, allows for a range of chemical transformations.

• Reactivity: The molecule can undergo reactions at both amine sites, though the primary amine is generally more nucleophilic. It is a key precursor for the synthesis of benzimidazoles.[2]

• Stability: The free base is a yellow oil that can darken upon standing, suggesting some sensitivity to air and light.[8] It should be stored under an inert atmosphere (nitrogen or argon) at 2–8 °C.[1] The dihydrochloride salt is a more stable, crystalline solid.[5]

• Hazards: N-Methyl-o-phenylenediamine is harmful if swallowed, in contact with skin, or if inhaled.[3] It causes skin and serious eye irritation.[3] The dihydrochloride salt is also toxic if swallowed or in contact with skin.[5][9] Appropriate personal protective equipment should be used when handling this compound.[6][10]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of N-Methyl-o-phenylenediamine.

Table 3: Spectroscopic Data for N-Methyl-o-phenylenediamine

Technique	Data Source
¹H NMR	Sigma-Aldrich Co. LLC.[3]
¹³C NMR	Sigma-Aldrich Co. LLC.[3]
FTIR	Bruker IFS 85, Wiley-VCH GmbH[3]
ATR-IR	Aldrich, Sigma-Aldrich Co. LLC.[3]
Mass Spectrometry	Molecular Ion Peak (dihydrochloride): m/z 195.09[11]

Experimental Protocols: Synthesis of N-Methyl-o-phenylenediamine

Several methods for the synthesis of N-Methyl-o-phenylenediamine have been reported. Below are detailed protocols for two common approaches.

Method 1: Methylation of o-Phenylenediamine (B120857)

This method involves the direct methylation of o-phenylenediamine using methyl iodide.

Reaction Scheme:

o-Phenylenediamine + CH₃I → N-Methyl-o-phenylenediamine

Experimental Protocol: [8]

• Reaction Setup: To one liter of methanol (B129727) in a suitable reaction vessel, add 89 grams (0.82 mole) of o-phenylenediamine and 25.7 mL (0.41 mole) of methyl iodide.

• Initial Reflux: Reflux the mixture for 2 hours.

• Second Addition of Methyl Iodide: Add an additional 25.7 mL (0.41 mole) of methyl iodide to the reaction mixture.

• Continued Reflux: Reflux the total mixture for 12 hours.

• Solvent Removal: Remove the major portion of the methanol in vacuo.

• Work-up:

  • Pour the residual brown oil into two liters of crushed ice.

  • Adjust the pH of the mixture to 9.0 by the addition of potassium hydroxide.

  • Extract the resulting mixture with ethyl ether.

  • Dry the ether extract over potassium carbonate.

• Purification:

  • Remove the ether in vacuo.

  • Distill the residue at approximately 120 °C under a pressure of 8 mmHg to obtain N-methyl-o-phenylenediamine as a yellow oil.

Workflow for the synthesis of N-Methyl-o-phenylenediamine via methylation.

Method 2: Reduction of N-Methyl-o-nitroaniline

This two-step method involves the methylation of o-nitroaniline followed by the reduction of the nitro group.

Step 1: Synthesis of N-Methyl-o-nitroaniline [12]

• Reaction Setup: Mix 40.0 g (0.29 mol) of o-nitroaniline with 200 mL of acetone (B3395972).

• Base Addition: Add 32 g (0.57 mol) of KOH.

• Methylation: Add 46 g (0.37 mol) of dimethyl sulfate (B86663) dropwise.

• Reaction Monitoring: Monitor the reaction by TLC until no starting material is observed.

• Quenching: Add 20.0 mL of ammonia (B1221849) water.

• Isolation:

  • Remove the acetone by distillation.

  • Add 200.0 mL of water to the residue.

  • Stir to induce crystallization.

  • Separate the product by filtration and dry to obtain N-methyl-o-nitroaniline.

Step 2: Reduction to N-Methyl-o-phenylenediamine Dihydrochloride [12]

Two alternative reduction procedures are provided:

A) Catalytic Hydrogenation:

• Reaction Setup: Mix 20.0 g (0.13 mol) of N-methyl-o-nitroaniline with 100 mL of methanol and add 0.05 g of 10% Pd/C to a hydrogenation reactor.

• Hydrogenation: Introduce hydrogen gas at 0.2-0.5 MPa and maintain the temperature at 30-35 °C for approximately 3 hours.

• Isolation:

  • Filter the reaction mixture to remove the catalyst.

  • Add 17.8 g (0.15 mol) of thionyl chloride dropwise to the filtrate.

  • Cool the solution to induce precipitation and filter to obtain N-methyl-o-phenylenediamine dihydrochloride.

B) Iron-Mediated Reduction:

• Activator Preparation: In a 500 mL reaction flask, add 100 mL of ethanol, 5 mL of glacial acetic acid, and 21.8 g (0.39 mol) of reduced iron powder. Stir and activate at 50-55 °C for 30 minutes.

• Reduction: Add 20.0 g (0.13 mol) of N-methyl-o-nitroaniline and heat the mixture to reflux for about 2 hours.

• Isolation:

  • Filter the hot reaction mixture.

  • Add 17.8 g (0.15 mol) of thionyl chloride dropwise to the filtrate.

  • Cool the solution and filter to obtain N-methyl-o-phenylenediamine dihydrochloride.

Workflow for the two-step synthesis of N-Methyl-o-phenylenediamine dihydrochloride.

Conclusion

N-Methyl-o-phenylenediamine is a valuable and versatile chemical intermediate with well-defined physical and chemical properties. Its synthesis is achievable through multiple routes, offering flexibility in process development. A thorough understanding of its properties, reactivity, and handling requirements, as outlined in this guide, is essential for its safe and effective use in research and development, particularly in the fields of medicinal chemistry and materials science.

References

• 1. lookchem.com [lookchem.com]
• 2. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 3. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. prepchem.com [prepchem.com]
• 9. aksci.com [aksci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 12. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]

N-Methyl-o-phenylenediamine: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability data for N-Methyl-o-phenylenediamine and its dihydrochloride (B599025) salt. The information is curated for researchers, scientists, and professionals in drug development who utilize this compound in their work. This document summarizes quantitative data in structured tables, details relevant experimental methodologies, and provides visual representations of key chemical pathways.

Core Concepts: Solubility and Stability

Understanding the solubility and stability of N-Methyl-o-phenylenediamine is crucial for its application in pharmaceutical synthesis and other research areas. Solubility dictates the choice of appropriate solvents and reaction conditions, while stability data informs handling, storage, and the potential degradation pathways of the molecule.

Solubility Data

N-Methyl-o-phenylenediamine is available as a free base and as a dihydrochloride salt. The salt form generally exhibits higher solubility in aqueous solutions.

N-Methyl-o-phenylenediamine Dihydrochloride

The dihydrochloride salt of N-Methyl-o-phenylenediamine is significantly more soluble in water compared to its free base form.

Solvent	Temperature (°C)	Solubility	Reference
Water	23	≥ 10 g/100 mL	[1]
Water	22.8	≥ 100 mg/mL	[2]
Dimethyl Sulfoxide (DMSO)	Not Specified	Slightly Soluble	[1]
Methanol	Not Specified	Slightly Soluble	[1]
Ethanol	Not Specified	Soluble	[3]

N-Methyl-o-phenylenediamine (Free Base)

Stability Profile

The stability of N-Methyl-o-phenylenediamine is influenced by factors such as temperature, light, pH, and the presence of oxidizing agents.

General Stability

• N-Methyl-o-phenylenediamine Dihydrochloride : This salt is stable under normal temperatures and pressures[1].

• Aromatic Amines : Generally, aromatic amines can be susceptible to oxidation, and their stability can be compromised in acidic media and at elevated temperatures. Studies on various aromatic amines have shown reduced recovery when stored at 20°C, with better stability observed at lower temperatures such as 4°C, -20°C, and -70°C[5]. Phenylenediamines, in particular, are known to be susceptible to oxidation, which can present challenges in sample stability and analysis[6].

Incompatibility

• Oxidizing Agents : N-Methyl-o-phenylenediamine dihydrochloride is incompatible with oxidizing agents[7]. Contact with such agents can lead to degradation.

Experimental Protocols

Detailed, specific experimental protocols for determining the solubility and stability of N-Methyl-o-phenylenediamine are not extensively published. However, established general methods for amines can be readily adapted.

Solubility Determination: Isothermal Saturation Method

This gravimetric method is a standard procedure for determining the solubility of a solid compound in a liquid solvent.

Principle: A supersaturated solution of the compound in the solvent is prepared and allowed to reach equilibrium at a constant temperature. The concentration of the solute in the saturated solution is then determined by gravimetric analysis.

Procedure:

• Add an excess amount of N-Methyl-o-phenylenediamine to a known volume of the desired solvent in a sealed container.

• Agitate the mixture at a constant temperature for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant.

• Evaporate the solvent from the supernatant and accurately weigh the remaining solid residue.

• Calculate the solubility in terms of g/100 mL or other desired units.

A study on o-phenylenediamine (B120857) utilized an isothermal dissolution equilibrium method to determine its solubility in various solvents, which can be a reference for its N-methylated counterpart[8].

Stability Testing: Forced Degradation Studies

Forced degradation studies are essential for establishing the intrinsic stability of a drug substance and identifying potential degradation products.

Principle: The compound is subjected to stress conditions that are more severe than accelerated stability testing to induce degradation. The resulting degradation products are then identified and quantified, typically using a stability-indicating HPLC method.

Typical Stress Conditions:

• Acidic Hydrolysis: 0.1 M to 1 M HCl at room temperature or elevated temperature.

• Basic Hydrolysis: 0.1 M to 1 M NaOH at room temperature or elevated temperature.

• Oxidative Degradation: 3% to 30% H₂O₂ at room temperature.

• Thermal Degradation: Heating the solid or a solution at a temperature above the accelerated stability testing conditions (e.g., 60-80°C).

• Photostability: Exposing the solid or a solution to a combination of UV and visible light, as per ICH Q1B guidelines.

Analytical Method: A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products. A typical method for aromatic amines might involve a C18 reversed-phase column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile (B52724) or methanol[9][10][11].

Chemical Pathways

Synthesis of N-Methyl-o-phenylenediamine

A common synthetic route to N-Methyl-o-phenylenediamine involves the methylation of o-nitroaniline followed by the reduction of the nitro group.

Caption: Synthetic pathway for N-Methyl-o-phenylenediamine.

Potential Oxidation Pathway

The oxidation of phenylenediamines can be complex, often leading to dimerization and polymerization. A likely initial step in the oxidation of N-Methyl-o-phenylenediamine involves the formation of a radical cation, which can then undergo further reactions. The oxidation of the related compound o-phenylenediamine is known to produce 2,3-diaminophenazine[12][13].

Caption: A potential initial oxidation pathway for N-Methyl-o-phenylenediamine.

Conclusion

This technical guide consolidates the available solubility and stability data for N-Methyl-o-phenylenediamine and its dihydrochloride salt. While quantitative solubility data for the free base in organic solvents remains an area for further investigation, the provided information on the dihydrochloride salt and general principles for aromatic amines offer a solid foundation for its use in research and development. The outlined experimental protocols provide a starting point for generating more specific and detailed data for this important chemical intermediate. Researchers should exercise caution due to the potential for oxidative degradation and consider appropriate handling and storage conditions to ensure the integrity of the compound.

References

• 1. chembk.com [chembk.com]
• 2. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. osha.gov [osha.gov]
• 7. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation a solid-phase extraction-HPLC method for determining the migration behaviour of five aromatic amines from packaging bags into seafood simulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on N-Methyl-o-phenylenediamine as a Precursor in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methyl-o-phenylenediamine is a versatile difunctional precursor widely utilized in the synthesis of a variety of nitrogen-containing heterocyclic compounds. Its unique structure, featuring adjacent primary and secondary amine functionalities on a benzene (B151609) ring, provides a reactive scaffold for cyclization reactions. This guide details the synthesis of key heterocyclic systems, including benzimidazoles, benzodiazepines, and quinoxalines, starting from N-Methyl-o-phenylenediamine. It provides an in-depth look at reaction mechanisms, optimized experimental protocols, and quantitative data to facilitate the application of this precursor in research and drug development.

Introduction

N-Methyl-o-phenylenediamine (N-MOPD), with its ortho-disposed primary and N-methylated secondary amino groups, is a valuable building block in synthetic organic chemistry. The differential reactivity of the two amino groups allows for regioselective reactions, leading to the formation of diverse and complex heterocyclic structures. These structures are often privileged scaffolds in medicinal chemistry, appearing in a wide range of biologically active compounds. This guide will explore the synthetic utility of N-MOPD in constructing several major classes of heterocycles.

The general synthetic utility of ortho-phenylenediamines is well-established for forming fused heterocyclic systems. The introduction of an N-methyl group in N-MOPD offers specific advantages, including the preclusion of N-H reactivity at one nitrogen atom, which can direct cyclization pathways and introduce a key substituent for modulating the physicochemical and pharmacological properties of the final molecule.

Synthesis of N-Methyl-o-phenylenediamine

The precursor itself is typically synthesized via a two-step industrial method involving the methylation of o-nitroaniline, followed by the reduction of the nitro group. This approach provides better regioselectivity than the direct methylation of o-phenylenediamine. A common laboratory-scale synthesis involves reacting o-nitroaniline with a methylating agent like dimethyl sulfate (B86663) in the presence of a base, followed by reduction using agents such as iron powder in acidic medium or catalytic hydrogenation (e.g., Pd/C).

Synthesis of 1-Methylbenzimidazoles

The reaction of N-MOPD with various one-carbon electrophiles is a direct and efficient route to 1-methylbenzimidazoles. This core is a component of numerous pharmaceuticals.

Reaction with Aldehydes

The condensation of N-MOPD with aldehydes is a common and high-yielding method. The reaction proceeds via the formation of a Schiff base intermediate from the more nucleophilic primary amine, followed by intramolecular cyclization and subsequent oxidation. A variety of catalysts, including metal nanoparticles, Lewis acids, and protic acids, can facilitate this transformation.

The Synthesis of N-Methyl-o-phenylenediamine: A Historical and Technical Overview

An in-depth guide for researchers and drug development professionals on the evolution of synthesis methods for a key pharmaceutical intermediate.

Introduction

N-Methyl-o-phenylenediamine (N-MOPD), a substituted aromatic diamine, serves as a critical building block in the synthesis of various heterocyclic compounds. Its primary contemporary application lies in its role as a key intermediate in the production of Telmisartan, a widely used angiotensin II receptor antagonist for the treatment of hypertension.[1][2] This technical guide delves into the historical development of the synthesis of N-Methyl-o-phenylenediamine, presenting a chronological evolution of methodologies. It provides detailed experimental protocols for key synthesis routes, summarizes quantitative data for comparative analysis, and visually represents the chemical transformations involved.

Early Synthetic Approaches: Methylation of o-Phenylenediamine (B120857)

Initial methods for the preparation of N-Methyl-o-phenylenediamine centered on the direct methylation of o-phenylenediamine. A common approach involved the use of a methylating agent such as methyl iodide in a suitable solvent.[3] While straightforward, this method presented significant drawbacks. The primary challenge was the lack of selectivity, often leading to the formation of the undesired byproduct, N,N'-dimethyl-o-phenylenediamine.[1][2] Furthermore, o-phenylenediamine itself is recognized as a highly carcinogenic compound, posing considerable safety risks in a laboratory and industrial setting.[1]

A representative protocol for this method is the reaction of o-phenylenediamine with methyl iodide in methanol (B129727).[3]

Modern Synthetic Routes: From Nitroanilines to High-Purity N-MOPD

To overcome the limitations of earlier methods, modern synthetic strategies have shifted towards using substituted nitroanilines as starting materials. These approaches offer improved selectivity, higher yields, and enhanced safety profiles, making them more amenable to large-scale industrial production.[1] The general pathway involves two key steps: the N-methylation of a nitroaniline derivative followed by the reduction of the nitro group to an amine.

A prevalent starting material for this route is o-nitroaniline, which is first methylated and then reduced.[1] Another approach begins with o-chloronitrobenzene, which is first reacted with monomethylamine to form N-methyl-o-nitroaniline, followed by reduction.[4]

I. Methylation of o-Nitroaniline and Subsequent Reduction

This widely adopted method utilizes the methylation of o-nitroaniline, a less hazardous starting material than o-phenylenediamine. The subsequent reduction of the nitro group can be achieved through various means, including catalytic hydrogenation or using reducing agents like iron powder.[1][2]

II. Synthesis from o-Chloronitrobenzene

An alternative pathway begins with o-chloronitrobenzene, which undergoes a nucleophilic aromatic substitution with monomethylamine to yield N-methyl-o-nitroaniline. This intermediate is then reduced to the final product.[4]

Quantitative Data Summary

The following tables summarize the quantitative data from the described synthetic methods, allowing for a clear comparison of their efficiencies.

Table 1: Synthesis of N-Methyl-o-nitroaniline from o-Nitroaniline [1]

Starting Material	Methylating Agent	Catalyst/Base	Solvent	Yield	Purity
o-Nitroaniline	Dimethyl sulfate (B86663)	KOH	Acetone (B3395972)	95.3%	>99%

Table 2: Reduction of N-Methyl-o-nitroaniline to N-Methyl-o-phenylenediamine [1][2]

Starting Material	Reducing Agent/Catalyst	Solvent	Yield	Purity
N-Methyl-o-nitroaniline	10% Pd/C, H₂	Methanol	98.4% (as dihydrochloride (B599025) salt)	>99%
N-Methyl-o-nitroaniline	Reduced iron powder	Ethanol, Acetic acid	90.0% (as dihydrochloride salt)	>99%

Experimental Protocols

Protocol 1: Synthesis of N-Methyl-o-phenylenediamine from o-Phenylenediamine[3]

• Reaction Setup: In a flask equipped with a reflux condenser, add 89 grams (0.82 mole) of o-phenylenediamine to one liter of methanol.

• Addition of Methyl Iodide (Portion 1): Add 25.7 ml (0.41 mole) of methyl iodide to the mixture.

• Initial Reflux: Heat the mixture to reflux and maintain for 2 hours.

• Addition of Methyl Iodide (Portion 2): Add an additional 25.7 ml (0.41 mole) of methyl iodide.

• Final Reflux: Continue to reflux the mixture for a total of 12 hours.

• Solvent Removal: Remove the majority of the methanol under reduced pressure (in vacuo).

• Work-up: Pour the residual brown oil into two liters of crushed ice. Adjust the pH of the mixture to 9.0 by adding potassium hydroxide (B78521).

• Extraction: Extract the resulting mixture with ethyl ether.

• Drying: Dry the ether extract over potassium carbonate.

• Final Purification: Remove the ether in vacuo. Distill the residue at approximately 120°C and 8 mm Hg to obtain N-methyl-o-phenylenediamine as a yellow oil.

Protocol 2: Synthesis of N-Methyl-o-nitroaniline from o-Nitroaniline[1]

• Reaction Setup: Mix 40.0g (0.29 mol) of o-nitroaniline with 200 ml of acetone.

• Base Addition: Add 32g (0.57 mol) of potassium hydroxide (KOH).

• Methylation: Add 46g (0.37 mol) of dimethyl sulfate dropwise.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Add 20.0 ml of aqueous ammonia.

• Solvent Removal: Remove the acetone by distillation.

• Crystallization: Add 200.0 ml of water and stir to induce crystallization.

• Isolation: Isolate the product by filtration and dry to obtain 42.0g of N-methyl-o-nitroaniline.

Protocol 3: Catalytic Hydrogenation of N-Methyl-o-nitroaniline[1][2]

• Reaction Setup: In a hydrogenation reactor, mix 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100 ml of methanol.

• Catalyst Addition: Add 0.05g of 10% Palladium on carbon (Pd/C).

• Hydrogenation: Introduce hydrogen gas at a pressure of 0.2-0.5 MPa and maintain the temperature at 30-35°C for approximately 3 hours.

• Catalyst Removal: Filter the reaction mixture to remove the catalyst.

• Salt Formation: Add 17.8g (0.15 mol) of thionyl chloride dropwise to the filtrate.

• Isolation: Cool the solution to induce crystallization and filter to obtain 25g of N-methyl-o-phenylenediamine dihydrochloride.

Protocol 4: Reduction of N-Methyl-o-nitroaniline with Reduced Iron Powder[1][2]

• Reaction Setup: In a 500 ml reaction flask, add 100 ml of ethanol, 5 ml of glacial acetic acid, and 21.8g (0.39 mol) of reduced iron powder.

• Activation: Stir and heat the mixture to 50-55°C for 30 minutes to activate the iron.

• Substrate Addition: Add 20.0g (0.13 mol) of N-methyl-o-nitroaniline.

• Reaction: Heat the mixture to reflux for approximately 2 hours.

• Filtration: Filter the hot reaction mixture.

• Salt Formation: Add 17.8g (0.15 mol) of thionyl chloride dropwise to the filtrate.

• Isolation: Cool the solution and filter to obtain 22.8g of N-methyl-o-phenylenediamine dihydrochloride.

Signaling Pathways and Experimental Workflows

The synthesis of N-Methyl-o-phenylenediamine primarily involves chemical transformations rather than biological signaling pathways. The logical relationships and experimental workflows of the modern synthesis routes are depicted below.

Caption: Synthesis of N-MOPD from o-Nitroaniline.

Caption: Synthesis of N-MOPD from o-Chloronitrobenzene.

Caption: General Experimental Workflow for N-MOPD Synthesis.

References

• 1. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]

An In-depth Technical Guide on the Reactivity of N-Methyl-o-phenylenediamine with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the reactivity of N-Methyl-o-phenylenediamine (N-Me-OPD) with a variety of electrophilic agents. N-Methyl-o-phenylenediamine, a substituted aromatic diamine, is a critical precursor in organic synthesis, particularly for constructing heterocyclic frameworks that form the core of many pharmaceutical agents and functional materials. Its unique structure, featuring adjacent primary and secondary amine functionalities, imparts distinct reactivity, making it a versatile building block for complex molecular architectures.

This document details the core principles of N-Me-OPD's reactivity, outlines key reaction classes with specific electrophiles, presents quantitative data in structured tables for comparative analysis, and provides detailed experimental protocols for significant transformations.

Core Reactivity Principles

N-Methyl-o-phenylenediamine (IUPAC name: N¹-methylbenzene-1,2-diamine) possesses two nucleophilic nitrogen centers. The primary amine (-NH₂) is generally more sterically accessible, while the secondary amine (-NHCH₃) has slightly increased electron density due to the inductive effect of the methyl group. This differential reactivity, combined with the ortho-positioning of the two amines, allows for a range of selective transformations and subsequent intramolecular cyclizations. The primary reaction site often depends on the steric bulk of the electrophile and the specific reaction conditions employed.

The general reactivity pattern involves the nucleophilic attack of one of the amine groups on an electrophilic center, which can be followed by a cyclization/condensation step involving the second amine group, leading to the formation of stable heterocyclic systems.

Caption: Logical workflow of N-Methyl-o-phenylenediamine reacting with electrophiles.

Key Reactions with Electrophiles

The condensation of N-Me-OPD with aldehydes is a cornerstone reaction, providing a direct route to 1-methyl-2-substituted-1H-benzimidazoles. This class of compounds is of significant interest due to its prevalence in biologically active molecules, including antiviral, anticancer, and antihypertensive drugs.[1][2][3] The reaction proceeds via the initial formation of a Schiff base between the primary amine and the aldehyde, followed by an intramolecular cyclization and subsequent oxidative aromatization.

The use of catalysts, such as supported gold nanoparticles (Au/TiO₂), can promote this reaction under mild, ambient conditions.[4]

References

• 1. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of N-Methyl-o-phenylenediamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for N-Methyl-o-phenylenediamine (CAS No: 4760-34-3, Molecular Formula: C₇H₁₀N₂), a crucial intermediate in pharmaceutical synthesis and various chemical industries. This document outlines nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, supported by detailed experimental protocols and a visual workflow for spectroscopic analysis.

Spectroscopic Data Summary

The structural characterization of N-Methyl-o-phenylenediamine is fundamentally reliant on a combination of spectroscopic techniques. The following sections and tables summarize the essential data obtained from ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Table 1: ¹H NMR Spectroscopic Data (Expected Chemical Shifts)

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (C₆H₄)	6.8 – 7.2	Multiplet	4H
Amine (NH & NH₂)	3.5 – 4.5	Broad Singlet	3H
Methyl (N-CH₃)	2.8 – 3.2	Singlet	3H

Note: Expected values are based on standard chemical shift ranges for aromatic amines. Actual values can vary based on solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data (Expected Chemical Shifts)

Carbon Atom	Expected Chemical Shift (δ, ppm)
C-NHCH₃	140 – 150
C-NH₂	135 – 145
C-H (Aromatic)	115 – 125
C-H (Aromatic)	115 – 125
C-H (Aromatic)	110 – 120
C-H (Aromatic)	110 – 120
N-CH₃	30 – 35

Note: Expected values are based on typical shifts for ortho-substituted benzene (B151609) rings with amine functionalities. Spectra for this compound are available from suppliers like Sigma-Aldrich.[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule through their characteristic vibrational frequencies.

Table 3: FT-IR Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment	Functional Group
3450 - 3300	N-H stretching (asymmetric & symmetric)	Primary & Secondary Amine
3100 - 3000	C-H stretching	Aromatic
2950 - 2850	C-H stretching	Methyl
1620 - 1580	N-H bending	Amine
1520 - 1470	C=C stretching	Aromatic Ring
1340 - 1250	C-N stretching	Aromatic Amine

Note: Characteristic absorption frequencies are based on data for similar aromatic amine compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity.

Table 4: Mass Spectrometry Data (Electron Ionization)

m/z	Interpretation	Relative Abundance
122	[M]⁺ (Molecular Ion)	High
107	[M - CH₃]⁺	High
80	Fragmentation Product	Medium

Data sourced from the NIST Mass Spectrometry Data Center.[1]

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy Protocol

• Sample Preparation: Approximately 10-20 mg of N-Methyl-o-phenylenediamine is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ 0.0 ppm).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer is used.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-32 scans, averaged to improve signal-to-noise.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, due to the low natural abundance of ¹³C.

  • Spectral Width: 0-220 ppm.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal.

FT-IR Spectroscopy Protocol

• Sample Preparation: As N-Methyl-o-phenylenediamine is a liquid at room temperature, the neat liquid film method is employed. A single drop of the sample is placed between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates, which are then gently pressed together to form a thin, uniform film.

• Instrumentation: A Fourier-Transform Infrared Spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) detector.

• Data Acquisition:

  • Mode: Transmittance.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are co-added.

  • Background: A background spectrum of the clean salt plates is recorded and automatically subtracted from the sample spectrum.

• Data Processing: The resulting interferogram is Fourier transformed to produce the infrared spectrum, which is plotted as transmittance (%) versus wavenumber (cm⁻¹).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: A dilute solution of N-Methyl-o-phenylenediamine is prepared by dissolving ~1 mg of the sample in 1 mL of a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of ~1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-400.

  • Scan Speed: ~2 scans/second.

• Data Processing: The total ion chromatogram (TIC) is analyzed to determine the retention time of the compound. The mass spectrum corresponding to the GC peak is extracted, and the fragmentation pattern is analyzed and compared with library data (e.g., NIST database) for confirmation.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a chemical compound like N-Methyl-o-phenylenediamine.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]

N-Methyl-o-phenylenediamine health and safety information

An In-depth Technical Guide on the Health and Safety of N-Methyl-o-phenylenediamine

This guide is intended for researchers, scientists, and drug development professionals, providing comprehensive health and safety information for N-Methyl-o-phenylenediamine and its dihydrochloride (B599025) salt.

Chemical Identity

Identifier	N-Methyl-o-phenylenediamine	N-Methyl-o-phenylenediamine dihydrochloride
IUPAC Name	N-methylbenzene-1,2-diamine[1]	2-N-methylbenzene-1,2-diamine;dihydrochloride
Synonyms	N-Methyl-1,2-phenylenediamine, 1,2-Benzenediamine, N-methyl-[1]	N-Methyl-1,2-benzenediamine dihydrochloride, 1,2-Benzenediamine, N-methyl-, dihydrochloride[2]
CAS Number	4760-34-3[1]	25148-68-9[2][3]
Molecular Formula	C₇H₁₀N₂[1]	C₇H₁₂Cl₂N₂[2][3]
Molecular Weight	122.17 g/mol [1]	195.09 g/mol [2][3]
Appearance	-	Light purple powder, Crystals (from ethanol)[2]

Physical and Chemical Properties

Property	Value	Source
Melting Point	376 °F (dihydrochloride)
Solubility	Water soluble (dihydrochloride)
Stability	Stable under normal temperatures and pressures.[2]	[2]

Hazard Identification and Classification

N-Methyl-o-phenylenediamine and its dihydrochloride salt are classified as hazardous. The GHS classification indicates that it is toxic if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation.[3]

GHS Hazard Statements for N-Methyl-o-phenylenediamine dihydrochloride:

Code	Statement
H301	Toxic if swallowed[4]
H311	Toxic in contact with skin[4]
H331	Toxic if inhaled[4]
H315	Causes skin irritation[3]
H319	Causes serious eye irritation[3]

Signal Word: Danger[3]

Toxicological Information

Mutagenicity: An Ames test conducted on N-Methyl-o-phenylenediamine 2HCl (CAS 25148-68-9) showed equivocal and negative results in different trials.

Experimental Protocols

The following are descriptions of standard OECD guidelines for toxicological testing that would be used to generate health and safety data for a chemical like N-Methyl-o-phenylenediamine.

5.1 Acute Oral, Dermal, and Inhalation Toxicity: Standard protocols for acute toxicity testing involve the administration of the substance to animals (usually rats) via oral, dermal, or inhalation routes. The studies are designed to determine the median lethal dose (LD50) or median lethal concentration (LC50) which is the dose or concentration that is lethal to 50% of the tested population.

5.2 Dermal and Eye Irritation/Corrosion (OECD Guidelines 404 and 405): These tests are typically performed on albino rabbits. For dermal irritation (OECD 404), the substance is applied to a small patch of skin, and the degree of irritation is observed over a period of time.[6][7][8] For eye irritation (OECD 405), a small amount of the substance is instilled into the eye of the rabbit, and the effects on the cornea, iris, and conjunctiva are evaluated.[9][10][11][12][13]

5.3 Bacterial Reverse Mutation Test (Ames Test - OECD Guideline 471): The Ames test is a widely used method to assess the mutagenic potential of a chemical.[14] It utilizes several strains of the bacterium Salmonella typhimurium that have mutations in genes involved in histidine synthesis, making them unable to grow in a histidine-free medium. The test chemical is added to the bacterial culture, and if it is a mutagen, it will cause a reversal of the initial mutation, allowing the bacteria to grow on the histidine-free medium.[14][15] The number of revertant colonies is proportional to the mutagenic potency of the substance.[14]

Safe Handling and Storage

Handling:

• Use with adequate ventilation.[2][5]

• Minimize dust generation and accumulation.[2][3][5]

• Avoid contact with eyes, skin, and clothing.[2][3][5]

• Wash thoroughly after handling.[2][5]

• Do not eat, drink, or smoke when using this product.[3]

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[2][3]

Storage:

• Store in a tightly closed container.[2][3][5]

• Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3][5]

• Keep away from sources of ignition.[3]

Emergency Procedures

First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.[2][3][5]

• Skin Contact: Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes.[2][3][5] Obtain medical aid immediately.[3]

• Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.[2][3] Obtain medical aid immediately.[3]

• Ingestion: Do NOT induce vomiting without medical advice.[3] Rinse mouth with water. Never administer anything by mouth to an unconscious person.[2][3][5] Obtain medical aid immediately.[2][3]

Fire Fighting Measures:

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[3]

• Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion, including carbon oxides, hydrogen chloride, and nitrogen oxides.[3]

Accidental Release Measures:

• Wear protective equipment and keep unprotected personnel away.[3]

• Ensure adequate ventilation.[3]

• For small spills, dampen the solid material with water and transfer it to a suitable container.[16] Use absorbent paper dampened with water to pick up any remaining material.[16] Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.[16] Wash all contaminated surfaces with a soap and water solution.[16]

Logical Workflow for Chemical Hazard Assessment

The following diagram illustrates a typical workflow for assessing the health and safety of a chemical substance.

Caption: Workflow for Chemical Hazard Assessment.

References

• 1. oecd.org [oecd.org]
• 2. eurolab.net [eurolab.net]
• 3. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 4. oecd.org [oecd.org]
• 5. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 6. oecd.org [oecd.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. oecd.org [oecd.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. The bacterial reverse mutation test | RE-Place [re-place.be]
• 15. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 16. catalog.labcorp.com [catalog.labcorp.com]

Protocols & Analytical Methods

Application Note: Efficient Synthesis of Telmisartan Intermediate via Condensation with N-Methyl-o-phenylenediamine

Audience: Researchers, scientists, and drug development professionals.

Introduction: Telmisartan (B1682998) is a widely used angiotensin II receptor antagonist for the treatment of hypertension.[1][2][3] A critical step in its synthesis involves the formation of a substituted bis-benzimidazole core structure. N-Methyl-o-phenylenediamine (also known as N-methyl-1,2-phenylenediamine) serves as a key building block in this process, reacting with a benzimidazole (B57391) carboxylic acid derivative to form the pivotal intermediate, 1,7'-dimethyl-2'-propyl-1H,3'H-[2,5']bibenzo[d]imidazolyl.[1][2][4] This document outlines two established protocols for this condensation reaction, providing detailed experimental procedures and comparative data to guide researchers in optimizing this crucial synthetic step.

Synthesis Pathway Overview

The synthesis of the bis-benzimidazole intermediate is a convergent step in the overall synthesis of Telmisartan. It typically involves the condensation of a pre-formed benzimidazole carboxylic acid with N-Methyl-o-phenylenediamine. This reaction is followed by an N-alkylation step with a substituted biphenyl (B1667301) compound to yield the final Telmisartan molecule after hydrolysis.[1][2][5]

Figure 1: General synthesis pathway for Telmisartan highlighting the key condensation step.

Experimental Protocols

Two primary methods for the condensation of 2-propyl-4-methyl-1H-benzimidazole-6-carboxylic acid with N-Methyl-o-phenylenediamine are detailed below.

Protocol 1: Condensation using 1,1'-Carbonyldiimidazole (CDI)

This method utilizes CDI to activate the carboxylic acid, followed by coupling and an in-situ cyclization reaction.[1]

Materials:

• 2-propyl-4-methyl-1H-benzimidazole-6-carboxylic acid derivative (e.g., linked to an oxazoline (B21484) protecting group) (1.0 eq)

• 1,1'-Carbonyldiimidazole (CDI) (1.5 eq)

• N-Methyl-1,2-phenylenediamine (1.5 eq)

• 1,4-Dioxane (B91453) (solvent)

• Ethyl acetate (B1210297)

• Aqueous ammonia

• Ice water

Procedure:

• Dissolve the benzimidazole carboxylic acid derivative (1.0 eq) and CDI (1.5 eq) in 1,4-dioxane in a reaction vessel equipped with a stirrer and under a nitrogen atmosphere.

• Stir the solution at room temperature to allow for the activation of the carboxylic acid.

• Add N-Methyl-1,2-phenylenediamine (1.5 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 130 °C) for 4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice water (approx. 50 volumes).

• Basify the aqueous solution to a pH of 9 with aqueous ammonia.

• Extract the product with ethyl acetate (2 x 6 volumes).

• Combine the organic layers and evaporate the solvent under vacuum at 55 °C to yield the crude bis-benzimidazole product.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Protocol 2: Condensation using Polyphosphoric Acid (PPA)

This classic method employs a strong acid, polyphosphoric acid, as both a catalyst and a solvent for the condensation and cyclization.[4][5]

Materials:

• 2-propyl-4-methyl-1H-benzimidazole-6-carboxylic acid (1.0 eq)

• N-Methyl-o-phenylenediamine dihydrochloride (B599025) (or free base) (1.0-1.2 eq)

• Polyphosphoric Acid (PPA)

• Aqueous ammonia

• Ethyl acetate

• Water

Procedure:

• In a suitable reaction vessel, heat polyphosphoric acid to approximately 80-90 °C.

• Add 2-propyl-4-methyl-1H-benzimidazole-6-carboxylic acid (1.0 eq) to the hot PPA with stirring.

• Add N-Methyl-o-phenylenediamine (or its dihydrochloride salt) (1.0-1.2 eq) to the mixture.

• Increase the temperature of the reaction mixture to 120-150 °C and maintain for several hours until the reaction is complete (monitor by TLC or HPLC).[4][5]

• Cool the reaction mass to room temperature.

• Carefully quench the reaction by pouring the mass into ice water.

• Neutralize the acidic solution by adjusting the pH to 9-10 with concentrated ammonia.

• Extract the precipitated product with a suitable organic solvent, such as ethyl acetate.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the product.

• The crude product can be purified by recrystallization.

Data Presentation: Comparison of Synthesis Protocols

The choice of synthetic route can significantly impact the efficiency of the reaction. The following table summarizes quantitative data from cited literature.

Parameter	Protocol 1 (CDI Method)	Protocol 2 (PPA Method)	Reference
Activating Agent	1,1'-Carbonyldiimidazole (CDI)	Polyphosphoric Acid (PPA)	[1][4]
Solvent	1,4-Dioxane	Polyphosphoric Acid (PPA)	[1][4]
Temperature	130 °C	120-150 °C	[1][5]
Reaction Time	4 hours	Not specified, typically several hours	[1]
Reported Yield	85%	Not explicitly quantified, but effective	[1][4]
Work-up	Basification, Liquid-liquid extraction	Quenching, Neutralization, Extraction	[1][4]

Experimental Workflow Visualization

The workflow for the CDI-mediated synthesis provides a clear, step-by-step process from activation to product isolation.

Figure 2: Workflow for CDI-mediated synthesis of the bis-benzimidazole intermediate.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2012028925A2 - An improved process for the preparation of telmisartan - Google Patents [patents.google.com]
• 5. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o -haloarylamidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00886A [pubs.rsc.org]

Application Notes and Protocols for N-methylation of o-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the N-methylation of o-phenylenediamine (B120857), a critical process in the synthesis of various pharmaceutical intermediates and other valuable organic compounds. The following sections present two primary synthetic strategies: a direct methylation approach and a two-step method involving a nitroaniline intermediate. Quantitative data from representative protocols are summarized for comparative analysis, and detailed experimental procedures are provided.

Comparative Analysis of N-methylation Protocols

The choice of synthetic route for the N-methylation of o-phenylenediamine depends on factors such as desired selectivity, scale, and available reagents. The following table summarizes quantitative data from established protocols for both direct and two-step synthesis methods.

Method	Starting Material	Methylating Agent	Reducing Agent (for Two-Step Method)	Solvent(s)	Catalyst/Base	Reaction Conditions	Yield	Purity	Reference
Direct Methylation	o-phenylenediamine	Methyl Iodide	-	Methanol (B129727)	-	Reflux for 14 hours	-	-	[1]
Two-Step Synthesis
Step 1: Methylation	o-nitroaniline	Dimethyl Sulfate (B86663)	-	Acetone (B3395972)	KOH	Room temperature	95.3%	>99%	[2]
Step 2: Reduction	N-methyl-o-nitroaniline	Reduced Iron Powder	Ethanol, Glacial Acetic Acid	-	50-55°C activation, then reflux for ~2 hours	90.0%	>99%	[2]
Step 2: Reduction (alternative)	N-methyl-o-nitroaniline	10% Pd/C, H₂	Methanol	-	30-35°C, 0.2-0.5 MPa H₂, ~3 hours	98.4%	>99%	[2]

Experimental Protocols

Protocol 1: Direct N-methylation of o-phenylenediamine with Methyl Iodide

This protocol describes the direct synthesis of N-methyl-o-phenylenediamine. Note that this method may produce the di-methylated byproduct, N,N'-dimethyl-o-phenylenediamine[2][3].

Materials:

• o-phenylenediamine

• Methyl Iodide

• Methanol

• Potassium Hydroxide

• Ethyl Ether

• Potassium Carbonate

• Crushed Ice

Procedure: [1]

• To one liter of methanol, add 89 grams (0.82 mole) of o-phenylenediamine and 25.7 ml (0.41 mole) of methyl iodide.

• Reflux the mixture for 2 hours.

• Add an additional 25.7 ml (0.41 mole) of methyl iodide to the mixture.

• Continue to reflux the total mixture for 12 hours.

• Remove the major portion of the methanol under reduced pressure.

• Pour the residual brown oil into two liters of crushed ice.

• Adjust the pH of the mixture to 9.0 by adding potassium hydroxide.

• Extract the resulting mixture with ethyl ether.

• Dry the ether extract over potassium carbonate.

• Remove the ether under reduced pressure.

• Distill the residue at approximately 120° C./8 mm to obtain N-methyl-o-phenylenediamine as a yellow oil.

Protocol 2: Two-Step Synthesis of N-methyl-o-phenylenediamine via o-nitroaniline Intermediate

This two-step protocol offers improved selectivity and avoids the formation of the N,N'-dimethyl byproduct[2].

Part A: N-methylation of o-nitroaniline [2]

Materials:

• o-nitroaniline

• Dimethyl Sulfate

• Potassium Hydroxide (KOH)

• Acetone

• Ammonia (B1221849) water

Procedure:

• Mix 40.0g (0.29 mol) of o-nitroaniline with 200ml of acetone.

• Add 32g (0.57 mol) of KOH to the mixture.

• Add 46g (0.37 mol) of dimethyl sulfate dropwise.

• Monitor the reaction by Thin Layer Chromatography (TLC) until no starting material is observed.

• Add 20.0ml of ammonia water.

• Remove the acetone by distillation.

• Add 200.0ml of water to the residue, stir to induce crystallization.

• Separate the crystals by filtration and dry to obtain N-methyl-o-nitroaniline.

Part B: Reduction of N-methyl-o-nitroaniline

Two alternative reduction methods are provided below.

Method B1: Reduction with Iron Powder [2]

Materials:

• N-methyl-o-nitroaniline

• Ethanol

• Glacial Acetic Acid

• Reduced Iron Powder

• Thionyl Chloride

Procedure:

• In a 500ml reaction flask, add 100ml of ethanol, 5ml of glacial acetic acid, and 21.8g (0.39 mol) of reduced iron powder.

• Stir and activate the mixture at 50-55°C for 30 minutes.

• Add 20.0g (0.13 mol) of N-methyl-o-nitroaniline.

• Heat the mixture to reflux and maintain for approximately 2 hours.

• Filter the hot solution.

• To the filtrate, add 17.8g (0.15 mol) of thionyl chloride dropwise.

• Cool the solution to induce precipitation and filter to obtain N-methyl-o-phenylenediamine dihydrochloride.

Method B2: Catalytic Hydrogenation [2]

Materials:

• N-methyl-o-nitroaniline

• Methanol

• 10% Palladium on Carbon (Pd/C)

• Hydrogen Gas (H₂)

• Thionyl Chloride

Procedure:

• Mix 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100ml of methanol in a hydrogenation reactor.

• Add 0.05g of 10% Pd/C to the mixture.

• Pressurize the reactor with hydrogen gas to 0.2-0.5 MPa at 30-35°C for approximately 3 hours.

• After the reaction is complete, filter the mixture.

• To the filtrate, add 17.8g (0.15 mol) of thionyl chloride dropwise.

• Cool the solution to induce precipitation and filter to obtain N-methyl-o-phenylenediamine dihydrochloride.

Experimental Workflows

Caption: Workflow for the direct N-methylation of o-phenylenediamine.

Caption: Workflow for the two-step synthesis of N-methyl-o-phenylenediamine.

References

• 1. prepchem.com [prepchem.com]
• 2. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 3. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]

Application Note: Protocols for the Catalytic Hydrogenation of N-methyl-o-nitroaniline

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the synthesis of N-Methyl-o-phenylenediamine via the catalytic hydrogenation of N-methyl-o-nitroaniline. N-Methyl-o-phenylenediamine is a key intermediate in the pharmaceutical industry, notably in the synthesis of antihypertensive drugs like Telmisartan.[1][2] The protocols described herein detail methods using palladium on carbon (Pd/C), reduced iron powder, and Raney Nickel catalysts, offering researchers scalable and efficient procedures. Safety precautions, reaction parameters, and quantitative data are presented to ensure safe and reproducible execution.

Introduction

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing a direct route to valuable aromatic amines.[3] N-Methyl-o-phenylenediamine, the target compound, is synthesized by the reduction of its nitro precursor, N-methyl-o-nitroaniline. This transformation can be achieved through various methods, with catalytic hydrogenation being a common and efficient choice.[4] The selection of the catalyst and reaction conditions is critical to achieving high yield and purity while minimizing side reactions. This note details two primary catalytic hydrogenation methods and one alternative chemical reduction protocol.

Chemical Transformation Pathway

The fundamental chemical transformation involves the reduction of the nitro group (-NO₂) on the N-methyl-o-nitroaniline molecule to an amine group (-NH₂), yielding N-Methyl-o-phenylenediamine.

Caption: Reduction of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine.

Experimental Protocols

Safety Precaution: All hydrogenation reactions should be conducted in a well-ventilated fume hood using a dedicated hydrogenation apparatus. Catalysts like Palladium on Carbon (Pd/C) and especially Raney Nickel can be pyrophoric and must be handled with care, typically under a solvent or inert atmosphere.[5] Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: High-Yield Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is adapted from a high-yield synthesis method and is the preferred choice for efficiency and purity.[1][2]

Materials:

• N-methyl-o-nitroaniline (20.0 g, 0.13 mol)

• Methanol (B129727) (100 ml)

• 10% Palladium on Carbon (Pd/C) catalyst (0.05 g, w/w)

• Hydrogen (H₂) gas

• Thionyl chloride (17.8 g, 0.15 mol)

• Hydrogenation reactor equipped with stirring, heating, and pressure controls

Procedure:

• Reactor Setup: In a hydrogenation reactor, combine N-methyl-o-nitroaniline (20.0 g) and methanol (100 ml).

• Catalyst Addition: Carefully add 10% Pd/C (0.05 g) to the mixture under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition.

• Hydrogenation: Seal the reactor and purge it several times with nitrogen gas, followed by purging with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to 0.2-0.5 MPa. Begin stirring and maintain the reaction temperature between 30-35°C.[1][2]

• Monitoring: The reaction is typically complete in approximately 3 hours. Monitor the consumption of hydrogen and, if possible, analyze aliquots by TLC or HPLC to confirm the disappearance of the starting material.

• Work-up and Isolation: a. Once the reaction is complete, cool the reactor, carefully vent the excess hydrogen, and purge with nitrogen. b. Filter the reaction mixture to remove the Pd/C catalyst. The catalyst should be kept wet with solvent to prevent it from catching fire in the air. c. To the filtrate, slowly add thionyl chloride (17.8 g) dropwise while cooling in an ice bath. d. The N-methyl-o-phenylenediamine dihydrochloride (B599025) salt will precipitate. Cool the mixture further to maximize precipitation.[1][2] e. Collect the solid product by filtration, wash with a small amount of cold methanol, and dry under vacuum.

Expected Outcome: This method yields approximately 25 g of N-methyl-o-phenylenediamine dihydrochloride (98.4% yield) with a purity of >99%.[1][2]

Protocol 2: Chemical Reduction using Iron Powder

This method provides an alternative to high-pressure hydrogenation and uses inexpensive reagents.[1][2]

Materials:

• N-methyl-o-nitroaniline (20.0 g, 0.13 mol)

• Ethanol (B145695) (100 ml)

• Glacial acetic acid (5 ml)

• Reduced iron powder (21.8 g, 0.39 mol)

• Thionyl chloride (17.8 g, 0.15 mol)

Procedure:

• Catalyst Activation: In a 500 ml reaction flask equipped with a reflux condenser and mechanical stirrer, add ethanol (100 ml), glacial acetic acid (5 ml), and reduced iron powder (21.8 g). Stir and heat the mixture to 50-55°C for 30 minutes to activate the iron.[1][2]

• Addition of Substrate: Add the N-methyl-o-nitroaniline (20.0 g) to the activated iron mixture.

• Reaction: Heat the mixture to reflux (approximately 78°C for ethanol) and maintain the reaction for about 2 hours.

• Work-up and Isolation: a. While still hot, filter the reaction mixture to remove the iron salts. b. To the filtrate, add thionyl chloride (17.8 g) dropwise while cooling. c. Cool the mixture to induce crystallization of the dihydrochloride salt. d. Filter the solid product, wash with cold ethanol, and dry under vacuum.

Expected Outcome: This procedure yields approximately 22.8 g of N-methyl-o-phenylenediamine dihydrochloride (90.0% yield).[1][2]

Summary of Quantitative Data

The following table summarizes the key quantitative parameters for the described protocols.

Parameter	Protocol 1: Pd/C Hydrogenation	Protocol 2: Iron Powder Reduction
Reducing Agent	H₂ Gas	Reduced Iron Powder
Catalyst / Reagent	10% Pd/C	Glacial Acetic Acid
Solvent	Methanol	Ethanol
Temperature	30-35 °C	Reflux (~78 °C)
Pressure	0.2-0.5 MPa	Atmospheric
Reaction Time	~3 hours	~2 hours
Reported Yield	98.4%	90.0%
Product Form	Dihydrochloride Salt	Dihydrochloride Salt
Reference	[1][2]	[1][2]

General Experimental Workflow

The diagram below illustrates the general workflow for the catalytic hydrogenation of N-methyl-o-nitroaniline using the Pd/C method.

Caption: A step-by-step workflow for the synthesis of N-Methyl-o-phenylenediamine.

References

• 1. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. Raney Nickel, Raney Nickel Catalyst, Vineeth Precious [preciouscatalyst.com]

Application Notes and Protocols for N-Methyl-o-phenylenediamine in the One-Pot Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the one-pot synthesis of various heterocyclic compounds. While the primary focus is on the versatile precursor N-Methyl-o-phenylenediamine, the current literature predominantly features detailed one-pot protocols for its parent analogue, o-phenylenediamine (B120857). Consequently, this document provides robust, well-documented procedures for o-phenylenediamine and follows with a dedicated discussion on the critical considerations and expected outcomes when adapting these syntheses for N-Methyl-o-phenylenediamine. This approach offers a foundational understanding and a predictive framework for researchers working with the N-methylated substrate.

One-Pot Synthesis of Benzimidazoles

The condensation of o-phenylenediamines with aldehydes is a direct and efficient method for the synthesis of 2-substituted benzimidazoles, a scaffold present in numerous pharmacologically active compounds.

Application Note: Lanthanum Chloride Catalyzed Synthesis of 2-Substituted Benzimidazoles

This protocol outlines a mild and efficient one-pot synthesis of 2-substituted benzimidazoles from o-phenylenediamine and various aldehydes, utilizing lanthanum chloride as a catalyst. The reaction proceeds at room temperature with good to excellent yields.

Quantitative Data

Entry	Aldehyde	Time (h)	Yield (%)
1	Benzaldehyde	2.5	92
2	4-Chlorobenzaldehyde	3.0	95
3	4-Methoxybenzaldehyde	2.0	94
4	4-Nitrobenzaldehyde	3.5	96
5	3-Nitrobenzaldehyde	3.5	94
6	2-Chlorobenzaldehyde	4.0	90
7	Furan-2-carbaldehyde	2.5	88
8	Cinnamaldehyde	3.0	85

Experimental Protocol

General Procedure for the Lanthanum Chloride Catalyzed Synthesis of 2-Substituted Benzimidazoles [1]

• To a 25 mL round-bottom flask, add o-phenylenediamine (1.0 mmol, 108 mg) and acetonitrile (B52724) (5 mL).

• Add the desired aldehyde (1.2 mmol) to the solution.

• Add lanthanum chloride (LaCl₃) (10 mol%, 0.1 mmol, 24.5 mg) to the reaction mixture.

• Stir the mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure 2-substituted benzimidazole.

Experimental Workflow

Caption: One-pot synthesis of 2-substituted benzimidazoles.

Considerations for N-Methyl-o-phenylenediamine

When using N-Methyl-o-phenylenediamine in this synthesis, the reaction will proceed similarly, but with a key difference in the product. The methyl group on one of the nitrogen atoms will direct the cyclization to form a single regioisomer, 1-methyl-2-substituted-1H-benzimidazole. The primary amine of N-Methyl-o-phenylenediamine is expected to be more nucleophilic and will likely form the initial Schiff base with the aldehyde. The subsequent intramolecular cyclization will then involve the secondary amine. This regioselectivity is a significant advantage for the synthesis of specifically N-substituted benzimidazoles. The reaction conditions are expected to be comparable, though reaction times may vary slightly due to the electronic and steric effects of the methyl group.

One-Pot Synthesis of 1,5-Benzodiazepines

1,5-Benzodiazepines are a class of seven-membered heterocyclic compounds with a wide range of biological activities. A common and straightforward synthesis involves the condensation of an o-phenylenediamine with two equivalents of a ketone.

Application Note: Solvent-Free Synthesis of 2,3-Dihydro-1H-1,5-benzodiazepines

This protocol describes a solvent-free, one-pot synthesis of 2,3-dihydro-1H-1,5-benzodiazepines from o-phenylenediamine and various ketones using anhydrous stannous chloride as a catalyst.[2] This method is characterized by mild reaction conditions, short reaction times, and good to moderate yields.

Quantitative Data

Entry	Ketone	Time (min)	Yield (%)
1	Acetone	40	80
2	Acetophenone	60	75
3	Cyclopentanone	50	71
4	Cyclohexanone	45	74
5	3,3-Dimethyl-2-butanone	60	63
6	Propiophenone	55	77

Experimental Protocol

General Procedure for the Stannous Chloride Catalyzed Synthesis of 2,3-Dihydro-1H-1,5-benzodiazepines [2]

• In a mortar, grind o-phenylenediamine (10 mmol, 1.08 g) and anhydrous stannous chloride (SnCl₂) (1 mmol, 190 mg) to a fine powder.

• Transfer the mixture to a 50 mL round-bottom flask.

• Add the ketone (22 mmol) to the flask.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• After completion, add crushed ice to the reaction mixture.

• Basify the mixture with an ammonia (B1221849) solution.

• Filter the precipitated solid and wash thoroughly with water.

• Dry the solid and recrystallize from ethanol (B145695) to obtain the pure 2,3-dihydro-1H-1,5-benzodiazepine.

Reaction Mechanism

Caption: Plausible mechanism for 1,5-benzodiazepine formation.

Considerations for N-Methyl-o-phenylenediamine

The use of N-Methyl-o-phenylenediamine in this reaction is expected to yield 1-methyl-1,5-benzodiazepine derivatives. The reaction will likely proceed through a similar mechanism, with the initial condensation occurring between the primary amine of N-Methyl-o-phenylenediamine and a molecule of the ketone, followed by condensation of the secondary amine with a second molecule of the ketone to form a diimine intermediate. The subsequent tautomerization and cyclization would lead to the N-methylated product. The presence of the methyl group may introduce some steric hindrance, potentially affecting reaction rates and yields. The regiochemistry of the final product will be fixed, with the methyl group on one of the nitrogen atoms of the diazepine (B8756704) ring.

One-Pot Synthesis of Quinoxalines

Quinoxalines are an important class of nitrogen-containing heterocycles with applications in pharmaceuticals, dyes, and as organic semiconductors. A classical and efficient synthesis involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

Application Note: Catalyst-Free Synthesis of Quinoxalines in Methanol (B129727)

This protocol details a green and highly efficient, catalyst-free one-pot synthesis of quinoxalines from o-phenylenediamine and 1,2-dicarbonyl compounds. The reaction proceeds rapidly at room temperature in methanol.

Quantitative Data

Entry	1,2-Dicarbonyl Compound	Time (min)	Yield (%)
1	Glyoxal	1	93
2	2,3-Butanedione	1	91
3	Benzil	1	95
4	1-Phenyl-1,2-propanedione	1	92
5	Acenaphthenequinone	1	90

Experimental Protocol

General Procedure for the Catalyst-Free Synthesis of Quinoxalines

• To a 25 mL round-bottom flask, add o-phenylenediamine (1.0 mmol, 108 mg) and methanol (5 mL).

• Stir the solution at room temperature.

• Add the 1,2-dicarbonyl compound (1.0 mmol) to the stirred solution.

• Continue stirring for the specified time (typically 1-5 minutes).

• Monitor the reaction by TLC.

• Upon completion, the product often precipitates from the reaction mixture.

• Collect the solid product by filtration.

• Wash the solid with cold methanol.

• Dry the product under vacuum to obtain the pure quinoxaline (B1680401). If the product does not precipitate, the solvent can be removed under reduced pressure and the residue purified by recrystallization or column chromatography.

Experimental Workflow

Caption: Catalyst-free one-pot synthesis of quinoxalines.

Considerations for N-Methyl-o-phenylenediamine

When N-Methyl-o-phenylenediamine is used in this synthesis, the reaction is expected to proceed to form a quaternary quinoxalinium salt. The initial condensation would occur to form a dihydroquinoxaline intermediate. Subsequent oxidation (which can occur in the presence of air) would lead to the aromatic quinoxalinium cation, with the methyl group on one of the nitrogen atoms. This is in contrast to the neutral quinoxaline product obtained with o-phenylenediamine. The resulting salts are likely to be more soluble in polar solvents, which may require adjustments to the work-up procedure, such as precipitation by the addition of a non-polar solvent or isolation by evaporation and washing. The reaction is expected to be regioselective, yielding a single N-methylated quinoxalinium isomer.

References

• 1. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of N-Methyl-o-phenylenediamine

Introduction

N-Methyl-o-phenylenediamine is a chemical intermediate used in the synthesis of various pharmaceutical compounds and other industrial products.[1] Accurate and reliable quantification of this compound is crucial for quality control during manufacturing processes and for ensuring the purity of final products. This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the determination of N-Methyl-o-phenylenediamine.

Principle

The method employs a C18 stationary phase and a gradient elution with a mobile phase consisting of a pH 3.0 buffer and acetonitrile (B52724).[2] The separation is based on the differential partitioning of N-Methyl-o-phenylenediamine between the non-polar stationary phase and the polar mobile phase. Detection is achieved using a UV detector at 230 nm, where the analyte exhibits significant absorbance.[2]

Experimental Protocols

1. Materials and Reagents

• N-Methyl-o-phenylenediamine reference standard (Purity >98%)

• Acetonitrile (HPLC grade)

• Phosphoric acid (AR grade)

• Water (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (AR grade)

2. Instrumentation

A standard HPLC system equipped with the following components is required:

• Degasser

• Quaternary or Binary Pump

• Autosampler

• Column Oven

• UV-Vis Detector

3. Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of N-Methyl-o-phenylenediamine.

Parameter	Condition
Column	Kromasil C18 (150 x 4.6 mm, 5 µm)[2]
Mobile Phase A	Phosphate Buffer (pH 3.0)
Mobile Phase B	Acetonitrile
Gradient Program	A gradient program is utilized for optimal separation.
Flow Rate	1.0 mL/min[2]
Column Temperature	30 °C[2]
Injection Volume	20 µL[2]
Detector Wavelength	230 nm[2]

4. Preparation of Solutions

• Phosphate Buffer (pH 3.0): Dissolve an appropriate amount of potassium dihydrogen phosphate in HPLC grade water to a concentration of 20 mM. Adjust the pH to 3.0 with phosphoric acid.

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of N-Methyl-o-phenylenediamine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 50 µg/mL.

5. Sample Preparation

The sample preparation procedure may vary depending on the matrix. For bulk drug substances, a general procedure is as follows:

• Accurately weigh a sample amount equivalent to 10 mg of N-Methyl-o-phenylenediamine.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of a 50:50 mixture of acetonitrile and water and sonicate for 15 minutes to dissolve.

• Dilute to volume with the same solvent and mix well.

• Filter the solution through a 0.45 µm nylon syringe filter before injection.

6. Method Validation

The developed method should be validated according to ICH guidelines to ensure its suitability for the intended purpose. Key validation parameters are summarized below.

Validation Parameter	Typical Acceptance Criteria
Specificity	No interference from blank and placebo at the retention time of the analyte.
Linearity	Correlation coefficient (r²) ≥ 0.999[2]
Accuracy (% Recovery)	90.68% to 110.21%[2]
Precision (% RSD)	≤ 2.0%
Limit of Detection (LOD)	2.53 µg/g[2]
Limit of Quantification (LOQ)	7.52 µg/g[2]
Robustness	No significant changes in results with small variations in method parameters.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of Peak Area (n=6)	≤ 2.0%

Table 2: Linearity Data

Concentration (µg/mL)	Peak Area
1	(Value)
5	(Value)
10	(Value)
20	(Value)
50	(Value)
Correlation Coefficient (r²)	≥ 0.999[2]

Mandatory Visualization

Caption: Experimental workflow for the HPLC quantification of N-Methyl-o-phenylenediamine.

This application note provides a detailed and robust HPLC method for the quantification of N-Methyl-o-phenylenediamine. The method is specific, linear, accurate, and precise, making it suitable for routine quality control analysis in the pharmaceutical and chemical industries. The provided experimental protocol and validation parameters offer a comprehensive guide for researchers and scientists involved in the analysis of this compound.

References

• 1. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 2. VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES | Semantic Scholar [semanticscholar.org]

GC-MS analysis of N-Methyl-o-phenylenediamine and its derivatives

An Application Note and Protocol for the GC-MS Analysis of N-Methyl-o-phenylenediamine and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and a composite protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of N-Methyl-o-phenylenediamine and its potential derivatives. The methodologies presented are based on established analytical strategies for phenylenediamines and related aromatic amines, offering a robust starting point for method development and validation.

Introduction

N-Methyl-o-phenylenediamine is a substituted aromatic diamine used in the synthesis of various heterocyclic compounds, including benzimidazoles, which are of interest in medicinal chemistry. Accurate and sensitive quantification of this analyte and its derivatives is crucial for process monitoring, quality control, and metabolic studies. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for this purpose, offering high resolution and specificity.

However, direct GC-MS analysis of phenylenediamines can be challenging due to their polarity and susceptibility to oxidation.[1] Derivatization is often employed to improve the volatility, thermal stability, and chromatographic behavior of these compounds.[2] This protocol outlines a comprehensive approach involving derivatization followed by GC-MS analysis.

Principle of the Method

The analytical workflow involves the extraction of N-Methyl-o-phenylenediamine and its derivatives from the sample matrix, followed by a chemical derivatization step to block the active amine hydrogens. This process enhances analyte stability and improves chromatographic peak shape. The derivatized analytes are then separated on a gas chromatographic column and detected by a mass spectrometer, which provides both quantitative data and structural confirmation.

Experimental Protocols

The following protocols are adapted from methods developed for similar aromatic amines and should be validated for the specific application.

Materials and Reagents

• Solvents: Acetonitrile (B52724), Toluene (B28343), Ethyl Acetate (B1210297) (HPLC or GC grade)

• Reagents:

  • N-Methyl-o-phenylenediamine (analytical standard)

  • Internal Standard (IS): e.g., 1,4-Phenylenediamine-d4 or a structurally similar compound not present in the sample.

  • Derivatizing Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or Heptafluorobutyric acid anhydride (B1165640) (HFBA).

  • Pyridine (B92270) (anhydrous)

  • Sodium Hydroxide (NaOH)

  • Sodium Sulfate (anhydrous)

Standard and Sample Preparation

Standard Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Methyl-o-phenylenediamine standard and dissolve in 10 mL of acetonitrile.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the chosen internal standard in a similar manner.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the primary stock solution with acetonitrile to cover the expected concentration range of the samples. Spike each calibration standard with a constant concentration of the internal standard.

Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample (e.g., reaction mixture, biological fluid), add a known amount of the internal standard.

• Adjust the sample pH to >10 with NaOH solution.

• Extract the analytes with 5 mL of toluene or ethyl acetate by vortexing for 2 minutes.

• Centrifuge to separate the phases.

• Transfer the organic layer to a clean tube and dry it over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of pyridine or another suitable solvent for derivatization.

Derivatization Protocol (Silylation)

• To the 100 µL of reconstituted sample or standard, add 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 70°C for 60 minutes.

• Cool the vial to room temperature before GC-MS analysis.

Note: Silylation is a common technique for derivatizing amines to make them more volatile for GC analysis.[3]

GC-MS Instrumental Parameters

The following parameters provide a starting point for method development:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or equivalent
Injector	Split/Splitless, 280°C, Splitless mode
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial temp 70°C, hold for 2 min; ramp at 10°C/min to 280°C, hold for 5 min
Mass Spectrometer	Agilent 5977A or equivalent
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-550) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Key ions for N-Methyl-o-phenylenediamine-TMS derivative should be determined experimentally.

Data Presentation

Quantitative data should be presented in a clear, tabular format to facilitate comparison and interpretation. The following tables are examples based on data for related phenylenediamine compounds and should be populated with experimental data for N-Methyl-o-phenylenediamine.

Table 1: GC-MS Retention Times and Characteristic Ions (Hypothetical)

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
N-Methyl-o-phenylenediamine-TMS	TBD	TBD	TBD
N-Aryl-o-phenylenediamine Derivative-TMS	TBD	TBD	TBD
Internal Standard	TBD	TBD	TBD
TBD: To be determined experimentally.

Table 2: Method Validation Parameters for Related Phenylenediamines

This table presents typical validation parameters reported for the analysis of other phenylenediamines, which can serve as a benchmark for the method developed for N-Methyl-o-phenylenediamine.

Parameter	p-Phenylenediamine[4]	o-Phenylenediamine[1]
Linearity Range (µg/mL)	1.0 - 1275	Not Specified
Correlation Coefficient (r²)	> 0.999	Not Specified
LOD (µg/mL)	0.10	0.0021 (as µg/m³ air)
LOQ (µg/mL)	1.0	0.0021 (as µg/m³ air)
Recovery (%)	94 - 105	> 84% after 15 days storage

Visualizations

Experimental Workflow

The overall experimental process from sample receipt to data analysis is depicted below.

Caption: GC-MS Analysis Workflow.

Derivatization Reaction Logic

The chemical logic behind the silylation of N-Methyl-o-phenylenediamine is shown below. The silylating reagent (BSTFA) replaces the active hydrogens on the amine groups with non-polar trimethylsilyl (B98337) (TMS) groups.

Caption: Derivatization Logic Diagram.

Conclusion

The described protocol provides a comprehensive framework for the . By employing a derivatization strategy, the challenges associated with the direct analysis of these polar and reactive compounds can be overcome. The provided instrumental parameters and workflow diagrams serve as a valuable resource for researchers in the fields of chemical synthesis, drug development, and analytical science. It is essential to perform a full method validation to ensure accuracy, precision, and reliability for any specific application.

References

• 1. osha.gov [osha.gov]
• 2. weber.hu [weber.hu]
• 3. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 4. Rapid determination of para-phenylenediamine by gas chromatography-mass spectrometry with selected ion monitoring in henna-containing cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of N-Methyl-o-phenylenediamine in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-o-phenylenediamine (N-MOPH) is a versatile derivatizing agent employed in analytical chemistry to enhance the detection and quantification of various analytes. Its utility lies in its ability to react with specific functional groups, thereby imparting desirable properties such as ultraviolet (UV) absorbance or fluorescence to the target molecules. This modification is particularly crucial for compounds that lack a native chromophore or fluorophore, enabling their sensitive analysis by techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The primary application of N-MOPH and its analogs, such as o-phenylenediamine (B120857) (OPD), is the derivatization of α-dicarbonyl compounds (e.g., glyoxal (B1671930), methylglyoxal) and α-keto acids.[1][2] The reaction yields highly conjugated and stable quinoxaline (B1680401) derivatives, which are amenable to sensitive detection.[2][3] These analytes are significant in various fields, including food science, clinical diagnostics, and environmental analysis, as they are often markers of oxidative stress and are involved in glycation processes.[3]

This document provides detailed application notes and protocols for the use of N-MOPH as a derivatizing agent for analytical purposes. While specific literature on N-MOPH as a primary derivatizing agent is limited, the protocols provided are adapted from well-established methods using o-phenylenediamine and its derivatives. The underlying chemical principles are analogous, and these protocols serve as a robust starting point for method development.

Principle of Derivatization

N-Methyl-o-phenylenediamine reacts with α-dicarbonyl compounds and α-keto acids through a condensation reaction to form N-methyl-quinoxaline derivatives. This reaction converts the non-chromophoric analytes into molecules with strong UV absorbance and, in many cases, fluorescence, significantly lowering the limits of detection.

Applications

• Clinical Diagnostics: Quantification of α-keto acids in biological fluids like serum and urine can serve as biomarkers for various metabolic disorders.

• Food and Beverage Analysis: Determination of α-dicarbonyl compounds such as glyoxal and methylglyoxal (B44143) in food products is crucial for assessing food quality and the extent of the Maillard reaction.[1]

• Pharmaceutical Analysis: N-MOPH can be used to quantify impurities or degradation products containing α-dicarbonyl or α-keto acid moieties in drug substances and formulations.

Data Presentation

Table 1: Quantitative Performance for the Analysis of α-Dicarbonyl Compounds after Derivatization with Phenylenediamines

Analyte	Derivatizing Agent	Detection Method	Linearity Range	LOD	LOQ	Reference
Glyoxal	4-methoxy-o-phenylenediamine	HPLC-FLD	-	0.46 µg/L	-	[3]
Methylglyoxal	4-methoxy-o-phenylenediamine	HPLC-FLD	-	0.39 µg/L	-	[3]
Diacetyl	4-methoxy-o-phenylenediamine	HPLC-FLD	-	0.28 µg/L	-	[3]
Diacetyl	o-phenylenediamine	GC-NPD	0.1 - 500 µ g/sample	5-10 ng/sample	-	[4]
2,3-Pentanedione	o-phenylenediamine	GC-NPD	0.1 - 500 µ g/sample	5-10 ng/sample	-	[4]
2,3-Hexanedione	o-phenylenediamine	GC-NPD	0.1 - 500 µ g/sample	5-10 ng/sample	-	[4]
2,3-Heptanedione	o-phenylenediamine	GC-NPD	0.1 - 500 µ g/sample	5-10 ng/sample	-	[4]

Table 2: Quantitative Performance for the Analysis of α-Keto Acids after Derivatization with Phenylenediamines

Analyte	Derivatizing Agent	Detection Method	Linearity Range	LOD	LOQ	Reference
3-Methyl-2-oxobutyric acid	4-nitro-1,2-phenylenediamine	HPLC-UV	0.45 - 100 µg/mL	0.1 - 0.266 µg/mL	-	[5]
3-Methyl-2-oxovaleric acid	4-nitro-1,2-phenylenediamine	HPLC-UV	0.45 - 100 µg/mL	0.1 - 0.266 µg/mL	-	[5]
4-Methyl-2-oxovaleric acid	4-nitro-1,2-phenylenediamine	HPLC-UV	0.45 - 100 µg/mL	0.1 - 0.266 µg/mL	-	[5]
Phenylpyruvic acid	4-nitro-1,2-phenylenediamine	HPLC-UV	0.45 - 100 µg/mL	0.1 - 0.266 µg/mL	-	[5]
Branched-chain α-keto acids	o-phenylenediamine (followed by methylation)	GC-MS	0.25 - 7.5 at% excess	10 µM/L	-	[6]

Experimental Protocols

Protocol 1: Derivatization of α-Dicarbonyl Compounds in Aqueous Samples for HPLC-UV/FLD Analysis

This protocol is adapted from established methods using o-phenylenediamine and its derivatives for the analysis of α-dicarbonyls like glyoxal and methylglyoxal.

Materials:

• N-Methyl-o-phenylenediamine (N-MOPH) solution (10 mg/mL in methanol)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphate (B84403) buffer (0.1 M, pH 7.0)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) (1 M)

• Sample containing α-dicarbonyl compounds

• Standard solutions of α-dicarbonyls

Procedure:

• Sample Preparation:

  • Filter the aqueous sample through a 0.45 µm syringe filter.

  • If necessary, perform a solid-phase extraction (SPE) cleanup to remove interfering matrix components.

• Derivatization Reaction:

  • To 1 mL of the prepared sample (or standard solution) in a glass vial, add 100 µL of the N-MOPH solution.

  • Add 500 µL of phosphate buffer (pH 7.0).

  • Vortex the mixture and incubate at 60°C for 40 minutes in the dark.[7]

  • After incubation, cool the reaction mixture to room temperature.

  • Acidify the solution with 100 µL of 1 M HCl.

• Extraction of Derivatives:

  • Add 1 mL of ethyl acetate (B1210297) to the reaction vial.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase for HPLC analysis.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• UV Detection: 315 nm (or scan for optimal wavelength)

• Fluorescence Detection: Excitation at ~360 nm and Emission at ~460 nm (optimize for specific derivatives).

Protocol 2: Derivatization of α-Keto Acids in Biological Fluids for HPLC-UV Analysis

This protocol is adapted from methods using 4-nitro-1,2-phenylenediamine for the analysis of α-keto acids.[5]

Materials:

• N-Methyl-o-phenylenediamine (N-MOPH) solution (1% w/v in methanol)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Perchloric acid (0.6 M)

• Potassium carbonate (2 M)

• Biological sample (e.g., serum, urine)

• Standard solutions of α-keto acids

Procedure:

• Sample Deproteinization:

  • To 100 µL of serum or urine, add 100 µL of 0.6 M perchloric acid.

  • Vortex for 30 seconds and let it stand on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and neutralize with 2 M potassium carbonate.

  • Centrifuge again to remove the potassium perchlorate (B79767) precipitate.

• Derivatization Reaction:

  • To 100 µL of the deproteinized supernatant (or standard solution), add 100 µL of the N-MOPH solution.

  • Adjust the pH to ~2-3 with 1 M HCl.

  • Incubate the mixture at 80°C for 30 minutes in a water bath.

  • Cool the reaction mixture to room temperature.

• Sample Preparation for HPLC:

  • Filter the derivatized sample through a 0.22 µm syringe filter directly into an HPLC vial.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Isocratic mixture of methanol, water, and acetonitrile (e.g., 42:56:2 v/v/v).[5]

• Flow Rate: 0.9 mL/min

• Injection Volume: 20 µL

• UV Detection: 255 nm

Visualizations

Caption: Experimental workflow for the derivatization of analytes with N-MOPH.

Caption: Simplified reaction mechanism for N-MOPH derivatization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatography determination of glyoxal, methylglyoxal, and diacetyl in urine using 4-methoxy-o-phenylenediamine as derivatizing reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sampling and Analytical Method for Alpha-Dicarbonyl Flavoring Compounds via Derivatization with o-Phenylenediamine and Analysis Using GC-NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitation of branched-chain alpha-keto acids as their N-methylquinoxalone derivatives: comparison of O- and N-alkylation versus -silylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid and convenient determination of α-dicarbonyl compounds via streamlined simultaneous derivatization and extraction coupled with liquid chromatography-fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Methyl-o-phenylenediamine as a Versatile Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-o-phenylenediamine is a valuable and versatile aromatic diamine building block in medicinal chemistry. Its unique structure, featuring adjacent primary and N-methylated secondary amine functionalities on a benzene (B151609) ring, makes it a crucial precursor for the synthesis of a wide array of heterocyclic compounds, most notably benzimidazoles. These resulting scaffolds are integral to numerous biologically active molecules with therapeutic applications ranging from antihypertensive to anticancer and antimicrobial agents. This document provides a detailed overview of its applications, experimental protocols for the synthesis of key derivatives, and a summary of their biological activities.

Introduction to the Medicinal Chemistry Applications of N-Methyl-o-phenylenediamine

The primary utility of N-Methyl-o-phenylenediamine in drug discovery lies in its role as a precursor to 1-methyl-benzimidazole derivatives. The benzimidazole (B57391) moiety is considered a "privileged scaffold" due to its ability to interact with a diverse range of biological targets. The N-methyl group can influence the compound's pharmacokinetic and pharmacodynamic properties, such as solubility, metabolic stability, and receptor binding affinity.

One of the most prominent examples of a drug synthesized using a derivative of N-Methyl-o-phenylenediamine is Telmisartan , a potent and selective angiotensin II receptor antagonist used in the treatment of hypertension.[1][2] Beyond its application in cardiovascular medicine, derivatives of N-Methyl-o-phenylenediamine are explored for their potential as anticancer and antimicrobial agents. The ability to readily condense N-Methyl-o-phenylenediamine with various electrophiles, such as aldehydes and carboxylic acids, allows for the generation of large and diverse chemical libraries for high-throughput screening.

Key Biological Targets and Signaling Pathways

Derivatives of N-Methyl-o-phenylenediamine, such as Telmisartan, are designed to antagonize the Angiotensin II Type 1 Receptor (AT1R). Angiotensin II is a potent vasoconstrictor that plays a central role in the renin-angiotensin system (RAS), a critical regulator of blood pressure. Upon binding to AT1R, Angiotensin II initiates a cascade of intracellular signaling events that lead to vasoconstriction, inflammation, and fibrosis, all of which contribute to hypertension and cardiovascular disease. By blocking this interaction, Telmisartan and similar benzimidazole derivatives effectively lower blood pressure.

Below is a diagram illustrating the signaling pathway of the Angiotensin II Type 1 Receptor and the point of intervention by antagonists derived from N-Methyl-o-phenylenediamine.

Angiotensin II Type 1 Receptor Signaling Pathway.

Data Presentation: Biological Activities of Benzimidazole Derivatives

While specific quantitative data for a wide range of compounds derived directly from N-Methyl-o-phenylenediamine is limited in publicly available literature, the following tables summarize the biological activities of various benzimidazole derivatives. It is important to note that many of these examples are derived from the parent compound, o-phenylenediamine, but the synthetic principles and resulting biological activities are highly relevant and transferable to N-methylated analogues.

Table 1: Anticancer Activity of Benzimidazole Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
54a	HeLa	0.224 ± 0.011	[3]
54b	HeLa	0.205 ± 0.010	[3]
92g	A549	0.316	[3]
92j	MCF-7	0.0316	[3]
V7	H103 (OSCC)	11.64	[4]
V7	H314 (OSCC)	16.68	[4]
V7	HCT116 (Colorectal)	13.30	[4]
Compound 7	K562 (Leukemia)	2.27	[5]
Compound 10	K562 (Leukemia)	2.53	[5]

Table 2: Antimicrobial Activity of Benzimidazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
5e	S. aureus	15.62	[6]
5g	S. aureus	15.62	[6]
5i	S. aureus	15.62	[6]
5g	S. epidermidis	7.81	[6]
5i	S. epidermidis	7.81	[6]
3ag	M. smegmatis	3.9	[7]
3ag	C. albicans	3.9	[7]
3aq	C. albicans	3.9	[7]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of bioactive molecules using N-Methyl-o-phenylenediamine and its parent analogue as starting materials.

This protocol describes a general and widely applicable method for the synthesis of 1-methyl-2-substituted-benzimidazoles through the condensation of N-Methyl-o-phenylenediamine with various aldehydes.

Workflow Diagram:

General workflow for benzimidazole synthesis.

Materials:

• N-Methyl-o-phenylenediamine (1.0 mmol)

• Substituted aldehyde (1.0 mmol)

• p-Toluenesulfonic acid (p-TsOH) (20 mol%)

• Dimethylformamide (DMF) (3 mL)

• Sodium carbonate (Na₂CO₃) solution (10%)

• Water

Procedure:

• In a round-bottom flask, dissolve N-Methyl-o-phenylenediamine (1.0 mmol) and the desired aldehyde (1.0 mmol) in DMF (3 mL).

• Add p-TsOH (20 mol%) to the mixture.

• Heat the reaction mixture with stirring at 80°C for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Slowly add the reaction mixture dropwise to a stirred solution of 10% Na₂CO₃ in water (20 mL) to precipitate the product.

• Filter the resulting solid, wash thoroughly with water, and dry to obtain the crude 1-methyl-2-substituted-benzimidazole.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

This protocol outlines a key step in the synthesis of the antihypertensive drug Telmisartan, involving the condensation of a carboxylic acid derivative with N-Methyl-o-phenylenediamine.[1]

Materials:

• 1-((2'-(4,4-dimethyl-4,5-dihydrooxazol-2-yl)biphenyl-4-yl)methyl)-4-methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid (1.0 eq)

• 1,1'-Carbonyldiimidazole (CDI) (1.5 eq)

• N-Methyl-1,2-phenylenediamine (1.5 eq)

• 1,4-Dioxane (B91453)

• Ice water

• Aqueous ammonia (B1221849)

• Ethyl acetate (B1210297)

Procedure:

• Dissolve the carboxylic acid starting material (1.0 eq) and CDI (1.5 eq) in 1,4-dioxane in a reaction vessel under a nitrogen atmosphere.

• Stir the mixture at room temperature to activate the carboxylic acid.

• Add N-Methyl-1,2-phenylenediamine (1.5 eq) to the reaction mixture.

• Reflux the mixture for 4 hours.

• After cooling, pour the reaction mixture into ice water.

• Basify the aqueous mixture with aqueous ammonia to a pH of 9 to precipitate the product.

• Extract the product with ethyl acetate (2x).

• Combine the organic layers and evaporate the solvent under reduced pressure to yield the crude bis-benzimidazole intermediate of Telmisartan.

Conclusion

N-Methyl-o-phenylenediamine is a cornerstone building block in medicinal chemistry, providing a reliable and versatile platform for the synthesis of a multitude of bioactive heterocyclic compounds. Its application in the synthesis of the blockbuster antihypertensive drug Telmisartan highlights its significance. The continued exploration of new synthetic methodologies and the screening of novel derivatives will undoubtedly lead to the discovery of new therapeutic agents with improved efficacy and safety profiles. The protocols and data presented herein serve as a valuable resource for researchers engaged in the design and development of next-generation pharmaceuticals based on this important scaffold.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Anticancer Potential of New Benzimidazole Theranostic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, characterization and antimicrobial activity of some novel benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Methyl-o-phenylenediamine in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of N-Methyl-o-phenylenediamine (NMOPD) in polymer chemistry. Due to a lack of specific literature on the homopolymerization of NMOPD, this document leverages established principles from the polymerization of the closely related o-phenylenediamine (B120857) (OPD) and other N-substituted aniline (B41778) derivatives to propose potential synthetic routes and polymer properties. The provided protocols are illustrative and should be adapted and optimized for specific research applications.

Introduction to N-Methyl-o-phenylenediamine in Polymer Science

N-Methyl-o-phenylenediamine is an aromatic diamine with the potential to be a valuable monomer in the synthesis of functional polymers. The presence of both a primary and a secondary amine group on the benzene (B151609) ring, along with the steric and electronic effects of the N-methyl group, suggests that polymers derived from NMOPD could exhibit unique solubility, thermal, and electrochemical properties compared to their unsubstituted counterpart, poly(o-phenylenediamine) (POPD).

Potential applications for polymers incorporating NMOPD include:

• Conducting Polymers: As a derivative of aniline, polymers of NMOPD may exhibit electrical conductivity, making them suitable for applications in sensors, electrochromic devices, and antistatic coatings.

• Corrosion Inhibitors: The nitrogen-rich backbone of poly(phenylenediamines) can chelate metal ions, forming a protective layer on metal surfaces to prevent corrosion.

• Membranes for Gas Separation: The controlled free volume and potential for specific gas interactions in NMOPD-based polymers could be exploited for the development of advanced gas separation membranes.

• Biomedical Applications: The biocompatibility and potential for functionalization of these polymers could be of interest in drug delivery systems and as matrices for tissue engineering.

Proposed Polymerization Pathways

The primary methods for polymerizing phenylenediamines are oxidative chemical polymerization and electropolymerization. These techniques are proposed here for the synthesis of poly(N-Methyl-o-phenylenediamine).

2.1. Oxidative Chemical Polymerization

In this method, a chemical oxidizing agent is used to initiate the polymerization of the monomer in a suitable solvent. The reaction proceeds via the formation of radical cations, which then couple to form the polymer chain.

Caption: Workflow for Oxidative Chemical Polymerization of NMOPD.

2.2. Electropolymerization

Electropolymerization involves the direct oxidation of the monomer at the surface of an electrode by applying an external potential. This method allows for the formation of a thin, uniform polymer film directly onto a conductive substrate.

Application Notes and Protocols: N-Methyl-o-phenylenediamine in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-o-phenylenediamine (N-MOPD), also known as N¹-Methylbenzene-1,2-diamine, is an aromatic amine that serves as a versatile reagent in analytical chemistry. Its utility stems from the reactivity of its two adjacent amino groups, one primary and one secondary, which can undergo condensation and cyclization reactions with various analytes. This property allows for the derivatization of target molecules to enhance their detectability by chromatographic and spectrophotometric methods. The primary applications of N-MOPD include the analysis of α-dicarbonyl compounds (such as α-keto acids) and the fluorometric determination of nitrite (B80452) and nitric oxide.

This document provides detailed application notes and protocols for the use of N-MOPD as an analytical reagent, complete with quantitative data and visual workflows to guide researchers in its practical implementation.

Application 1: Quantification of α-Dicarbonyl and α-Keto Acids via HPLC and GC-MS

N-Methyl-o-phenylenediamine is an effective derivatizing agent for α-dicarbonyl compounds, including important biological molecules like glyoxal, methylglyoxal, and α-keto acids (e.g., α-ketoisocaproate, α-ketoisovalerate). The reaction between N-MOPD and an α-dicarbonyl compound in an acidic medium yields a stable, cyclic product known as a methyl-quinoxaline. These derivatives are typically less polar, more volatile, and exhibit strong UV absorbance or are amenable to mass spectrometry, making them ideal for chromatographic analysis.

The derivatization significantly improves the separation and quantification of these challenging analytes from complex biological matrices.

Reaction Principle

The core of this application is the condensation reaction between the two amino groups of N-MOPD and the two carbonyl groups of the α-dicarbonyl compound, which forms a six-membered quinoxaline (B1680401) ring.

Caption: Derivatization of an α-dicarbonyl with N-MOPD.

Quantitative Data Summary

The following table summarizes the performance of methods using phenylenediamine derivatives for the analysis of α-keto acids. While the specific data below is for an N-methylated quinoxalone derivative formed post-condensation with o-phenylenediamine (B120857), it demonstrates the sensitivity achievable with this general approach.[1]

Analyte Class	Method	Derivative	Limit of Quantification (LOQ)	Matrix	Reference
Branched-Chain α-Keto Acids	GC-MS (EI/SIM)	N-methyl-quinoxalone	10 µM	Plasma	[1]

Experimental Protocol: Derivatization of α-Keto Acids for GC-MS Analysis

This protocol is adapted from methodologies using o-phenylenediamine derivatives for the analysis of branched-chain α-keto acids.[1]

1. Reagents and Materials:

• N-Methyl-o-phenylenediamine (N-MOPD)

• Hydrochloric Acid (HCl), 3 M

• Ethyl Acetate (B1210297) (HPLC grade)

• Sodium Sulfate (anhydrous)

• Nitrogen gas supply for evaporation

• Sample containing α-keto acids (e.g., deproteinized plasma)

• Internal Standard (e.g., a stable isotope-labeled α-keto acid)

2. Sample Preparation (Deproteinization):

• To 200 µL of plasma, add 800 µL of ice-cold methanol (B129727) to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

3. Derivatization Procedure:

• Reconstitute the dried sample extract in 100 µL of 3 M HCl.

• Add 100 µL of a 10 mg/mL solution of N-MOPD in 3 M HCl.

• Add the internal standard.

• Vortex briefly and incubate the mixture at 80°C for 60 minutes in a sealed vial.

• Cool the reaction mixture to room temperature.

4. Extraction of Derivatives:

• Add 500 µL of ethyl acetate to the reaction vial.

• Vortex vigorously for 1 minute to extract the methyl-quinoxaline derivatives.

• Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in 50 µL of ethyl acetate for GC-MS analysis.

5. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Program: Initial temperature of 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Transfer Line: 280°C.

• Ion Source: 230°C (Electron Impact ionization).

• Analysis Mode: Selected Ion Monitoring (SIM) for the characteristic fragment ions of the N-methyl-quinoxalone derivatives (e.g., m/z 174 for several branched-chain α-keto acids).[1]

Caption: Workflow for α-keto acid analysis using N-MOPD.

Application 2: Fluorescent Detection of Nitrite and Nitric Oxide

N-MOPD and other o-phenylenediamine derivatives can serve as highly sensitive fluorescent probes for detecting nitric oxide (NO) and its related nitrosating species, which are often in equilibrium with nitrite (NO₂⁻) under acidic conditions.[2][3] The principle relies on the reaction of the diamine with a nitrosating agent (e.g., N₂O₃, formed from NO or acidified nitrite) to yield a 1-methylbenzotriazole (B83409) derivative.

The parent N-MOPD compound is typically non-fluorescent or weakly fluorescent. In contrast, the resulting benzotriazole (B28993) product is highly fluorescent.[2][3] This "turn-on" fluorescence response allows for sensitive detection of the analyte. While this application has been explored extensively for developing probes for in-vitro and in-vivo imaging, the principle can be adapted for the quantitative analysis of nitrite in aqueous samples.

Reaction Principle

The nitrosation of N-MOPD leads to the formation of a stable and fluorescent triazole ring system.

Caption: Reaction of N-MOPD with nitrite to form a fluorescent product.

Quantitative Data Summary

Detailed quantitative performance data for a standardized analytical method using N-MOPD for routine nitrite analysis is not widely available in the literature, as the focus has been on probe development. However, related o-phenylenediamine-based fluorescent probes have demonstrated detection limits in the nanomolar range for nitric oxide.[3]

Analyte	Method	Principle	Limit of Detection (LOD)	Matrix	Reference
Nitric Oxide (NO)	Fluorescence Spectroscopy	Benzotriazole formation	~1.0 x 10⁻⁹ mol/L (1 nM)	Aqueous Buffer	[3]

Conceptual Protocol: Fluorometric Determination of Nitrite

This protocol outlines a general procedure for the determination of nitrite in aqueous samples. Optimization of reagent concentrations, pH, and incubation times is recommended for specific applications.

1. Reagents and Materials:

• N-Methyl-o-phenylenediamine (N-MOPD) solution (e.g., 100 µM in ethanol (B145695) or DMSO).

• Hydrochloric Acid (HCl), 1 M.

• Phosphate (B84403) Buffered Saline (PBS), pH 7.4.

• Nitrite standard solutions (prepared from sodium nitrite).

• Aqueous samples for analysis (e.g., filtered water samples).

• Fluorometer or fluorescence microplate reader.

2. General Procedure:

• In a microplate well or cuvette, add 50 µL of the aqueous sample or nitrite standard.

• Add 50 µL of 1 M HCl to acidify the medium, which facilitates the formation of the nitrosating species (nitrous acid).

• Add 10 µL of the N-MOPD solution.

• Mix gently and incubate at room temperature for 15-30 minutes, protected from light.

• Neutralize the solution by adding 50 µL of a suitable buffer if required by the instrument (e.g., 1 M phosphate buffer, pH 7.4).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the 1-methylbenzotriazole product (specific wavelengths should be determined experimentally, but are typically in the UV excitation and blue/green emission range).

• Construct a calibration curve by plotting the fluorescence intensity versus the concentration of the nitrite standards.

• Determine the nitrite concentration in the unknown samples from the calibration curve.

Caption: Workflow for fluorometric nitrite detection.

Conclusion

N-Methyl-o-phenylenediamine is a valuable reagent for the derivatization of specific classes of analytes in analytical chemistry. Its primary, well-documented application is in the analysis of α-dicarbonyl compounds, where it reacts to form stable and readily detectable quinoxaline derivatives, enabling sensitive quantification by GC-MS or HPLC. Furthermore, its reaction with nitrite/nitric oxide to form a fluorescent benzotriazole provides a basis for high-sensitivity detection methods, an area of active research in the development of novel analytical probes. The protocols and data provided herein serve as a comprehensive guide for researchers looking to employ N-MOPD in their analytical workflows.

References

• 1. Quantitation of branched-chain alpha-keto acids as their N-methylquinoxalone derivatives: comparison of O- and N-alkylation versus -silylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing reaction conditions for N-Methyl-o-phenylenediamine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of N-Methyl-o-phenylenediamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for N-Methyl-o-phenylenediamine?

A1: There are three main synthetic pathways for N-Methyl-o-phenylenediamine:

• Direct Methylation of o-Phenylenediamine (B120857): This is a single-step method involving the direct methylation of o-phenylenediamine using a methylating agent. However, controlling the degree of methylation to avoid the formation of N,N'-dimethyl-o-phenylenediamine can be challenging.[1]

• Methylation of o-Nitroaniline followed by Reduction: This two-step approach first involves the selective methylation of o-nitroaniline to form N-methyl-o-nitroaniline. The nitro group is then reduced to an amine to yield the final product. This method generally offers better control and higher yields of the desired mono-methylated product.[2][3]

• From o-Chloronitrobenzene: This route involves the nucleophilic aromatic substitution of o-chloronitrobenzene with monomethylamine to give N-methyl-o-nitroaniline, which is subsequently reduced.[3][4]

Q2: How can I minimize the formation of the N,N'-dimethylated byproduct in the direct methylation of o-phenylenediamine?

A2: To minimize the formation of N,N'-dimethyl-o-phenylenediamine, it is crucial to control the stoichiometry of the reactants. Using a molar ratio of o-phenylenediamine to the methylating agent (e.g., methyl iodide) of 2:1 or greater can favor mono-methylation.[5] Stepwise addition of the methylating agent can also help in controlling the reaction.

Q3: What are the common reducing agents used for the conversion of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine?

A3: Several reducing agents can be employed for this conversion:

• Catalytic Hydrogenation: This is a clean and efficient method using catalysts like Palladium on carbon (Pd/C) or Raney Nickel with hydrogen gas.[2][6][7]

• Chemical Reduction: Reagents such as iron powder in acidic medium (e.g., acetic acid or hydrochloric acid) or hydrazine (B178648) hydrate (B1144303) with a catalyst are effective.[1][2][3] Stannous chloride (SnCl₂) in concentrated hydrochloric acid is another classic method for nitro group reduction.

Q4: The final product, N-Methyl-o-phenylenediamine, is prone to darkening. Why does this happen and how can it be prevented?

A4: N-Methyl-o-phenylenediamine is an aromatic amine and is susceptible to air oxidation, which leads to the formation of colored impurities, causing the product to darken upon standing.[5][8] To minimize this, it is recommended to:

• Store the product under an inert atmosphere (e.g., nitrogen or argon).

• Protect it from light.

• Store at low temperatures.

• For long-term storage, converting the free base to its more stable dihydrochloride (B599025) salt is a common practice.[3][6]

Q5: How can I purify the crude N-Methyl-o-phenylenediamine?

A5: Purification can be achieved through several methods:

• Vacuum Distillation: The product can be distilled under reduced pressure to separate it from non-volatile impurities.[5]

• Recrystallization: If the product is solid or can be converted to a solid derivative, recrystallization from a suitable solvent can be effective.

• Column Chromatography: For small-scale purification, silica (B1680970) gel column chromatography can be used.

• Salt Formation: Conversion to the dihydrochloride salt can facilitate purification by crystallization, as the salt is often a stable, crystalline solid.[3][8] The purified salt can then be neutralized to obtain the pure free base if needed.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of N-Methyl-o-phenylenediamine	Incomplete reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure completion. If the reaction has stalled, consider increasing the temperature or extending the reaction time.
Side reactions: Formation of N,N'-dimethylated byproduct in direct methylation.	In direct methylation, use a molar excess of o-phenylenediamine. Alternatively, switch to the two-step method involving the reduction of N-methyl-o-nitroaniline for better selectivity.[1]
Loss of product during workup: The product may be partially soluble in the aqueous phase.	Ensure the pH of the aqueous layer is sufficiently basic (pH > 9) during extraction with an organic solvent to minimize the solubility of the amine.[5] Perform multiple extractions with a suitable organic solvent like ethyl ether or dichloromethane.
Presence of Starting Material (o-phenylenediamine or o-nitroaniline) in the Final Product	Incomplete methylation or reduction: The reaction has not gone to completion.	Increase the reaction time, temperature, or the amount of the respective reagent (methylating agent or reducing agent). Ensure the catalyst (if used) is active.
Product is a Dark Oil or Solid	Oxidation of the product: Exposure to air and light.	Handle the product under an inert atmosphere as much as possible. For purification, consider vacuum distillation or conversion to the dihydrochloride salt. Store the purified product under nitrogen or argon in a cool, dark place.[5][8]
Difficulty in Isolating the Product	Product is an oil: The free base is often an oil which can be difficult to handle.	Convert the oily product to its dihydrochloride salt by treating the ethereal or ethanolic solution with hydrochloric acid. The salt is typically a solid that can be easily filtered and dried.[3]
Inconsistent Results in Catalytic Hydrogenation	Catalyst deactivation: The catalyst may be poisoned or have low activity.	Use fresh, high-quality catalyst. Ensure the starting materials and solvent are free from catalyst poisons like sulfur compounds.
Insufficient hydrogen pressure or poor mixing: Inadequate contact between the substrate, catalyst, and hydrogen.	Ensure proper agitation and maintain the recommended hydrogen pressure throughout the reaction.

Experimental Protocols

Method 1: Direct Methylation of o-Phenylenediamine[5]

• Reaction Setup: To a round-bottom flask, add o-phenylenediamine (0.82 mol) and methanol (B129727) (1 L).

• Addition of Methylating Agent: Add methyl iodide (0.41 mol) to the mixture.

• Reflux: Reflux the mixture for 2 hours.

• Second Addition: Add another portion of methyl iodide (0.41 mol).

• Continued Reflux: Continue to reflux the mixture for an additional 12 hours.

• Solvent Removal: Remove the majority of the methanol under reduced pressure.

• Workup: Pour the residual oil into crushed ice (2 L) and adjust the pH to 9.0 with potassium hydroxide (B78521).

• Extraction: Extract the mixture with ethyl ether.

• Drying and Concentration: Dry the ether extract over potassium carbonate and remove the ether under reduced pressure.

• Purification: Purify the residue by vacuum distillation (approx. 120 °C at 8 mmHg).

Method 2: Methylation of o-Nitroaniline and Subsequent Reduction[2]

Step A: Synthesis of N-methyl-o-nitroaniline

• Reaction Setup: In a reaction vessel, mix o-nitroaniline (0.29 mol) with acetone (B3395972) (200 mL).

• Base Addition: Add potassium hydroxide (0.57 mol).

• Methylation: Add dimethyl sulfate (B86663) (0.37 mol) dropwise.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Add ammonia (B1221849) solution (20.0 mL).

• Solvent Removal and Crystallization: Remove the acetone under reduced pressure. Add water (200.0 mL) to the residue and stir to induce crystallization.

• Isolation: Filter the solid, and dry to obtain N-methyl-o-nitroaniline.

Step B: Reduction of N-methyl-o-nitroaniline

• Option 1: Catalytic Hydrogenation [2]

  • Reaction Setup: In a hydrogenation reactor, combine N-methyl-o-nitroaniline (0.13 mol), methanol (100 mL), and 10% Pd/C (0.05 g).

  • Hydrogenation: Hydrogenate at 30-35 °C under 0.2-0.5 MPa of hydrogen pressure for approximately 3 hours.

  • Workup: Filter the reaction mixture to remove the catalyst.

  • Salt Formation: To the filtrate, add thionyl chloride (0.15 mol) dropwise and cool to precipitate N-methyl-o-phenylenediamine dihydrochloride.

• Option 2: Reduction with Iron [2]

  • Activation of Iron: In a reaction flask, stir reduced iron powder (0.39 mol) in ethanol (B145695) (100 mL) and glacial acetic acid (5 mL) at 50-55 °C for 30 minutes.

  • Addition of Nitro Compound: Add N-methyl-o-nitroaniline (0.13 mol).

  • Reaction: Heat the mixture to reflux for about 2 hours.

  • Workup: Filter the hot reaction mixture.

  • Salt Formation: To the filtrate, add thionyl chloride (0.15 mol) dropwise and cool to precipitate N-methyl-o-phenylenediamine dihydrochloride.

Data Presentation

Table 1: Comparison of Synthesis Routes for N-Methyl-o-nitroaniline

Starting Material	Methylating Agent	Base/Catalyst	Solvent	Yield	Reference
o-Nitroaniline	Dimethyl sulfate	KOH	Acetone	95.3%	[2]
o-Nitroaniline	Methyl iodide	NaOH	DMF	95.3%	[2]
o-Chloronitrobenzene	Monomethylamine	-	-	High	[3][4]

Table 2: Comparison of Reduction Methods for N-methyl-o-nitroaniline

Reducing Agent/Catalyst	Solvent	Yield of Dihydrochloride Salt	Reference
10% Pd/C, H₂	Methanol	98.4%	[2]
Reduced iron powder, Acetic Acid	Ethanol	90.0%	[2]
Hydrazine hydrate, Supported Nickel Catalyst	Ethanol	-	[3]

Visualizations

References

• 1. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 2. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 3. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 4. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. Organic Syntheses Procedure [orgsyn.org]

Preventing N,N-dimethylation side product in N-Methyl-o-phenylenediamine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of N-Methyl-o-phenylenediamine, with a specific focus on preventing the formation of the N,N-dimethylation side product.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of N,N-dimethyl-o-phenylenediamine formation as a side product?

A1: The direct methylation of o-phenylenediamine (B120857) is a primary cause for the formation of the N,N-dimethylated side product. This approach often leads to overmethylation due to the presence of two reactive amine groups. A more selective and recommended approach is a two-step synthesis.

Q2: What is the recommended synthetic strategy to avoid the N,N-dimethylation side product?

A2: A two-step synthesis is the most effective strategy. This involves the selective N-methylation of an o-nitroaniline precursor, followed by the reduction of the nitro group to yield N-Methyl-o-phenylenediamine. This method has been shown to produce the desired product with high purity (>99%) and high yields.[1]

Q3: Which methylating agents are suitable for the selective methylation of o-nitroaniline?

A3: Several methylating agents can be used, including dimethyl sulfate (B86663) and methyl iodide.[1][2] The choice of agent can be influenced by factors such as reactivity, cost, and safety considerations. Dimethyl sulfate is a commonly used and effective reagent for this transformation.

Q4: How critical is stoichiometry in preventing N,N-dimethylation?

A4: Stoichiometry is critical. To selectively achieve mono-methylation and avoid the formation of the N,N-dimethyl by-product, a controlled stoichiometry with a methylating agent to o-nitroaniline ratio of approximately 1:1 is recommended.[2]

Q5: What are the common methods for the reduction of N-methyl-o-nitroaniline?

A5: The reduction of the nitro group in N-methyl-o-nitroaniline can be achieved through catalytic hydrogenation using catalysts such as Palladium on carbon (Pd/C) or by using reducing agents like iron powder in the presence of an acid.[1]

Q6: How can I purify N-Methyl-o-phenylenediamine if the N,N-dimethyl side product is formed?

A6: While prevention is the best approach, if the N,N-dimethyl-o-phenylenediamine side product does form, purification can be challenging due to the similar properties of the desired product and the impurity. Techniques such as fractional distillation under reduced pressure or chromatographic methods like High-Performance Liquid Chromatography (HPLC) may be employed for separation.[3] Analytical HPLC can also be used to monitor the purity of the product.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Presence of N,N-dimethyl-o-phenylenediamine in the final product	Direct methylation of o-phenylenediamine was performed.	Adopt the two-step synthesis method: 1. N-methylation of o-nitroaniline. 2. Reduction of N-methyl-o-nitroaniline. This method demonstrates high selectivity and avoids the formation of the N,N-dimethyl by-product.[1]
Incorrect stoichiometry of the methylating agent.	Carefully control the molar ratio of the methylating agent to o-nitroaniline to be approximately 1:1.[2]
Low yield of N-Methyl-o-phenylenediamine	Incomplete reaction during the methylation or reduction step.	Monitor the reaction progress using Thin Layer Chromatography (TLC). For the reduction step, ensure the catalyst is active and the reaction conditions (temperature, pressure) are optimal.
Loss of product during work-up or purification.	Optimize the extraction and isolation procedures. If converting to the dihydrochloride (B599025) salt, ensure complete precipitation.
Product discoloration	Oxidation of the final product.	N-Methyl-o-phenylenediamine can be sensitive to air and light. Store the final product under an inert atmosphere (e.g., nitrogen or argon) and in a dark container.

Quantitative Data Summary

The following tables summarize quantitative data from reported synthesis protocols for N-Methyl-o-phenylenediamine, highlighting the high yields and purity achieved with the two-step synthesis method.

Table 1: Selective N-Methylation of o-Nitroaniline

Methylating Agent	Base	Solvent	Yield of N-methyl-o-nitroaniline	Purity	Reference
Dimethyl sulfate	KOH	Acetone (B3395972)	95.3%	>99%	[1]
Methyl iodide	NaOH	N,N-dimethylformamide	95.3%	>99%	[1]

Table 2: Reduction of N-methyl-o-nitroaniline

| Reducing Agent/Catalyst | Solvent | Yield of N-Methyl-o-phenylenediamine dihydrochloride | Purity | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | 10% Pd/C, H₂ | Methanol | 98.4% | >99% |[1] | | Reduced iron powder, Acetic acid | Ethanol | 90.0% | >99% |[1] |

Experimental Protocols

Protocol 1: Selective N-Methylation of o-Nitroaniline with Dimethyl Sulfate

Materials:

• o-Nitroaniline

• Dimethyl sulfate

• Potassium hydroxide (B78521) (KOH)

• Acetone

• Ammonia (B1221849) water

• Water

Procedure:

• In a reaction flask, mix 40.0g (0.29 mol) of o-nitroaniline with 200ml of acetone.

• Add 32g (0.57 mol) of KOH to the mixture.

• Slowly add 46g (0.37 mol) of dimethyl sulfate dropwise to the reaction mixture.

• Monitor the reaction progress by TLC until no starting material is observed.

• Add 20.0ml of ammonia water to the reaction mixture.

• Remove the acetone by distillation.

• Add 200.0ml of water to the residue and stir to induce crystallization.

• Separate the solid product by filtration and dry to obtain N-methyl-o-nitroaniline.

  • Expected Yield: 42.0g (95.3%)

  • Expected Purity: >99%[1]

Protocol 2: Reduction of N-methyl-o-nitroaniline via Catalytic Hydrogenation

Materials:

• N-methyl-o-nitroaniline

• 10% Palladium on carbon (Pd/C)

• Methanol

• Thionyl chloride

Procedure:

• In a hydrogenation reactor, mix 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100ml of methanol.

• Add 0.05g of 10% Pd/C to the mixture.

• Pressurize the reactor with hydrogen gas to 0.2-0.5 MPa.

• Maintain the reaction temperature at 30-35°C and stir for approximately 3 hours.

• After the reaction is complete, filter off the catalyst.

• To the filtrate, add 17.8g (0.15 mol) of thionyl chloride dropwise.

• Cool the solution to precipitate the product.

• Filter the solid to obtain N-methyl-o-phenylenediamine dihydrochloride.

  • Expected Yield: 25g (98.4%)

  • Expected Purity: >99%[1]

Visualizations

References

• 1. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 2. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 3. Separation of N,N-Dimethyl-p-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Purification of N-Methyl-o-phenylenediamine by distillation or crystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of N-Methyl-o-phenylenediamine by distillation and crystallization. The content is tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

A summary of the key physical and chemical properties for N-Methyl-o-phenylenediamine and its dihydrochloride (B599025) salt is provided below for easy reference during experimental work.

Property	N-Methyl-o-phenylenediamine (Free Base)	N-Methyl-o-phenylenediamine Dihydrochloride
CAS Number	4760-34-3[1][2][3]	25148-68-9[4]
Molecular Formula	C₇H₁₀N₂[1][3]	C₇H₁₂Cl₂N₂[4][5]
Molecular Weight	122.17 g/mol [1][2][3]	195.09 g/mol [4][5]
Appearance	Yellow to very dark brown liquid[1]	White to light purple powder/crystals[4][6]
Melting Point	22 °C[1][2]	191-192 °C (decomposes)[4]
Boiling Point	252.4 °C @ 760 mmHg[1] 123-124 °C @ 10 mmHg[2]	Not applicable
Density	~1.075 - 1.098 g/mL at 25 °C[1][2]	Not available
Solubility	-	Soluble in water and ethanol[6][7]

Frequently Asked Questions (FAQs)

Q1: Which purification method should I choose: distillation or crystallization?

A1: The choice depends on the scale of your experiment and the nature of the impurities.

• Distillation is suitable for purifying the free base (a low-melting liquid) if impurities are non-volatile or have significantly different boiling points. It is effective at removing inorganic salts and baseline materials from a reaction mixture. However, N-Methyl-o-phenylenediamine can decompose if distilled at atmospheric pressure or if the crude material is not relatively pure[8]. Vacuum distillation is strongly recommended[2][9].

• Crystallization is generally preferred for achieving high purity. Since the free base has a low melting point (22 °C), it is often converted to its dihydrochloride salt, which is a stable, crystalline solid[4]. This method is excellent for removing soluble impurities and isomers, such as N,N'-dimethyl-o-phenylenediamine[10].

Q2: My N-Methyl-o-phenylenediamine is dark brown/red. What causes this and how can I fix it?

A2: The dark coloration is typically due to oxidation of the diamine functional groups, which are highly sensitive to air[8].

• During Handling: Always handle the material under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen[1].

• During Distillation: Ensure your distillation setup is free of leaks and conducted under a high vacuum to keep temperatures low.

• During Crystallization: If purifying via the dihydrochloride salt, you can add a small amount of a reducing agent like sodium hydrosulfite (sodium dithionite) to the hot solution to reduce oxidized species[8]. Alternatively, treating the hot solution with activated charcoal can remove colored impurities, but this may lead to a loss of product yield[8][11].

Q3: How should I store purified N-Methyl-o-phenylenediamine?

A3: Due to its sensitivity to air and light, the purified compound should be stored in a tightly sealed container, under an inert atmosphere (nitrogen or argon), and in a cool, dark place[1]. Refrigeration at 2–8 °C is recommended for long-term storage[1].

Q4: What are the most common impurities I might encounter?

A4: Common impurities depend on the synthetic route. If prepared by methylation of o-phenylenediamine, a significant byproduct can be the over-methylated N,N'-dimethyl-o-phenylenediamine[10]. If synthesized from o-nitroaniline, residual starting material or other nitro-isomers may be present[10][12]. Unreacted starting materials and solvents are also common.

Troubleshooting Guide: Purification by Distillation

This guide addresses issues encountered during the vacuum distillation of N-Methyl-o-phenylenediamine free base.

Q: My compound appears to be decomposing in the distillation flask, leading to charring and poor yield. What's happening?

A: This is a common issue, as the compound is thermally sensitive, especially when impurities are present[8].

• Check Vacuum Level: Ensure you are using a high vacuum (e.g., 8-10 mmHg) to lower the boiling point significantly (target ~120-124 °C)[2][9]. A poor vacuum requires higher temperatures, which promotes decomposition.

• Heat Source: Use a heating mantle with a stirrer or an oil bath for uniform heating. Avoid direct, intense heating with a flame.

• Purity of Crude Material: Distillation works best on relatively pure material. If your crude product is very impure, consider a preliminary purification step (e.g., an acid-base extraction) to remove baseline impurities.

Q: The distilled product becomes dark very quickly. How can I prevent this?

A: This indicates oxidation. The freshly distilled, pure amine is highly susceptible to air oxidation[8].

• Inert Atmosphere: After distillation, collect the product in a receiver under an inert atmosphere (nitrogen or argon).

• Storage: Immediately store the purified liquid under an inert atmosphere and in a cool, dark place as described in the FAQs[1].

Q: I'm having trouble achieving a good separation from an impurity with a close boiling point. What can I do?

A: This is a limitation of simple distillation.

• Fractional Distillation: Use a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser. This provides multiple theoretical plates for a better separation.

• Alternative Method: If fractional distillation is ineffective, converting the amine to its dihydrochloride salt and purifying it by crystallization is the recommended alternative.

Distillation Troubleshooting Workflow

Troubleshooting workflow for the distillation of N-Methyl-o-phenylenediamine.

Troubleshooting Guide: Purification by Crystallization

This guide focuses on troubleshooting the crystallization of N-Methyl-o-phenylenediamine as its dihydrochloride salt.

Q: My compound "oiled out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point[11].

• Add More Solvent: The solution may be too concentrated. Return the mixture to the heat, add a small amount of additional hot solvent (e.g., ethanol) to fully redissolve the oil, and then allow it to cool more slowly[11][13].

• Slow Cooling: Rapid cooling is a common cause. Let the solution cool to room temperature undisturbed before moving it to an ice bath. Insulating the flask can help slow the cooling rate[11].

• Change Solvent System: The boiling point of your solvent might be too high. Consider a solvent with a lower boiling point.

Q: No crystals are forming, even after cooling in an ice bath. How can I induce crystallization?

A: This happens when the solution is not supersaturated or if nucleation is inhibited.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches provide nucleation sites for crystal growth[11][13].

• Add a Seed Crystal: If you have a pure crystal of the product, add a tiny speck to the solution to initiate crystallization[11][13].

• Reduce Solvent Volume: The solution may be too dilute. Gently heat the solution to boil off some of the solvent, then attempt to cool it again[13].

Q: The crystal yield is very low. How can I improve recovery?

A: Low recovery can result from using too much solvent or incomplete crystallization.

• Minimize Solvent: Use only the minimum amount of hot solvent required to fully dissolve the crude product[11].

• Concentrate the Mother Liquor: After filtering your first crop of crystals, you can often recover more product by boiling off some of the solvent from the filtrate and cooling it again[11].

• Check Solubility: Ensure you have chosen a solvent in which your compound is significantly less soluble at cold temperatures.

Q: The final crystals are still colored (e.g., pink or purple). How can I get a colorless product?

A: The color indicates persistent impurities, likely from oxidation.

• Use Activated Charcoal: Add a very small amount of activated charcoal to the hot solution before the hot filtration step. Be aware this can reduce your overall yield[8][11].

• Add a Reducing Agent: Adding a pinch of sodium hydrosulfite to the hot solution can help reduce colored, oxidized impurities back to the colorless diamine form before crystallization[8].

• Repeat Crystallization: A second crystallization step will often yield a product of much higher purity and better color.

Crystallization Troubleshooting Workflow

Troubleshooting workflow for crystallization of the dihydrochloride salt.

Experimental Protocols

Protocol 1: Vacuum Distillation of N-Methyl-o-phenylenediamine

Safety: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. N-Methyl-o-phenylenediamine is toxic if swallowed or in contact with skin[3].

• Setup: Assemble a vacuum distillation apparatus using clean, dry glassware. Use a heating mantle or oil bath for heating.

• Charging the Flask: Charge the round-bottom flask with the crude N-Methyl-o-phenylenediamine. Add a magnetic stir bar or boiling chips.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum, ensuring all joints are well-sealed. A vacuum of 8-10 mmHg is ideal.

• Heating: Once a stable vacuum is achieved, begin gently heating the flask while stirring.

• Collecting Fractions: The product should begin to distill at approximately 120-124 °C at 8-10 mmHg[2][9]. Collect any initial low-boiling fractions (likely residual solvent) separately. Collect the main fraction of purified product in a pre-weighed receiving flask. The product should be a yellow oil which may turn brown on standing[9].

• Shutdown: Once the distillation is complete, turn off the heat and allow the apparatus to cool completely before slowly and carefully releasing the vacuum.

• Storage: Transfer the purified product to a clean, amber-colored storage bottle, flush with an inert gas like nitrogen, seal tightly, and store in a refrigerator.

Protocol 2: Crystallization of N-Methyl-o-phenylenediamine Dihydrochloride

Safety: Handle hydrochloric acid and thionyl chloride with extreme care in a fume hood. These reagents are highly corrosive. Wear appropriate PPE.

• Salt Formation: Dissolve the crude N-Methyl-o-phenylenediamine in a suitable solvent like methanol (B129727) or ethanol (B145695). Cool the solution in an ice bath. Slowly add a concentrated solution of hydrochloric acid or bubble HCl gas through the solution until precipitation is complete. An alternative method involves adding thionyl chloride dropwise to the filtrate to form the dihydrochloride salt[14].

• Isolation of Crude Salt: Collect the precipitated crude dihydrochloride salt by vacuum filtration and wash it with a small amount of cold solvent (e.g., ethanol).

• Dissolution: Transfer the crude salt to an Erlenmeyer flask. Add the minimum amount of hot ethanol required to completely dissolve the solid[4][6]. Stir and heat gently on a hot plate.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, add a very small amount of activated charcoal or sodium hydrosulfite, and swirl for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor. Dry the crystals thoroughly in a vacuum oven.

References

• 1. lookchem.com [lookchem.com]
• 2. N-Methyl-1,2-phenylenediamine 97 4760-34-3 [sigmaaldrich.com]
• 3. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. aksci.com [aksci.com]
• 6. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. prepchem.com [prepchem.com]
• 10. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: N-Methyl-o-phenylenediamine Industrial Production

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of N-Methyl-o-phenylenediamine in an industrial setting.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of N-Methyl-o-phenylenediamine, providing potential causes and recommended solutions.

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete Reaction: Starting materials may not have fully reacted.	- Verify the quality and purity of starting materials. - Consider increasing the reaction time or temperature, while monitoring for potential product degradation. - If applicable, ensure the catalyst is active and used in the correct amount.
Formation of Di-acylated Byproduct: In the direct methylation of o-phenylenediamine (B120857), over-methylation can occur.	- Maintain a strict 1:1 molar ratio of o-phenylenediamine to the methylating agent.[1] - Add the methylating agent dropwise at a low temperature to control the reaction rate.[1]
Product Loss During Workup/Purification: The desired product may be lost during extraction or recrystallization steps.	- Optimize the choice of extraction and recrystallization solvents to minimize product solubility in the wash/mother liquor. - Ensure the pH is appropriately adjusted during aqueous workup to prevent the product from dissolving in the aqueous phase.
Presence of Impurities	Unreacted Starting Materials: The reaction did not proceed to completion.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure all starting material is consumed. - Adjust the stoichiometry of the reactants if necessary.
Formation of N,N'-bis-methylated Byproduct: Both amino groups of o-phenylenediamine are methylated.	- Careful control of stoichiometry and reaction temperature is crucial.[1][2] - The di-methylated product can often be separated by column chromatography due to its different polarity.[1]
Oxidation of the Product: Phenylenediamines are susceptible to air oxidation, leading to colored impurities.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). - During workup, consider adding a small amount of a reducing agent like sodium hydrosulfite to the filtrate to prevent oxidation.[3][4]
Product "Oils Out" During Recrystallization	High Solvent Boiling Point: The boiling point of the recrystallization solvent is higher than the melting point of the product.	- Select a solvent with a lower boiling point.[5]
Supersaturated Solution: The concentration of the product in the solvent is too high.	- Add a small amount of additional hot solvent to the mixture.[5]
Rapid Cooling: The solution is cooled too quickly, preventing proper crystal formation.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[5]
Failure to Crystallize	Solution Not Saturated: The concentration of the product is too low for crystallization to occur.	- Evaporate some of the solvent to increase the concentration.
Lack of Nucleation Sites: The solution is too pure, hindering the initiation of crystal growth.	- Scratch the inside of the flask with a glass rod. - Add a seed crystal of the pure compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial synthesis routes for N-Methyl-o-phenylenediamine?

A1: The two main industrial synthesis routes are:

• Direct Methylation of o-Phenylenediamine: This is a classical approach where o-phenylenediamine is directly methylated using a methylating agent. Controlling regioselectivity to favor mono-methylation is a key challenge to avoid the formation of di- and tri-methylated byproducts.[2]

• Two-Step Synthesis from o-Nitroaniline: This is the most common industrial method. It involves the N-methylation of o-nitroaniline, followed by the reduction of the nitro group to an amine. This route offers better control over regioselectivity.[2][6]

Q2: How can I minimize the formation of the N,N'-dimethyl-o-phenylenediamine byproduct during direct methylation?

A2: To minimize the formation of the di-methylated byproduct, it is crucial to carefully control the reaction conditions. This includes maintaining a strict stoichiometric ratio of the methylating agent to o-phenylenediamine and controlling the reaction temperature.[2][6] Adding the methylating agent slowly and at a reduced temperature can help improve the selectivity towards the mono-methylated product.

Q3: What are the common reducing agents used for the conversion of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine?

A3: Several reducing agents can be used for this conversion, including:

• Catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) or metallic nickel.[6]

• Chemical reduction with agents such as iron powder in the presence of an acid (e.g., acetic acid), stannous chloride, or sodium hydrosulfite.[3][6]

• Hydrazine hydrate (B1144303) in the presence of a catalyst.[7]

Q4: My final product is discolored. What is the likely cause and how can I purify it?

A4: Discoloration, often appearing as a brown or reddish hue, is typically due to the oxidation of the phenylenediamine. To decolorize the product, you can use activated charcoal during recrystallization. Dissolve the crude product in a suitable hot solvent, add a small amount of activated charcoal, and filter the hot solution to remove the charcoal and adsorbed impurities before allowing the solution to cool and crystallize.[5]

Q5: What analytical techniques are suitable for monitoring the reaction progress and assessing the purity of N-Methyl-o-phenylenediamine?

A5: Thin Layer Chromatography (TLC) is a common and effective method for monitoring the progress of the reaction by observing the disappearance of starting materials and the appearance of the product. For purity assessment, High-Performance Liquid Chromatography (HPLC) is a reliable technique.[8]

Data Presentation

Table 1: Comparison of Methylating Agents for Direct Methylation of o-Phenylenediamine

Methylating Agent	Reaction Conditions	Catalyst	Selectivity	Yield (%)
Methyl iodide	DMF, 30-40°C	NaOH	High	90-95[2]
Dimethyl sulfate (B86663)	Acetone (B3395972), 25-30°C	KOH	High	93-96[2]
Formaldehyde / H₂	-	Pd/C	Moderate	85-90[2]
Methylcarbonate	Water/THF mixture	K₂CO₃	Moderate	80-85[2]

Table 2: Reaction Conditions for the Two-Step Synthesis from o-Nitroaniline

Step	Reactants	Solvent	Catalyst/Reagent	Temperature	Yield (%)	Purity (%)
Methylation	o-Nitroaniline, Dimethyl sulfate	Acetone	KOH	Room Temp	95.3	>99
Reduction	N-methyl-o-nitroaniline, H₂	Methanol	10% Pd/C	30-35°C	98.4	>99
Reduction	N-methyl-o-nitroaniline, Iron powder	Ethanol/Acetic Acid	-	50-55°C (reflux)	90.0	>99[9]

Experimental Protocols

Protocol 1: Synthesis of N-Methyl-o-nitroaniline via Methylation of o-Nitroaniline

• In a suitable reaction vessel, mix 40.0g (0.29 mol) of o-nitroaniline with 200ml of acetone.

• Add 32g (0.57 mol) of potassium hydroxide (B78521) (KOH).

• While stirring, add 46g (0.37 mol) of dimethyl sulfate dropwise.

• Monitor the reaction progress by TLC until the o-nitroaniline spot disappears.

• Upon completion, add 20.0ml of ammonia (B1221849) water.

• Remove the acetone by distillation.

• Add 200.0ml of water to the residue and stir to induce crystallization.

• Filter the solid product, wash with water, and dry to obtain N-methyl-o-nitroaniline.

Protocol 2: Synthesis of N-Methyl-o-phenylenediamine via Catalytic Hydrogenation

• In a hydrogenation reactor, combine 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100ml of methanol.

• Add 0.05g of 10% Palladium on carbon (Pd/C) catalyst.

• Pressurize the reactor with hydrogen gas to 0.2-0.5 MPa.

• Maintain the reaction temperature at 30-35°C and stir for approximately 3 hours.

• After the reaction is complete, filter to remove the catalyst.

• To the filtrate, add 17.8g (0.15 mol) of thionyl chloride dropwise to precipitate the dihydrochloride (B599025) salt.

• Cool the mixture and filter to collect the N-methyl-o-phenylenediamine dihydrochloride product.[9]

Visualizations

Caption: Experimental workflow for the two-step synthesis of N-Methyl-o-phenylenediamine.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 7. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 8. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]

Troubleshooting HPLC peak tailing for N-Methyl-o-phenylenediamine

This guide provides troubleshooting assistance for common issues encountered during the HPLC analysis of N-Methyl-o-phenylenediamine, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for N-Methyl-o-phenylenediamine in reversed-phase HPLC?

Peak tailing for N-Methyl-o-phenylenediamine, a basic aromatic amine, is most often caused by secondary chemical interactions between the analyte and the stationary phase.[1][2] The primary mechanism involves the basic amine functional groups of your compound interacting strongly with acidic residual silanol (B1196071) groups (Si-OH) on the surface of silica-based columns (like C18).[3][4][5] This secondary interaction retains some analyte molecules longer than others, leading to an asymmetric peak with a "tail".[6][7]

Q2: How does the mobile phase pH influence the peak shape of N-Methyl-o-phenylenediamine?

Mobile phase pH is a critical factor for controlling the peak shape of ionizable compounds.[8][9]

• Low pH (pH 2-3) : At a low pH, the acidic silanol groups on the stationary phase are protonated (Si-OH) and thus neutral. This minimizes their ability to interact with the positively charged N-Methyl-o-phenylenediamine molecules, significantly reducing peak tailing.[3][6][10] A validated method for a related compound specifically uses a mobile phase buffered to pH 3.0.[11]

• Mid-Range pH (pH 4-7) : In this range, silanol groups become deprotonated and negatively charged (SiO⁻), leading to strong ionic interactions with the positively charged basic analyte. This is often the worst pH range for peak tailing.[4][12]

• High pH (pH > 8) : While a high pH can neutralize the analyte (rendering it a free base), it can also degrade traditional silica-based columns.[8] If using a pH-stable column, this can be a viable strategy, but low pH is more common.

Operating the mobile phase at a pH close to the analyte's pKa should be avoided, as it can cause a mixture of ionized and unionized species, leading to peak distortion or splitting.[9][13]

Q3: My peak tailing is severe. What is the first and most effective parameter I should adjust?

The most effective initial step is to adjust the mobile phase pH. Lowering the pH of the aqueous portion of your mobile phase to between 2.5 and 3.0 is a robust strategy to protonate surface silanols and dramatically improve peak shape for basic compounds.[3][6]

Q4: Can my choice of HPLC column affect peak tailing?

Absolutely. If peak tailing persists even at low pH, consider the column chemistry:

• Use High-Purity, End-Capped Columns : Modern columns are often manufactured with high-purity silica (B1680970) and are "end-capped" to block a majority of the residual silanol groups, reducing the sites for secondary interactions.[4][14]

• Consider Alternative Chemistries : For particularly troublesome basic compounds, columns with polar-embedded phases or charged-surface hybrid (CSH) technologies can provide additional shielding from surface silanols.[4][10] A method for N-Methyl-o-phenylenediamine has been successfully developed on a Newcrom R1 column, which is noted for its low silanol activity.[15]

Q5: Are there any mobile phase additives that can help reduce tailing?

Yes. If adjusting pH is not sufficient or desirable, you can introduce a "silanol suppressor" to the mobile phase. A small concentration of a competing base, such as triethylamine (B128534) (TEA), will preferentially interact with the active silanol sites, masking them from the analyte.[7][16] It's also important to use a buffer (e.g., phosphate (B84403), acetate) at a sufficient concentration (10-50 mM) to maintain a stable pH.[10][17]

Q6: The peak tailing appeared suddenly after a period of good performance. What should I investigate?

If tailing is a new problem, the issue is likely related to system or column degradation rather than method parameters. Check the following:

• Column Contamination/Degradation : The column may be contaminated with strongly retained matrix components or the packing bed may have developed a void.[3][10] Try flushing the column with a strong solvent or, if the problem persists, replace it.[10] Using a guard column can help extend the life of your analytical column.

• Extra-Column Volume : Check for any changes in tubing or fittings. Poor connections or the use of overly long or wide-bore tubing between the column and detector can increase dead volume and cause peak distortion.[2][4][10]

• Mobile Phase Preparation : Confirm the pH of your freshly prepared mobile phase. An error in preparation could lead to a non-optimal pH.

Q7: Could my sample preparation be causing the peak tailing?

Yes, two common sample-related issues can cause peak tailing:

• Column Overload : Injecting too high a concentration of your analyte can saturate the stationary phase.[1][17] To check for this, dilute your sample 10-fold and reinject. If the peak shape improves significantly, you are likely overloading the column.

• Sample Solvent Mismatch : If your sample is dissolved in a solvent that is much stronger (i.e., more organic) than your mobile phase, it can cause band broadening and peak distortion.[1][10] Ideally, dissolve your sample in the initial mobile phase composition.

Quantitative Impact of pH Adjustment

Adjusting the mobile phase pH is a powerful tool for improving the peak shape of basic compounds. The table below illustrates the effect of lowering pH on the peak asymmetry of a basic drug compound, demonstrating a significant reduction in tailing.

Mobile Phase pH	Analyte	Peak Asymmetry Factor (As)	Peak Shape
7.0	Methamphetamine	2.35	Severe Tailing
3.0	Methamphetamine	1.33	Significantly Improved Symmetry
Data sourced from an analysis of a five-component mix of basic drug compounds.[3]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving HPLC peak tailing issues for N-Methyl-o-phenylenediamine.

Caption: A logical flowchart for diagnosing and solving HPLC peak tailing.

Experimental Protocol: Optimizing Mobile Phase pH

This protocol provides a systematic approach to determine the optimal mobile phase pH for the analysis of N-Methyl-o-phenylenediamine.

Objective: To reduce peak tailing by adjusting the mobile phase pH.

Materials:

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm)

• N-Methyl-o-phenylenediamine standard

• HPLC-grade acetonitrile (B52724) (ACN)

• HPLC-grade water

• Phosphoric acid or Formic acid (for pH adjustment)

• 0.45 µm filters for mobile phase

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of N-Methyl-o-phenylenediamine in a 50:50 mixture of water and acetonitrile. From this, prepare a working standard of approximately 10 µg/mL by diluting with the 50:50 water/ACN mixture.

• Prepare Mobile Phase A (Aqueous):

  • Condition 1 (Control - Mid pH): Prepare 500 mL of 20 mM phosphate buffer and adjust the pH to 7.0. Filter through a 0.45 µm filter.

  • Condition 2 (Test - Low pH): Prepare 500 mL of HPLC-grade water. Add phosphoric acid dropwise to adjust the pH to 3.0. Filter through a 0.45 µm filter.

  • Condition 3 (Test - Lower pH): Prepare 500 mL of HPLC-grade water. Add phosphoric acid dropwise to adjust the pH to 2.5. Filter through a 0.45 µm filter.

• Prepare Mobile Phase B (Organic): 100% HPLC-grade acetonitrile.

• Set Up Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 230 nm

  • Gradient: 10% B to 70% B over 15 minutes.

• System Equilibration and Analysis:

  • Equilibrate the column with the initial mobile phase conditions using Mobile Phase A (Condition 1, pH 7.0) for at least 15 minutes.

  • Inject the working standard three times and record the chromatograms.

  • Flush the system and re-equilibrate with Mobile Phase A (Condition 2, pH 3.0).

  • Inject the working standard three times and record the chromatograms.

  • Flush the system and re-equilibrate with Mobile Phase A (Condition 3, pH 2.5).

  • Inject the working standard three times and record the chromatograms.

• Data Analysis:

  • For each condition, calculate the average USP Tailing Factor or Asymmetry Factor (As) from the three replicate injections. A value close to 1.0 indicates a symmetric peak, while values > 1.2 suggest significant tailing.[10]

  • Compare the peak shapes and asymmetry factors across the different pH conditions to identify the optimal mobile phase for your analysis.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. moravek.com [moravek.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. uhplcs.com [uhplcs.com]
• 11. VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES | Semantic Scholar [semanticscholar.org]
• 12. agilent.com [agilent.com]
• 13. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. researchgate.net [researchgate.net]
• 17. gmpinsiders.com [gmpinsiders.com]

Stability issues of N-Methyl-o-phenylenediamine in different solvents

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of N-Methyl-o-phenylenediamine in various solvents. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing N-Methyl-o-phenylenediamine?

A1: N-Methyl-o-phenylenediamine, particularly as the dihydrochloride (B599025) salt, is generally stable when stored under recommended conditions.[1][2] For long-term storage, it is advised to keep the compound in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light and sources of ignition.[2] It is incompatible with strong oxidizing agents.[1][2]

Q2: I've noticed my solid N-Methyl-o-phenylenediamine has darkened over time. Is it still usable?

A2: Phenylenediamines as a class of compounds are susceptible to oxidation, which can cause a color change to red or purple upon exposure to air.[3] This discoloration suggests that some degree of degradation has occurred. While minor color change may not significantly impact all applications, it is crucial to re-evaluate the purity of the material before use in sensitive synthetic or analytical procedures. For high-purity requirements, using freshly obtained or purified material is recommended.

Q3: In which solvents is N-Methyl-o-phenylenediamine dihydrochloride soluble?

A3: N-Methyl-o-phenylenediamine dihydrochloride is soluble in water and ethanol.[4] Its nature as an acidic salt enhances its solubility in polar, protic solvents.[3][5]

Q4: What are the primary degradation pathways for N-Methyl-o-phenylenediamine in solution?

A4: The primary degradation pathway for N-Methyl-o-phenylenediamine in solution is oxidation. This can be accelerated by exposure to air (oxygen), light, high temperatures, and non-neutral pH conditions.[6] Phenylenediamines are known to be particularly susceptible to oxidation.[7]

Q5: How does pH affect the stability of N-Methyl-o-phenylenediamine solutions?

A5: The stability of phenylenediamines in solution is significantly influenced by pH. As an acidic salt, N-Methyl-o-phenylenediamine dihydrochloride is more stable in acidic aqueous solutions.[3][8] Both strongly acidic and alkaline conditions can promote degradation.[9] Studies on other primary aromatic amines have shown greater stability in water compared to 3% acetic acid, indicating that the specific acidic or basic conditions are critical.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Solution turns dark (yellow/brown/purple) shortly after preparation.	Oxidation: The solvent may not have been de-gassed, or the solution was exposed to air and/or light.	Prepare fresh solutions using de-gassed solvents. Use an inert atmosphere (e.g., nitrogen or argon) during preparation and storage. Store solutions in amber vials or protect them from light.
Inconsistent results in a reaction or analysis.	Degradation of stock solution: The stock solution may have degraded over time, especially if not stored properly.	Prepare fresh stock solutions for each experiment or validate the stability of the stock solution over the intended period of use. Store stock solutions at a low temperature (e.g., -20°C) and protected from light.[8] For aqueous solutions, consider adding a stabilizer like ascorbic acid, which has been used for other phenylenediamines.[11]
Precipitate forms in an aqueous solution.	pH change or reaction with buffer salts: The pH of the solution may have shifted, reducing solubility. Certain buffer salts may react with the compound.	Ensure the pH of the solution is maintained within a range where the compound is stable and soluble. Verify the compatibility of the buffer system with N-Methyl-o-phenylenediamine.
Low yield in a synthesis reaction.	Degradation under reaction conditions: The reaction conditions (e.g., high temperature, basic reagents) may be degrading the N-Methyl-o-phenylenediamine.	Investigate the stability of N-Methyl-o-phenylenediamine under the specific reaction conditions (solvent, temperature, reagents) in a separate experiment. Consider adding the compound to the reaction mixture at a later stage or at a lower temperature if possible.

Quantitative Stability Data

The following table summarizes representative stability data for N-Methyl-o-phenylenediamine in various solvents under controlled conditions. This data is intended to provide a comparative understanding of its stability.

Solvent	Condition	Purity after 24h (%)	Purity after 7 days (%)
Methanol	Room Temp, Exposed to Light	98.5	92.1
Room Temp, Protected from Light	99.2	97.8
4°C, Protected from Light	99.8	99.1
Ethanol	Room Temp, Exposed to Light	98.8	93.5
Room Temp, Protected from Light	99.4	98.2
4°C, Protected from Light	99.9	99.3
Acetonitrile (B52724)	Room Temp, Exposed to Light	97.2	89.0
Room Temp, Protected from Light	98.5	95.4
4°C, Protected from Light	99.6	98.8
Water (pH 7)	Room Temp, Exposed to Light	96.5	85.3
Room Temp, Protected from Light	98.0	93.7
4°C, Protected from Light	99.5	98.5
0.1 M HCl (aq)	Room Temp, Protected from Light	99.6	98.9
0.1 M NaOH (aq)	Room Temp, Protected from Light	< 90	< 70

Note: The data presented are illustrative and based on the general behavior of phenylenediamines. Actual stability will depend on the specific experimental conditions and purity of the solvent and compound.

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for N-Methyl-o-phenylenediamine

This protocol outlines a general method for assessing the stability of N-Methyl-o-phenylenediamine in a given solvent.

• Preparation of Stock Solution:

  • Accurately weigh approximately 10 mg of N-Methyl-o-phenylenediamine and dissolve it in 10 mL of the chosen solvent (e.g., methanol) to prepare a 1 mg/mL stock solution.

  • Protect the stock solution from light and use it immediately for the preparation of stability samples.

• Preparation of Stability Samples:

  • Dilute the stock solution with the chosen solvent to a final concentration of 100 µg/mL in amber HPLC vials.

  • Prepare multiple sets of samples for each storage condition to be tested (e.g., room temperature/light, room temperature/dark, 4°C/dark).

• Forced Degradation Study (Stress Testing):

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 1 M NaOH, and dilute with the mobile phase.

  • Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Heat at 60°C for 2 hours. Cool, neutralize with 1 M HCl, and dilute with the mobile phase.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 2 hours. Dilute with the mobile phase.

  • Thermal Degradation: Place a solid sample in an oven at 105°C for 24 hours. Dissolve a portion of the stressed solid in the solvent for analysis.

  • Photolytic Degradation: Expose a solution (e.g., 100 µg/mL) to direct sunlight or a photostability chamber for 24 hours.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.02 M phosphate (B84403) buffer, pH 3.0) and acetonitrile is often effective for separating aromatic amines from their degradation products.[12]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength of approximately 240 nm.[8]

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Data Analysis:

  • Analyze the samples at specified time points (e.g., 0, 4, 8, 24 hours, and then daily or weekly).

  • Calculate the percentage of remaining N-Methyl-o-phenylenediamine by comparing the peak area to that of the time zero sample.

  • Ensure the method separates the parent peak from all degradation product peaks.

Visualizations

Caption: Workflow for assessing the stability of N-Methyl-o-phenylenediamine.

Caption: Logic diagram for troubleshooting stability issues.

References

• 1. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. aksci.com [aksci.com]
• 3. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 4. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. mdpi.com [mdpi.com]
• 7. osha.gov [osha.gov]
• 8. Analytical Investigations of Toxic p-Phenylenediamine (PPD) Levels in Clinical Urine Samples with Special Focus on MALDI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijcrt.org [ijcrt.org]

Identification and quantification of impurities in N-Methyl-o-phenylenediamine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying and quantifying impurities in N-Methyl-o-phenylenediamine.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in N-Methyl-o-phenylenediamine?

A1: Impurities in N-Methyl-o-phenylenediamine can originate from the synthetic route or degradation. Common impurities may include:

• Starting Materials: Unreacted precursors such as o-phenylenediamine (B120857) or o-nitroaniline.[1]

• Over-alkylation Products: N,N'-Dimethyl-o-phenylenediamine and other di- or tri-methylated byproducts can form during the methylation step of the synthesis.[1]

• Isomeric Impurities: Positional isomers like N-Methyl-m-phenylenediamine or N-Methyl-p-phenylenediamine may be present depending on the starting materials' purity.

• Oxidation Products: Phenylenediamines are susceptible to oxidation, which can lead to colored impurities and degradation products, especially when exposed to air.[2][3]

• Residual Solvents: Solvents used during synthesis and purification (e.g., methanol, ethanol, acetone, toluene) may be present in the final product.[1]

Q2: My N-Methyl-o-phenylenediamine sample is discolored. What could be the cause?

A2: Discoloration, often appearing as a red or purple hue, is a common issue with phenylenediamines and is typically caused by the formation of oxidation products upon exposure to air.[3] To minimize this, it is crucial to store the compound under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.

Q3: I am observing unexpected peaks in my HPLC chromatogram. How can I identify them?

A3: Unexpected peaks can be due to a variety of factors. A systematic approach is necessary for identification:

• Analyze the Synthesis Route: Review the synthetic pathway to anticipate potential side products, unreacted starting materials, and reagents.

• Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio (m/z) of the unknown peaks. This is a powerful tool for determining the molecular weight of the impurities.

• High-Resolution Mass Spectrometry (HRMS): For more precise identification, HRMS can provide the elemental composition of the impurities.

• NMR Spectroscopy: If an impurity can be isolated, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is invaluable for elucidating its chemical structure.[4]

• Spiking Studies: If you have a reference standard for a suspected impurity, inject a mixture of your sample and the standard. An increase in the peak area of an existing peak can confirm the impurity's identity.

Q4: What are the recommended analytical techniques for quantifying impurities in N-Methyl-o-phenylenediamine?

A4: The most common and effective techniques for the quantification of impurities are:

• High-Performance Liquid Chromatography (HPLC): With a UV detector, HPLC is a robust and widely used method for separating and quantifying impurities.[5][6][7] A validated HPLC method can provide high accuracy and precision.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for volatile impurities and can provide both quantitative data and structural information.[4] Derivatization may sometimes be necessary to improve the volatility of the analytes.[2]

• Quantitative NMR (qNMR): qNMR is an absolute quantification method that does not require a reference standard for each impurity, provided a certified internal standard is used.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH. For basic compounds like N-Methyl-o-phenylenediamine, a slightly basic or acidic mobile phase may improve peak shape.
Column overload.	Reduce the injection volume or the sample concentration.
Column contamination or degradation.	Wash the column with a strong solvent or replace the column if necessary.
Inconsistent Retention Times	Fluctuation in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed.
Temperature variations.	Use a column oven to maintain a constant temperature.
Pump malfunction.	Check the HPLC pump for leaks and ensure it is delivering a consistent flow rate.
Ghost Peaks	Contaminated mobile phase or injection solvent.	Use high-purity solvents and prepare fresh mobile phase daily.
Carryover from previous injections.	Implement a needle wash step in your autosampler sequence.
Low Signal Intensity	Incorrect detection wavelength.	Determine the UV maximum absorbance of N-Methyl-o-phenylenediamine and its impurities and set the detector to that wavelength.
Sample degradation.	Prepare samples fresh and store them appropriately before analysis.

Sample Preparation Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Dissolution of Sample	Insufficient solvent volume or incorrect solvent.	Increase the solvent volume or try a different solvent or solvent mixture. Sonication may aid dissolution.
Sample is in a salt form with low solubility in the chosen solvent.	Consider the salt form of your analyte (e.g., dihydrochloride) which is generally more soluble in polar solvents like water and ethanol.[8]
Sample Degradation During Preparation	Exposure to air and light.	Prepare samples under low light conditions and in amber vials. If possible, blanket the sample with an inert gas.
Incompatible solvent.	Ensure the solvent does not react with the analyte.

Experimental Protocols

HPLC Method for Impurity Quantification

This protocol provides a general method for the separation and quantification of impurities in N-Methyl-o-phenylenediamine. Method validation and optimization are required for specific applications.

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis detector.

• Column: A reverse-phase C18 column (e.g., Kromasil C18, 150 x 4.6 mm, 5 µm) is a good starting point.[6]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid or formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[5] For MS compatibility, use a volatile buffer like formic acid.[5]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30 °C.[6]

• Detection Wavelength: Monitor at the UV maximum of N-Methyl-o-phenylenediamine (e.g., 230 nm).[6]

• Injection Volume: 10-20 µL.[6]

• Standard Preparation:

  • Prepare a stock solution of N-Methyl-o-phenylenediamine reference standard in a suitable diluent (e.g., mobile phase).

  • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the impurities.

  • If available, prepare individual stock solutions of known impurities and create a mixed impurity standard.

• Sample Preparation:

  • Accurately weigh a known amount of the N-Methyl-o-phenylenediamine sample.

  • Dissolve the sample in the diluent to a known concentration.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Quantification:

  • Generate a calibration curve for each impurity by plotting the peak area against the concentration.

  • Calculate the concentration of each impurity in the sample using the calibration curve.

  • For unknown impurities, quantification can be performed using the relative peak area percentage, assuming a similar response factor to the main peak.

GC-MS Method for Volatile Impurity Identification

This protocol is suitable for the identification of volatile and semi-volatile impurities.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A low to mid-polarity column (e.g., DB-5ms, HP-5ms) is generally suitable for aromatic amines.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Split or splitless, depending on the expected concentration of impurities.

• Temperature Program:

  • Initial Temperature: 50-100 °C, hold for 1-2 minutes.

  • Ramp: 10-20 °C/min to 250-300 °C.

  • Final Hold: 5-10 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 450.

• Sample Preparation:

  • Dissolve a known amount of the sample in a suitable volatile solvent (e.g., dichloromethane, methanol).

  • Filter the sample if necessary.

• Data Analysis:

  • Identify peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak to a spectral library (e.g., NIST, Wiley) for tentative identification.

  • Confirm the identity by comparing the retention time and mass spectrum with a pure reference standard if available.

Data Presentation

Table 1: Example HPLC Data for Impurity Profiling

Peak #	Retention Time (min)	Relative Retention Time	Peak Area (%)	Potential Identity
1	3.5	0.70	0.15	o-Phenylenediamine
2	5.0	1.00	99.5	N-Methyl-o-phenylenediamine
3	6.2	1.24	0.25	N,N'-Dimethyl-o-phenylenediamine
4	7.8	1.56	0.10	Unknown Oxidation Product

Table 2: Example GC-MS Data for Residual Solvent Analysis

Retention Time (min)	Identified Compound	Match Factor (%)	Concentration (ppm)
2.1	Methanol	98	150
3.4	Acetone	95	50
5.6	Toluene	97	25

Visualizations

References

• 1. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 2. osha.gov [osha.gov]
• 3. m-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 4. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES | Semantic Scholar [semanticscholar.org]
• 7. HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 8. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection and Optimization for N-Methyl-o-phenylenediamine Hydrogenation

Welcome to the Technical Support Center for the catalytic hydrogenation of N-Methyl-o-phenylenediamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on catalyst selection, reaction optimization, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of N-Methyl-o-phenylenediamine hydrogenation?

The hydrogenation of N-Methyl-o-phenylenediamine is a critical step in the synthesis of various pharmaceutical intermediates and other specialty chemicals. The primary product of aromatic ring hydrogenation is N-methyl-1,2-diaminocyclohexane, a valuable building block in organic synthesis.

Q2: Which catalysts are most effective for the hydrogenation of N-Methyl-o-phenylenediamine?

Ruthenium-based catalysts are highly effective for the hydrogenation of the aromatic ring of phenylenediamines. Supported ruthenium catalysts, such as ruthenium on activated carbon (Ru/AC), have demonstrated high conversion and yield in the hydrogenation of analogous compounds like o-phenylenediamine[1]. Other catalysts, including those based on rhodium, palladium, platinum, and Raney Nickel, are also used for the hydrogenation of aromatic amines, though their performance may vary for this specific substrate.

Q3: What are the typical reaction conditions for N-Methyl-o-phenylenediamine hydrogenation?

Optimal conditions are catalyst and substrate-specific. For the hydrogenation of the aromatic ring of o-phenylenediamine (B120857) using a Ru/AC catalyst, typical conditions involve temperatures around 170°C and hydrogen pressures of 8.0 MPa[1]. The choice of solvent is also crucial, with alcohols like isopropanol (B130326) often being effective.

Q4: How can I minimize catalyst deactivation?

Catalyst deactivation can be caused by poisoning, fouling, sintering, or leaching of the active metal[2]. To minimize deactivation:

• Ensure the purity of the substrate, solvent, and hydrogen gas to avoid catalyst poisons.

• Optimize reaction temperature to prevent thermal degradation (sintering) of the catalyst. For instance, a palladium-on-carbon catalyst showed significant activity loss at 90°C but was reusable at 69°C for a similar reaction.

• Consider pre-reducing the catalyst in the solvent before adding the substrate.

• Implement a catalyst regeneration protocol if applicable.

Q5: What are potential side reactions during the hydrogenation of N-Methyl-o-phenylenediamine?

Potential side reactions include:

• N-dealkylation: The removal of the methyl group to form o-phenylenediamine is a possible side reaction, particularly with certain catalysts and under harsh conditions[3][4][5][6].

• Incomplete hydrogenation: This can lead to a mixture of partially and fully hydrogenated products.

• Formation of secondary amines: Oligomerization or other side reactions can lead to the formation of undesired secondary amine byproducts, which can also contribute to catalyst deactivation[7].

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Issue	Potential Cause	Recommended Action
Low or No Conversion	1. Inactive Catalyst2. Catalyst Poisoning3. Insufficient Hydrogen Pressure or Temperature4. Poor Mass Transfer	1. Use a fresh batch of catalyst. Consider catalyst prereduction.2. Purify the substrate, solvent, and hydrogen. Common poisons include sulfur and halogen compounds.3. Gradually increase the temperature and/or hydrogen pressure within safe limits.4. Ensure vigorous stirring to facilitate the interaction between the gas, liquid, and solid catalyst phases.
Poor Selectivity (Mixture of Products)	1. Suboptimal Catalyst2. Harsh Reaction Conditions3. Presence of Impurities	1. Screen different catalysts. Ruthenium-based catalysts are often highly selective for aromatic ring hydrogenation.2. Optimize temperature and pressure. Lowering the temperature may improve selectivity.3. Ensure the purity of the starting material.
Product Contains De-methylated Impurity	N-dealkylation Side Reaction	1. Screen for a catalyst less prone to N-dealkylation.2. Optimize reaction conditions to favor hydrogenation over dealkylation (e.g., lower temperature).
Gradual Decrease in Yield Over Several Runs	Catalyst Deactivation (Sintering, Fouling, or Leaching)	1. Lower the reaction temperature to minimize sintering.2. Wash the catalyst between runs to remove adsorbed byproducts.3. Analyze the reaction mixture for leached metal to confirm if leaching is the issue. If so, a different catalyst support may be needed.
Reaction Mixture Darkens or Forms Tar	Substrate or Product Degradation/Polymerization	1. Lower the reaction temperature.2. Decrease the reaction time.3. Ensure the reaction is carried out under an inert atmosphere to prevent oxidation.

Data Presentation

The following tables summarize quantitative data for the hydrogenation of o-phenylenediamine, a close structural analog of N-Methyl-o-phenylenediamine. This data can serve as a starting point for catalyst selection and optimization.

Table 1: Catalyst Performance in the Hydrogenation of o-Phenylenediamine

Catalyst	Support	Temperature (°C)	Pressure (MPa)	Solvent	Conversion (%)	Yield of 1,2-Diaminocyclohexane (%)	Reference
5% Ru	Activated Carbon (AC)	170	8.0	Isopropanol	99.5	86.3	[1]
10% Ru	Mesoporous Carbon (MC)	120	8.0	Isopropanol	100	92.0	[1]

Experimental Protocols

Detailed Methodology for the Hydrogenation of o-Phenylenediamine over Ru/AC Catalyst (Adapted from a similar hydrogenation[1])

1. Catalyst Preparation (Impregnation Method): a. The activated carbon support is added to a solution of a ruthenium precursor (e.g., RuCl₃·nH₂O) in a suitable solvent (e.g., deionized water). b. The mixture is stirred for a specified time to ensure uniform impregnation. c. The solvent is removed under reduced pressure. d. The resulting solid is dried in an oven and then reduced under a hydrogen atmosphere at an elevated temperature to obtain the final Ru/AC catalyst.

2. Hydrogenation Reaction: a. A high-pressure autoclave is charged with o-phenylenediamine (16.0 g), isopropanol (75 mL), the 5% Ru/AC catalyst (3.0 g), a promoter such as NaNO₂ (0.50 g), and water (4.0 mL). b. The autoclave is sealed and purged several times with nitrogen, followed by hydrogen. c. The reactor is pressurized with hydrogen to 8.0 MPa. d. The reaction mixture is heated to 170°C with vigorous stirring. e. The reaction is allowed to proceed for a set time, monitoring hydrogen uptake.

3. Product Work-up and Analysis: a. After the reaction, the autoclave is cooled to room temperature and the excess hydrogen is carefully vented. b. The reaction mixture is filtered to remove the catalyst. c. The solvent is removed from the filtrate under reduced pressure. d. The resulting crude product is analyzed by techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) to determine conversion and yield. e. The product, 1,2-diaminocyclohexane, can be further purified by distillation or crystallization if necessary.

Visualizations

Caption: Experimental workflow for the hydrogenation of N-Methyl-o-phenylenediamine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Theoretical study of N-dealkylation of N-cyclopropyl-N-methylaniline catalyzed by cytochrome P450: insight into the origin of the regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The differentiation of N-oxidation and N-dealkylation of N-ethyl-N-methylaniline by rabbit liver microsomes as distinct metabolic routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of N-Methyl-o-phenylenediamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing exothermic reactions during the synthesis of N-Methyl-o-phenylenediamine.

Troubleshooting Guide: Exotherm Management

Unexpected temperature increases, or exotherms, can lead to side reactions, reduced yield, and compromised product purity. In severe cases, they can pose significant safety hazards. This guide addresses specific issues related to exothermic events during the synthesis of N-Methyl-o-phenylenediamine.

Issue	Potential Cause	Suggested Solution
Rapid Temperature Spike During Methylation of o-Phenylenediamine (B120857)	The direct methylation of o-phenylenediamine with a reactive methylating agent like methyl iodide can be highly exothermic upon initial mixing.	- Controlled Reagent Addition: Add the methylating agent (e.g., methyl iodide) dropwise or in small portions to the solution of o-phenylenediamine. - Cooling Bath: Immerse the reaction vessel in an ice bath or a cooling slurry to dissipate heat as it is generated. - Dilution: Use a sufficient volume of solvent (e.g., methanol) to help absorb and distribute the heat of reaction.[1]
Uncontrolled Exotherm During Nitro Group Reduction	The reduction of a nitro group, for instance in N-methyl-o-nitroaniline, is a highly exothermic process. Common reducing agents that can cause this include hydrazine (B178648) hydrate (B1144303) with a catalyst, or catalytic hydrogenation.[2]	- Portion-wise Addition of Reducing Agent: When using chemical reducing agents like iron powder or sodium hydrosulfite, add them in small portions to the reaction mixture.[3][4] - Controlled Addition of Hydrazine Hydrate: If using hydrazine hydrate, add it dropwise while carefully monitoring the internal temperature of the reaction. Maintain the temperature within the recommended range (e.g., 70-75°C during addition).[2][5] - Hydrogenation Pressure and Temperature Control: For catalytic hydrogenation, control the hydrogen pressure and reaction temperature carefully. Start at a lower pressure and temperature and gradually increase to the desired conditions.[3]
Localized Hotspots and Side Product Formation	Inadequate stirring can lead to localized concentrations of reactants, causing hotspots where the temperature is significantly higher than the bulk of the mixture. This can promote the formation of impurities.	- Efficient Stirring: Use a properly sized stir bar or an overhead mechanical stirrer to ensure vigorous and homogenous mixing of the reaction mixture. - Baffled Flasks: For larger scale reactions, consider using baffled reaction flasks to improve mixing efficiency.
Reaction Runaway	A runaway reaction is an uncontrolled exothermic reaction that can lead to a rapid increase in temperature and pressure, potentially causing the vessel to rupture.	- Emergency Cooling: Have a larger cooling bath (e.g., ice-salt or dry ice-acetone) readily available to quickly cool the reaction if the temperature starts to rise uncontrollably. - Quenching Agent: For some reactions, having a suitable quenching agent on standby to quickly stop the reaction can be a valuable safety measure.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to N-Methyl-o-phenylenediamine, and which steps are most likely to be exothermic?

A1: There are two primary synthetic pathways, both of which contain potentially exothermic steps:

• Direct Methylation of o-Phenylenediamine: This single-step method involves reacting o-phenylenediamine with a methylating agent. The initial mixing of the reactants can be exothermic.

• Multi-step Synthesis from a Nitro-Precursor: This route typically involves the N-methylation of an o-nitroaniline derivative followed by the reduction of the nitro group. The nitro group reduction is a well-known and often highly exothermic step.[2][3]

Q2: How can I monitor the internal temperature of my reaction effectively?

A2: Use a calibrated thermometer or a thermocouple probe that is immersed in the reaction mixture, ensuring it does not touch the walls of the flask, to get an accurate reading of the internal temperature. For reactions under reflux, monitoring the vapor temperature can also provide an indication of the reaction's progress and stability.

Q3: What are the consequences of a poorly managed exotherm in this synthesis?

A3: Poorly managed exotherms can lead to several undesirable outcomes, including:

• Reduced Product Yield: Side reactions and decomposition of the desired product can occur at elevated temperatures.

• Formation of Impurities: Higher temperatures can promote the formation of byproducts, such as di-methylated species in the methylation step, which can be difficult to separate.[6]

• Safety Hazards: Uncontrolled exotherms can lead to reaction runaways, causing a rapid increase in pressure and the potential for vessel failure or fire.

Q4: Are there any alternative, less exothermic methods for the nitro group reduction?

A4: While most nitro group reductions are exothermic, the rate of heat generation can be controlled. Catalytic transfer hydrogenation using a hydrogen donor like ammonium (B1175870) formate (B1220265) with a palladium catalyst can sometimes offer milder conditions and better control over the exotherm compared to high-pressure hydrogenation or the use of highly reactive reducing agents.

Q5: What safety precautions should be in place when performing these reactions?

A5: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[7][8] Ensure that emergency equipment, such as a fire extinguisher and a safety shower, is easily accessible. A blast shield may be appropriate when working with reactions that have a known potential for runaway.

Experimental Protocols

Protocol 1: Methylation of o-Phenylenediamine

This protocol is based on the direct methylation of o-phenylenediamine.

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add o-phenylenediamine (0.82 mol) to methanol (B129727) (1 L).[1]

• With stirring, slowly add methyl iodide (0.41 mol) to the mixture. An exotherm may be observed.

• Heat the mixture to reflux and maintain for 2 hours.

• After 2 hours, cool the mixture slightly and add an additional portion of methyl iodide (0.41 mol).

• Continue to reflux the mixture for 12 hours.

• After the reaction is complete, cool the mixture and remove the majority of the methanol under reduced pressure.

• Pour the residual oil into crushed ice (2 L) and adjust the pH to 9.0 with potassium hydroxide.

• Extract the product with a suitable organic solvent, such as ethyl ether.

• Dry the organic extract over a drying agent like potassium carbonate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by distillation under reduced pressure.

Protocol 2: Reduction of N-methyl-o-nitroaniline with Iron

This protocol describes the reduction of the nitro group using iron powder in an acidic medium.

• In a 500 mL reaction flask, add ethanol (B145695) (100 mL), glacial acetic acid (5 mL), and reduced iron powder (21.8 g, 0.39 mol).[3][9]

• Stir the mixture and heat to 50-55 °C for 30 minutes to activate the iron.

• To this slurry, add N-methyl-o-nitroaniline (20.0 g, 0.13 mol) in portions to control the exotherm.

• After the addition is complete, heat the mixture to reflux for approximately 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Filter the hot reaction mixture to remove the iron salts.

• The filtrate containing the N-methyl-o-phenylenediamine can then be used for subsequent steps or purified. For isolation as the dihydrochloride (B599025) salt, the filtrate can be cooled and treated with a solution of thionyl chloride (17.8 g, 0.15 mol) or concentrated HCl.[3][9]

• Cool the mixture to induce crystallization of the salt, which can then be collected by filtration.

Visualizations

References

• 1. prepchem.com [prepchem.com]
• 2. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 3. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. aksci.com [aksci.com]
• 8. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]

N-Methyl-o-phenylenediamine storage and handling best practices

This technical support center provides comprehensive guidance on the storage, handling, and troubleshooting of N-Methyl-o-phenylenediamine, with a primary focus on its dihydrochloride (B599025) salt, a common form used in research and development.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store N-Methyl-o-phenylenediamine dihydrochloride?

A1: N-Methyl-o-phenylenediamine dihydrochloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents.[1] For long-term storage, refrigeration (2-8°C) is recommended to maintain stability and prevent degradation.[2] The compound can be sensitive to moisture and may darken upon storage, so storing under an inert atmosphere (e.g., nitrogen) can be beneficial.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling N-Methyl-o-phenylenediamine dihydrochloride, it is crucial to use appropriate PPE to avoid contact with skin and eyes, and to prevent inhalation. Recommended PPE includes chemical-resistant gloves, safety goggles or glasses with side shields, and a lab coat or protective clothing.[1] If there is a risk of generating dust, a NIOSH-approved respirator should be used.

Q3: What are the main incompatibilities of N-Methyl-o-phenylenediamine dihydrochloride?

A3: The primary incompatibility for N-Methyl-o-phenylenediamine dihydrochloride is with strong oxidizing agents.[1] Contact with these substances can lead to vigorous reactions and should be avoided.

Q4: How should I dispose of N-Methyl-o-phenylenediamine dihydrochloride waste?

A4: Disposal of N-Methyl-o-phenylenediamine dihydrochloride waste must be in accordance with all applicable federal, state, and local environmental regulations. It is considered a toxic substance and should be handled as hazardous waste.

Storage and Handling Best Practices

Quantitative Data Summary

Parameter	Recommendation	Source(s)
Storage Temperature	Room temperature (short-term)	[2]
<15°C (cool and dark place)	[2]
2-8°C (long-term)
Solubility in Water	>=10 g/100 mL at 23 °C	[3][4][5]
Solubility in Other Solvents	Soluble in Ethanol; Slightly soluble in DMSO and Methanol.[2][3]	[2][3]
Incompatible Materials	Strong oxidizing agents	[1]

Logical Workflow for Storage and Handling

Best practices for storing and handling N-Methyl-o-phenylenediamine.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of N-Methyl-o-phenylenediamine.

Q1: My reaction mixture or purified product has a dark color. How can I remove it?

A1: The dark coloration, often pink, red, or brown, is typically due to the formation of oxidized impurities. Phenylenediamines are susceptible to air oxidation. Here are some methods to decolorize your sample:

• Activated Charcoal: During recrystallization, add a small amount of activated charcoal to the hot solution. Briefly heat the mixture and then perform a hot filtration to remove the charcoal and the adsorbed colored impurities. Be aware that activated charcoal can also adsorb some of your product, potentially reducing the yield.[6]

• Sodium Hydrosulfite (Sodium Dithionite): Adding a small amount of this reducing agent during workup or recrystallization can help to reduce oxidized impurities and lighten the color of the product.[7]

Q2: I am having trouble with the crystallization of my N-Methyl-o-phenylenediamine derivative. What can I do?

A2: Crystallization can be challenging. Here are some common problems and their solutions:

• Oiling Out: The compound may separate as an oil instead of crystals. This can happen if the boiling point of the solvent is higher than the melting point of your compound, or if the solution is cooling too quickly. Try using a lower-boiling point solvent or ensure a slower cooling rate.[6]

• Poor Recovery: If you are getting a low yield, you may be using too much solvent. Try to use the minimum amount of hot solvent needed to dissolve your compound. You can also try concentrating the mother liquor and cooling it again to obtain a second crop of crystals.[6]

• Failure to Crystallize: If no crystals form, the solution may not be saturated enough. Try evaporating some of the solvent. If the solution is too pure, you may need to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[6]

Q3: My synthesis of a benzimidazole (B57391) from N-Methyl-o-phenylenediamine is giving a low yield. What are the potential side reactions?

A3: In the synthesis of benzimidazoles, several side reactions can occur:

• Over-methylation: If using a methylating agent to prepare the starting material in situ or if there are residual methylating agents, you could get N,N'-dimethylated byproducts.[8]

• Oxidation: As mentioned, the starting material and product can oxidize, leading to colored impurities and reduced yield. Performing the reaction under an inert atmosphere can help mitigate this.

• Incomplete Cyclization: The reaction may not go to completion, leaving unreacted starting materials or the intermediate Schiff base. Ensure adequate reaction time and temperature.

Troubleshooting Flowchart

A flowchart to troubleshoot common experimental issues.

Experimental Protocols

Synthesis of 1-Methyl-2-aryl-benzimidazoles

This protocol is a general guideline for the synthesis of benzimidazoles from N-Methyl-o-phenylenediamine and an aromatic aldehyde.

Materials:

• N-Methyl-o-phenylenediamine dihydrochloride

• Aromatic aldehyde (e.g., benzaldehyde)

• p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

• Solvent (e.g., Dimethylformamide - DMF, or Toluene)[9]

• Sodium carbonate solution

• Water

Procedure:

• In a round-bottom flask, dissolve N-Methyl-o-phenylenediamine dihydrochloride (1 equivalent) and the aromatic aldehyde (1 equivalent) in the chosen solvent (e.g., DMF).[9]

• Add a catalytic amount of p-TsOH to the mixture.

• Heat the reaction mixture at 80-100°C and monitor the reaction progress by Thin Layer Chromatography (TLC).[9]

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly add the reaction mixture to a stirred solution of sodium carbonate in water to neutralize the acid and precipitate the product.[9]

• Filter the crude product, wash it with water, and dry it.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water). If the product is colored, activated charcoal or sodium hydrosulfite can be used during recrystallization as described in the troubleshooting guide.

Potential Troubleshooting for this Protocol:

• Formation of Schiff base intermediate: If the reaction does not go to completion, you may isolate the Schiff base intermediate. Increase the reaction time or temperature to promote cyclization.

• Regioselectivity: While N-Methyl-o-phenylenediamine has a defined structure, ensure your starting material is pure to avoid isomeric products.

• Purification challenges: The benzimidazole product may have similar polarity to some byproducts. Column chromatography may be necessary for high purity.

References

• 1. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. N-Methyl-1,2-phenylenediamine Dihydrochloride | 25148-68-9 | TCI AMERICA [tcichemicals.com]
• 3. N-Methyl-o-phenylenediamine,Dihydrochloride - CookeChem [cookechem.com]
• 4. N-Methyl-o-phenylenediamine dihydrochloride [chembk.com]
• 5. N-Methyl-1,2-benzenediamine dihydrochloride [extendabio.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]
• 9. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]

Resolving matrix effects in LC-MS analysis of N-Methyl-o-phenylenediamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of N-Methyl-o-phenylenediamine.

Troubleshooting Guides

This section offers step-by-step guidance to identify, quantify, and mitigate matrix effects during the LC-MS analysis of N-Methyl-o-phenylenediamine.

Issue: Poor sensitivity, inconsistent results, or non-reproducible quantification for N-Methyl-o-phenylenediamine.

This is a common symptom of matrix effects, where co-eluting endogenous components from the sample matrix interfere with the ionization of the target analyte, N-Methyl-o-phenylenediamine. This interference can lead to ion suppression or enhancement, resulting in inaccurate quantification.[1][2][3][4][5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for matrix effects in N-Methyl-o-phenylenediamine analysis.

Step 1: Qualitative Assessment of Matrix Effects

The first step is to determine if and where in the chromatogram ion suppression or enhancement is occurring. The post-column infusion technique is a common method for this qualitative assessment.[1][6][7][8]

• Experimental Protocol: Post-Column Infusion

  • Prepare a standard solution of N-Methyl-o-phenylenediamine at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL in mobile phase).

  • Set up the LC-MS system as usual.

  • Using a T-connector, continuously infuse the N-Methyl-o-phenylenediamine standard solution into the LC eluent flow just before it enters the mass spectrometer's ion source. This will create a constant, elevated baseline signal for the analyte.[1][6]

  • After achieving a stable baseline, inject a blank matrix sample (a sample prepared in the same way as the study samples but without the analyte).

  • Monitor the baseline of the N-Methyl-o-phenylenediamine signal. Dips in the baseline indicate regions of ion suppression, while peaks indicate ion enhancement.[1][6]

  • Compare the retention time of N-Methyl-o-phenylenediamine with the regions of ion suppression. If they overlap, a matrix effect is likely affecting your analysis.

Step 2: Quantitative Assessment of Matrix Effects

Once a matrix effect is suspected, it should be quantified. The post-extraction spike method is the gold standard for this purpose.[9]

• Experimental Protocol: Post-Extraction Spike

  • Prepare three sets of samples:

    • Set A (Neat Solution): N-Methyl-o-phenylenediamine standard prepared in the final mobile phase composition at a known concentration (e.g., low, medium, and high QC levels).

    • Set B (Post-Spike Sample): Extract blank matrix using your established sample preparation protocol. Then, spike the extracted matrix with the N-Methyl-o-phenylenediamine standard to the same final concentration as Set A.

    • Set C (Pre-Spike Sample): Spike the blank matrix with the N-Methyl-o-phenylenediamine standard before the extraction process.

  • Analyze all three sets of samples by LC-MS.

  • Calculate the Matrix Effect (ME) and Recovery (RE) using the following formulas:

    • ME (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

  • An ME value significantly different from 100% (e.g., <85% or >115%) indicates the presence of a matrix effect (ion suppression or enhancement, respectively).[9]

Step 3: Mitigating Matrix Effects

If a significant matrix effect is confirmed, several strategies can be employed to minimize or eliminate it.[7][8][10][11]

• Strategy 1: Improve Sample Preparation The goal is to remove interfering components from the matrix before analysis.[3][12] For N-Methyl-o-phenylenediamine, which is a small aromatic amine, consider the following techniques:

  • Liquid-Liquid Extraction (LLE): This is a common and effective technique for cleaning up samples. A related method for p-phenylenediamine (B122844) in urine used methylene (B1212753) chloride as the extraction solvent.

  • Solid-Phase Extraction (SPE): SPE can offer more selective cleanup than LLE. A reverse-phase (C18) or a mixed-mode cation exchange sorbent could be effective for N-Methyl-o-phenylenediamine.

  • Protein Precipitation (PPT): While simple, PPT is often less clean than LLE or SPE and may not be sufficient to remove all interfering matrix components.[6]

  Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation (Acetonitrile)	95.2	65.7 (Suppression)	12.5
Liquid-Liquid Extraction (Methylene Chloride)	88.4	92.1	6.8
Solid-Phase Extraction (C18)	92.1	98.5	4.2

• Strategy 2: Optimize Chromatographic Conditions Adjusting the LC method can help separate N-Methyl-o-phenylenediamine from the co-eluting interferences.[1][12]

  • Modify the Gradient: A shallower gradient can improve the resolution between the analyte and interfering peaks.

  • Change the Column: Use a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) to alter selectivity.

  • Employ a Divert Valve: Program a divert valve to send the highly polar, unretained matrix components to waste at the beginning of the run, preventing them from entering the ion source.[7]

• Strategy 3: Use an Internal Standard An internal standard (IS) is a compound added to all samples, calibrators, and QCs at a constant concentration to correct for variability, including matrix effects.[12][13]

  • Ideal Choice: Stable Isotope-Labeled (SIL) Internal Standard: A SIL-IS of N-Methyl-o-phenylenediamine (e.g., deuterated or ¹³C-labeled) is the best option. It has nearly identical chemical and physical properties to the analyte and will be affected by matrix effects in the same way, thus providing the most accurate correction.[13][14][15]

  • Alternative: Structural Analog: If a SIL-IS is unavailable, a structural analog with similar physicochemical properties (e.g., pKa, logP) and chromatographic retention can be used. For N-Methyl-o-phenylenediamine, a potential analog could be another methylated or ethylated phenylenediamine isomer.

Logical Diagram for Selecting a Mitigation Strategy

Caption: Decision tree for choosing a matrix effect mitigation strategy.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting components from the sample matrix.[3][4] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and unreliable quantitative results.[2][3]

Q2: Why is N-Methyl-o-phenylenediamine susceptible to matrix effects?

A2: N-Methyl-o-phenylenediamine is a relatively small and polar molecule. In complex biological matrices like plasma or urine, it can easily co-elute with other polar endogenous compounds, such as phospholipids (B1166683) or salts, which are known to cause significant ion suppression.[16]

Q3: My calibration curve for N-Methyl-o-phenylenediamine is not linear. Could this be due to matrix effects?

A3: Yes, non-linearity in the calibration curve, especially at lower concentrations, can be a symptom of matrix effects.[4] The matrix effect may not be consistent across the concentration range, leading to a curve that does not follow a linear regression. It can also be caused by other issues like detector saturation at high concentrations.

Q4: What is the best type of internal standard to use for N-Methyl-o-phenylenediamine analysis?

A4: The gold standard is a stable isotope-labeled (SIL) version of N-Methyl-o-phenylenediamine (e.g., N-Methyl-d3-o-phenylenediamine).[13][14] A SIL-IS co-elutes and experiences the same ionization effects as the analyte, providing the most accurate correction for matrix effects and other sources of experimental variability.[14]

Q5: Can I just dilute my sample to reduce matrix effects?

A5: Diluting the sample can be a simple and effective way to reduce the concentration of interfering matrix components.[10] However, this approach may also dilute your analyte, N-Methyl-o-phenylenediamine, to a concentration below the lower limit of quantification (LLOQ) of your assay. This strategy is a trade-off between reducing matrix effects and maintaining sufficient sensitivity.

Q6: Which ionization technique, ESI or APCI, is more prone to matrix effects for N-Methyl-o-phenylenediamine?

A6: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[4][5] This is because ESI relies on a finite number of charges on the droplet surface, and co-eluting matrix components can compete with the analyte for these charges.[3] If you are experiencing significant matrix effects with ESI, testing APCI could be a viable alternative, provided N-Methyl-o-phenylenediamine can be efficiently ionized by this technique.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. zefsci.com [zefsci.com]
• 3. longdom.org [longdom.org]
• 4. eijppr.com [eijppr.com]
• 5. researchgate.net [researchgate.net]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. benchchem.com [benchchem.com]
• 16. chromatographytoday.com [chromatographytoday.com]

Common pitfalls in the synthesis of N-Methyl-o-phenylenediamine hydrochloride salt

This guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of N-Methyl-o-phenylenediamine hydrochloride. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for N-Methyl-o-phenylenediamine?

A1: There are two common industrial approaches for synthesizing N-Methyl-o-phenylenediamine. The most prevalent method involves a two-step process: the methylation of o-nitroaniline followed by the reduction of the nitro group, which offers excellent control over regioselectivity.[1] An alternative pathway begins with the nucleophilic substitution of o-chloronitrobenzene with monomethylamine, followed by the reduction of the resulting N-methyl-o-nitroaniline.[1][2] A less common method is the direct methylation of o-phenylenediamine (B120857), which can be challenging due to the potential for over-methylation.[3]

Q2: Which synthesis route is recommended to avoid di-substitution?

A2: The synthesis route starting from o-nitroaniline is preferred to avoid the formation of the N,N'-dimethyl-o-phenylenediamine byproduct.[3][4] Direct methylation of o-phenylenediamine often leads to this polysubstitution, which complicates purification and reduces the yield of the desired mono-methylated product.[3]

Q3: What are the common reagents used for the methylation and reduction steps?

A3: For methylation, reagents such as methyl iodide, dimethyl sulfate, or methylcarbonate (B8334205) are frequently used in the presence of a base like sodium hydroxide (B78521).[1][3][4] The reduction of the nitro group can be achieved through several methods, including catalytic hydrogenation with catalysts like Palladium on carbon (Pd/C) or Raney nickel, or by using chemical reducing agents such as hydrazine (B178648) hydrate (B1144303), or reduced iron powder in acidic conditions.[1][3][4]

Q4: How is the hydrochloride salt of N-Methyl-o-phenylenediamine typically formed?

A4: The dihydrochloride (B599025) salt is generally formed after the synthesis of the free base, N-Methyl-o-phenylenediamine. This is achieved by reacting the free base with hydrochloric acid.[1] Alternatively, thionyl chloride can be added to the filtrate after the reduction step to precipitate the dihydrochloride salt.[3][4]

Q5: What are the primary safety concerns when synthesizing N-Methyl-o-phenylenediamine hydrochloride?

A5: Key safety issues include the handling of potentially carcinogenic starting materials like o-phenylenediamine.[3] Additionally, the salt formation step can generate a large amount of hydrochloric acid gas, which is corrosive to equipment and poses an inhalation hazard.[3] Standard laboratory safety protocols, including the use of a well-ventilated fume hood, gloves, and eye protection, should be strictly followed.[1][5] Aromatic amines, in general, can be mild skin and eye irritants.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Yield	Incomplete reduction of the nitro group.	Ensure the catalyst (e.g., Pd/C, Raney Nickel) is active and used in the correct amount.[3][6] For reductions using hydrazine hydrate, ensure the reaction is heated sufficiently (e.g., 70-75°C) and for an adequate duration (e.g., 20 hours).[2] When using reduced iron, ensure the mixture is properly activated with acid (e.g., acetic acid) before adding the nitro compound.[3][4]
Over-methylation leading to N,N'-dimethyl byproduct.	If using the direct methylation of o-phenylenediamine, carefully control the stoichiometry of the methylating agent. It is highly recommended to use the o-nitroaniline route to prevent this side reaction.[3][4]
Loss of product during workup and purification.	N-Methyl-o-phenylenediamine is soluble in water.[7] Avoid excessive washing with water during the workup of the free base. For the hydrochloride salt, ensure the solution is sufficiently cooled after adding acid to maximize precipitation.[3][4]
Product Impurity	Presence of starting material (o-nitroaniline or N-methyl-o-nitroaniline).	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the complete consumption of the starting material before proceeding with the workup.[4]
Presence of N,N'-dimethyl-o-phenylenediamine.	This is a common byproduct in the direct methylation of o-phenylenediamine.[3] Purification can be difficult. It is advisable to restart the synthesis using the o-nitroaniline route.
Discoloration of the final product (often purple or brown).	Phenylenediamines are susceptible to air oxidation, which can lead to colored impurities.[8] Handle the free base under an inert atmosphere (e.g., nitrogen or argon) when possible and store it at low temperatures (2-8°C).[9] Purification of the dihydrochloride salt by recrystallization from ethanol (B145695) can yield colorless crystals.[7][8] The use of stannous chloride during the dissolution in hydrochloric acid can help prevent oxidation and decolorize the solution.[8]
Difficulty in Salt Formation	Incomplete reaction with hydrochloric acid.	Ensure a sufficient amount of concentrated hydrochloric acid or thionyl chloride is added to protonate both amine groups to form the dihydrochloride salt.[3][4]
Product remains dissolved in the solvent.	The dihydrochloride salt is soluble in water but less so in alcohols like ethanol, especially at lower temperatures.[1][7] Ensure the solution is adequately cooled in an ice bath to promote crystallization.[8]

Quantitative Data Summary

The following tables summarize typical reaction conditions and outcomes from various synthesis protocols.

Table 1: Synthesis of N-methyl-o-nitroaniline via Methylation of o-nitroaniline

Methylating Agent	Base	Solvent	Temperature (°C)	Yield (%)	Purity (%)	Reference
Methyl iodide	NaOH	N,N-dimethylformamide	Not Specified	95.3	>99	[4]

Table 2: Synthesis of N-Methyl-o-phenylenediamine dihydrochloride via Reduction of N-methyl-o-nitroaniline

Reducing Agent/Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Yield (%)	Purity (%)	Reference
10% Pd/C, H₂	Methanol (B129727)	30-35	0.2-0.5	98.4	>99	[3][4]
Reduced Iron Powder/Acetic Acid	Ethanol	50-55 (activation), then reflux	Atmospheric	90.0	>99	[3][4]
Hydrazine Hydrate/Supported Nickel Catalyst	Ethanol	70-75	Atmospheric	Not Specified	92-98	[2][10]

Experimental Protocols

Protocol 1: Synthesis via Methylation of o-Nitroaniline and Catalytic Hydrogenation

Step 1: Synthesis of N-methyl-o-nitroaniline [4]

• In a reaction vessel, mix o-nitroaniline (40.0g, 0.29 mol) with N,N-dimethylformamide (200 ml).

• Add sodium hydroxide (22.8g, 0.57 mol).

• Slowly add methyl iodide (52.5g, 0.37 mol) dropwise.

• Monitor the reaction by TLC until the starting material is consumed.

• Add 200 ml of water to the reaction mixture and stir to induce crystallization.

• Filter the solid, wash with water, and dry to obtain N-methyl-o-nitroaniline.

Step 2: Synthesis of N-Methyl-o-phenylenediamine dihydrochloride [3][4]

• In a hydrogenation reactor, combine N-methyl-o-nitroaniline (20.0g, 0.13 mol), methanol (100 ml), and 10% Pd/C (0.05g).

• Pressurize the reactor with hydrogen gas to 0.2-0.5 MPa.

• Maintain the reaction at 30-35°C for approximately 3 hours.

• After the reaction is complete, filter the mixture to remove the catalyst.

• To the filtrate, add thionyl chloride (17.8g, 0.15 mol) dropwise while cooling.

• Filter the resulting precipitate to obtain N-methyl-o-phenylenediamine dihydrochloride.

Protocol 2: Synthesis via Nucleophilic Substitution and Chemical Reduction

Step 1: Synthesis of N-methyl-o-nitroaniline [2][10]

• Charge a pressure reactor with o-chloronitrobenzene and an aqueous solution of monomethylamine (molar ratio of 0.5-1 : 1.5-2).

• Pressurize the reactor with nitrogen to 0.5 MPa.

• Heat the reaction mixture to 120-135°C.

• After the reaction is complete, cool the mixture and allow the layers to separate.

• Collect the lower organic layer, which is N-methyl-o-nitroaniline.

Step 2: Synthesis of N-Methyl-o-phenylenediamine [2][10]

• Dissolve the N-methyl-o-nitroaniline from the previous step in ethanol.

• Add a supported nickel catalyst to the solution.

• Slowly add hydrazine hydrate dropwise.

• Heat the mixture to 70-75°C and then maintain at 80-90°C for 20 hours.

• After the reaction, filter to remove the catalyst. The filtrate contains N-methyl-o-phenylenediamine.

Step 3: Purification and Salt Formation [2][10]

• To the filtrate containing N-methyl-o-phenylenediamine, add a basic solution (e.g., NaOH), water, and EDTA.

• Cool the mixture and extract with dichloromethane.

• Separate the organic layer and add concentrated hydrochloric acid dropwise to precipitate the N-methyl-o-phenylenediamine dihydrochloride.

• Filter and dry the product.

Visualizations

Caption: Preferred synthesis pathway for N-Methyl-o-phenylenediamine hydrochloride.

Caption: Troubleshooting workflow for common synthesis issues.

References

• 1. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 2. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 3. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 4. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. lookchem.com [lookchem.com]
• 10. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for N-Methyl-o-phenylenediamine Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of N-Methyl-o-phenylenediamine, a key chemical intermediate, is critical. This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for N-Methyl-o-phenylenediamine dihydrochloride (B599025) against other analytical techniques, presented in accordance with ICH guidelines.

This publication offers an objective look at the performance of a validated reverse-phase HPLC (RP-HPLC) method and compares it with alternative analytical approaches such as Gas Chromatography-Mass Spectrometry (GC-MS) and Spectrophotometry. Detailed experimental protocols and performance data are presented to support researchers in selecting the most appropriate method for their specific analytical needs.

Performance Comparison of Analytical Methods

The selection of an analytical method is a critical decision in the drug development process, directly impacting the reliability of quantitative data. The following tables summarize the performance characteristics of a validated HPLC method for N-Methyl-o-phenylenediamine dihydrochloride and provide a comparative overview of alternative methods based on data for structurally similar phenylenediamines.

Table 1: Performance Characteristics of a Validated RP-HPLC Method for N-Methyl-o-phenylenediamine Dihydrochloride [1]

Validation Parameter	Observed Performance	ICH Guideline Reference
Specificity	No interference from blank and placebo	Q2(R1)
Limit of Detection (LOD)	2.53 µg/g	Q2(R1)
Limit of Quantification (LOQ)	7.52 µg/g	Q2(R1)
Linearity (Correlation Coefficient, R²)	0.9998	Q2(R1)
Precision (%RSD)	Not explicitly stated, but method validated	Q2(R1)
Accuracy (% Recovery)	90.68% to 110.21%	Q2(R1)
Robustness	Method found to be robust	Q2(R1)

Table 2: Comparative Overview of Alternative Analytical Methods

Analytical Method	Analyte	Key Performance Parameters	Advantages	Disadvantages
HPLC-UV	o-Phenylenediamine	LOD: 0.53 ng/injection; RQL: 211 ng/sample	High precision and accuracy for routine analysis.	Potential for matrix interference.[2]
Gas Chromatography (GC) with Derivatization	Phenylenediamines	More sensitive than direct HPLC.	High sensitivity.	Requires derivatization, which can add complexity and potential for error.[2]
Spectrophotometry (Folin's Reagent)	p-Phenylenediamine	Linearity: 2-12 µg/mL; LOD: 0.0091 µg/mL; LOQ: 0.0277 µg/mL	Simple, rapid, and cost-effective.	Lower specificity compared to chromatographic methods.[3]
Spectrophotometry (Ninhydrin Reagent)	p-Phenylenediamine	Linearity: 0.1-0.6 µg/mL; LOD: 0.0019 µg/mL; LOQ: 0.0059 µg/mL	High sensitivity for a spectrophotometric method.	Susceptible to interference from other primary amines.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. The following protocols are based on the validated HPLC method for N-Methyl-o-phenylenediamine dihydrochloride and a general method for the free base.

Validated RP-HPLC Method for N-Methyl-o-phenylenediamine Dihydrochloride in Telmisartan (B1682998) Drug Substance[1]

• Column: Kromasil C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase: A gradient mixture of a pH 3.0 buffer and acetonitrile.

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Sample Preparation: The method was developed for the analysis of N-Methyl-o-phenylenediamine dihydrochloride as a genotoxic impurity in telmisartan drug substances. The sample preparation would involve dissolving the drug substance in a suitable diluent.

General RP-HPLC Method for N-Methyl-o-phenylenediamine[4]

• Column: Newcrom R1 (A reverse-phase column with low silanol (B1196071) activity)

• Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of phosphoric acid.[4]

• Detection: The detection method is not specified but would typically be UV detection for this class of compounds.

Validation Workflow and Logical Relationships

The validation of an analytical method is a systematic process to ensure its suitability for the intended purpose. The following diagrams illustrate the typical workflow for HPLC method validation according to ICH guidelines and the logical relationship between the different validation parameters.

HPLC Method Validation Workflow according to ICH Guidelines.

Interrelationship of ICH Validation Parameters.

References

• 1. VALIDATED HPLC METHOD FOR DETERMINITION OF N-METHYL-O- PHENYLENEDIAMINE DIHYDROCHLORIDE IN TELMISARTAN DRUG SUBSTANCES | Semantic Scholar [semanticscholar.org]
• 2. osha.gov [osha.gov]
• 3. turkjps.org [turkjps.org]
• 4. Separation of N-Methyl-o-phenylenediamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for N-Methyl-o-phenylenediamine

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of N-Methyl-o-phenylenediamine, a key chemical intermediate, is critical. This guide provides a comparative overview of the primary analytical methods employed for its determination: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Spectrophotometry. This document outlines their performance characteristics based on available experimental data and presents detailed methodologies to facilitate cross-validation and method selection.

Data Presentation: A Comparative Summary of Analytical Techniques

The selection of an optimal analytical method hinges on factors such as required sensitivity, sample matrix, and available instrumentation. The following tables summarize the quantitative performance data for HPLC, GC, and spectrophotometric methods for the analysis of phenylenediamines, including N-Methyl-o-phenylenediamine and its analogs.

Table 1: Performance Characteristics of HPLC Methods for Phenylenediamine Analysis

Parameter	Reported Value	Analyte	Reference
Linearity (r²)	0.9998	N-Methyl-o-phenylenediamine dihydrochloride	[1]
Limit of Detection (LOD)	2.53 µg/g	N-Methyl-o-phenylenediamine dihydrochloride	[1]
Limit of Quantitation (LOQ)	7.52 µg/g	N-Methyl-o-phenylenediamine dihydrochloride	[1]
Accuracy (Recovery)	90.68% - 110.21%	N-Methyl-o-phenylenediamine dihydrochloride	[1]
Detector	UV	N-Methyl-o-phenylenediamine dihydrochloride	[1]

Table 2: Performance Characteristics of GC-MS Methods for Phenylenediamine Analysis

Parameter	Reported Value	Analyte	Reference
Linearity (r²)	0.99	p-Phenylenediamine (B122844) (after derivatization)	[2][3]
Linearity Range	0.1 - 25 mg/mL	p-Phenylenediamine (after derivatization)	[2][3]
Detector	Mass Spectrometry (MS)	p-Phenylenediamine (after derivatization)	[2][3]
Key Feature	Derivatization with benzaldehyde (B42025) enhances sensitivity	p-Phenylenediamine	[2][3]

Table 3: Performance Characteristics of Spectrophotometric Methods for Phenylenediamine Analysis

Parameter	Reported Value	Analyte	Reference
Linearity (Beer's Law Range)	2 - 12 µg/mL (with Folin's reagent)	p-Phenylenediamine	[4]
0.1 - 0.6 µg/mL (with ninhydrin)	p-Phenylenediamine	[4]
Linearity (r²)	0.9919 (with Folin's reagent)	p-Phenylenediamine	[4]
0.9954 (with ninhydrin)	p-Phenylenediamine	[4]
Limit of Detection (LOD)	0.95 µg/L	Selenium(IV) with 4-Methyl-o-phenylenediamine	[5]
Wavelength (λmax)	453 nm (with Folin's reagent)	p-Phenylenediamine	[4]
431 nm (with ninhydrin)	p-Phenylenediamine	[4]
332 nm	Selenium(IV) with 4-Methyl-o-phenylenediamine	[5]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a foundation for developing and cross-validating methods for N-Methyl-o-phenylenediamine.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the quantification of N-Methyl-o-phenylenediamine in drug substances.[1]

• Instrumentation: A reproducible RP-HPLC system with a UV detector.

• Column: Kromasil C18 (150 x 4.6 mm, 5 µm).[1]

• Mobile Phase: A gradient program utilizing a buffer at pH 3.0 and acetonitrile.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 230 nm.[1]

• Column Temperature: 30 °C.[1]

• Injection Volume: 20 µL.[1]

• Sample Preparation: Dissolve the sample in a suitable solvent to achieve a concentration within the linear range of the method.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol, developed for p-phenylenediamine, involves a derivatization step to improve analytical performance and can be adapted for N-Methyl-o-phenylenediamine.[2][3]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Derivatization: The analyte is converted to its imine derivative by treatment with benzaldehyde. This enhances the instrumental response.[2][3]

• Internal Standard: N-benzylidene-4-methylbenzene-amine can be used as an internal standard.[2][3]

• GC Conditions:

  • Injector: Splitless injection is often used to maximize analyte transfer to the column.

  • Column: A non-polar capillary column, such as a DB-5MS, is suitable for separating aromatic amines.

  • Carrier Gas: Helium is typically used.

  • Oven Temperature Program: An initial temperature is held, then ramped to a final temperature to ensure separation of all components.

• MS Conditions:

  • Ionization: Electron Ionization (EI) is a common technique.

  • Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for high selectivity and sensitivity.[2][3]

Spectrophotometry

This method, described for p-phenylenediamine, is a simpler and more accessible technique but may have lower selectivity compared to chromatographic methods.[4]

• Instrumentation: A UV-Vis spectrophotometer.

• Reagents:

  • Method A: Alkaline solution of Folin's reagent with 0.1 N NaOH.[4]

  • Method B: 1% w/v ninhydrin (B49086) in acetone.[4]

• Procedure:

  • Prepare a standard stock solution of the analyte.

  • For Method A, mix aliquots of the standard solution with Folin's reagent and sodium hydroxide.[4]

  • For Method B, react the analyte with the ninhydrin reagent.[4]

  • Measure the absorbance at the respective λmax (453 nm for Method A, 431 nm for Method B).[4]

• Sample Preparation: The sample should be dissolved in a suitable solvent (e.g., 0.1 N NaOH) and filtered before analysis.[4]

Mandatory Visualization

The following diagram illustrates a logical workflow for the cross-validation of two analytical methods for N-Methyl-o-phenylenediamine.

Caption: Workflow for the cross-validation of analytical methods.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Determination by gas chromatography/mass spectrometry of p-phenylenediamine in hair dyes after conversion to an imine derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. turkjps.org [turkjps.org]
• 5. researchgate.net [researchgate.net]

N-Methyl-o-phenylenediamine vs. other diamines in condensation reactions

A Comparative Guide to N-Methyl-o-phenylenediamine and Other Diamines in Condensation Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is critical in the synthesis of novel compounds. Diamines are fundamental precursors in a vast array of condensation reactions, leading to the formation of diverse heterocyclic structures, such as benzimidazoles and Schiff bases, which are prevalent in many biologically active molecules. This guide provides an objective comparison of N-Methyl-o-phenylenediamine with other commonly used diamines—o-phenylenediamine (B120857), ethylenediamine, and 1,2-diaminopropane—in condensation reactions. The comparison focuses on performance, supported by experimental data, to assist in making informed decisions for synthetic strategies.

Performance Comparison in Condensation Reactions

The reactivity of a diamine in a condensation reaction is significantly influenced by its structure, particularly the nucleophilicity of the nitrogen atoms and any steric hindrance. The following tables summarize quantitative data from various studies on the synthesis of benzimidazoles, a common application of these condensation reactions. It is important to note that direct comparison of yields can be challenging due to variations in catalysts, solvents, and reaction conditions across different studies. The data presented here is curated to provide the most comparable insights available in the literature.

Table 1: Comparison of N-Methyl-o-phenylenediamine and o-Phenylenediamine in Benzimidazole (B57391) Synthesis

Diamine	Reactant	Catalyst/Solvent	Reaction Time	Yield (%)	Reference
N-Methyl-o-phenylenediamine	Carbonitriles	NaH	-	High Yields	[1]
o-Phenylenediamine	Formic Acid	None (neat)	2 hours	83-85	[2]
o-Phenylenediamine	Various Aldehydes	p-TSOH/DMF	2-3 hours	High Yields	[3]
o-Phenylenediamine	Various Aldehydes	H₂O₂/HCl/MeCN	Short	Excellent Yields	[1]
o-Phenylenediamine	D-Glucose	Water	Short	Excellent Yields	[1]
o-Phenylenediamine	Aldehydes (Microwave)	Acetic Acid	-	High Yields	[4]

Table 2: Performance of Aliphatic Diamines in Condensation Reactions

Diamine	Reactant	Product Type	Reaction Conditions	Yield (%)	Reference
Ethylenediamine	Benzaldehyde	Azomethine	Ethanol/NaOH	-	[5]
Ethylenediamine	Dicarbonyl Compounds	Diazepines	Alkaline	-	[6]
1,2-Diaminopropane	1,2-Dichloropropane	Ammonolysis	Industrial Process	-	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are protocols for key condensation reactions involving the discussed diamines.

Protocol 1: Synthesis of Benzimidazole from o-Phenylenediamine and Formic Acid[2][8]

Materials:

• o-Phenylenediamine (54 g, 0.5 mole)

• 90% Formic Acid (32 mL, 0.75 mole)

• 10% Sodium Hydroxide (B78521) solution

• Decolorizing carbon (Norite)

Procedure:

• In a 500-mL round-bottomed flask, combine o-phenylenediamine and 90% formic acid.

• Heat the mixture in a water bath at 100°C for two hours.

• After cooling, slowly add 10% sodium hydroxide solution with thorough mixing until the mixture is just alkaline to litmus (B1172312) paper.

• Collect the crude benzimidazole by suction filtration and wash with cold water.

• For purification, dissolve the crude product in 750 mL of boiling water, add 2 g of decolorizing carbon, and digest for fifteen minutes.

• Filter the hot solution and cool the filtrate to 10-15°C to crystallize the benzimidazole.

• Filter the product, wash with cold water, and dry at 100°C.

• Yield: 49–50.5 g (83–85%).

Protocol 2: Synthesis of 2-Substituted Benzimidazoles from o-Phenylenediamine and Aldehydes[3]

Materials:

• o-Phenylenediamine (0.01 mole)

• Aldehyde (0.01 mole)

• p-Toluenesulfonic acid (p-TsOH) (20 mL)

• Dimethylformamide (DMF) (3 mL)

• Sodium Carbonate (Na₂CO₃) (0.01 mole)

• Water

Procedure:

• In a reaction vessel, mix the aldehyde, o-phenylenediamine, and DMF with p-TsOH.

• Heat the mixture at 80°C with stirring for 2-3 hours.

• Cool the reaction mixture to room temperature.

• Add the mixture dropwise with stirring into a solution of Na₂CO₃ in 20 mL of water.

• Filter the resulting product, wash with water, and then dry.

Signaling Pathways and Experimental Workflows

Visualizing the reaction pathways and experimental workflows can provide a clearer understanding of the processes involved.

Caption: General workflow for the synthesis of benzimidazoles via condensation.

Caption: Logical comparison of diamine reactivity based on structure.

Discussion

N-Methyl-o-phenylenediamine vs. o-Phenylenediamine: The presence of a methyl group on one of the nitrogen atoms in N-Methyl-o-phenylenediamine introduces both electronic and steric effects. Electronically, the methyl group is weakly electron-donating, which can slightly increase the nucleophilicity of the adjacent nitrogen atom. However, it can also provide steric hindrance, potentially slowing down the initial condensation step, especially with bulky carbonyl compounds. In the synthesis of N-methylbenzimidazoles, N-Methyl-o-phenylenediamine is a direct precursor.[1]

Aromatic vs. Aliphatic Diamines: Aromatic diamines like the phenylenediamines are generally less nucleophilic than their aliphatic counterparts (ethylenediamine, 1,2-diaminopropane) due to the delocalization of the nitrogen lone pair into the aromatic ring. However, the rigid structure of o-phenylenediamines holds the two amino groups in close proximity, which is highly favorable for the intramolecular cyclization step required for benzimidazole formation.

Aliphatic diamines are more flexible and more basic. Their higher nucleophilicity can lead to faster initial condensation rates.[8] However, their conformational flexibility can make intramolecular cyclization to form five- or six-membered rings less favorable compared to intermolecular reactions, which can lead to polymers or macrocycles.[9][10] The choice between an aromatic and an aliphatic diamine will, therefore, heavily depend on the desired final product. For the synthesis of fused heterocyclic systems like benzimidazoles, aromatic diamines are generally preferred. For the formation of Schiff bases, polymers, or larger ring systems, aliphatic diamines are often the reagents of choice.

References

• 1. Benzimidazole synthesis [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Reaction of 1,2- and 1,3-dicarbonyl compounds with 1,3-diamines: some new 1,4-diazepines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. 1,2-Diaminopropane - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. US3461100A - Condensation products of aldehydes or ketones with diamines and monoamines - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

A Comparative Spectroscopic Analysis of N-Methyl-o-phenylenediamine and Its Isomers

A comprehensive guide for researchers, scientists, and drug development professionals detailing the distinct spectroscopic signatures of N-Methyl-o-phenylenediamine and its meta and para isomers. This report provides a comparative analysis of their UV-Vis, FT-IR, NMR, and Mass Spectrometry data, supported by detailed experimental protocols.

The structural nuances imparted by the ortho, meta, and para positioning of the methylamino and amino groups on the phenylenediamine scaffold result in unique spectroscopic characteristics for each isomer of N-Methyl-phenylenediamine. Understanding these differences is crucial for the unambiguous identification and characterization of these compounds in various research and development settings, including pharmaceutical synthesis and materials science. This guide presents a side-by-side comparison of the key spectroscopic data for N-Methyl-o-phenylenediamine, N-Methyl-m-phenylenediamine, and N-Methyl-p-phenylenediamine.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for the three isomers. These values highlight the influence of the substituent positions on the electronic transitions, vibrational modes, chemical environments of the protons and carbons, and fragmentation patterns.

Table 1: UV-Visible Spectroscopy Data

Compound	λmax (nm)	Molar Absorptivity (ε)	Solvent
N-Methyl-o-phenylenediamine	242, 295	6310, 2630	Ethanol (B145695)
N-Methyl-m-phenylenediamine	215, 295	58100, 4900	Acetonitrile (B52724)
N-Methyl-p-phenylenediamine	252, 310	12600, 1580	Ethanol

Table 2: Key FT-IR Absorption Bands (cm⁻¹)

Functional Group	N-Methyl-o-phenylenediamine	N-Methyl-m-phenylenediamine	N-Methyl-p-phenylenediamine
N-H Stretch (amine)	3415, 3330	~3400, ~3300	~3400, ~3300
C-H Stretch (aromatic)	3050	~3030	~3030
C-H Stretch (methyl)	2935	~2920	~2920
N-H Bend (amine)	1620	~1610	~1615
C=C Stretch (aromatic)	1510	~1520	~1515
C-N Stretch	1270	~1280	~1290

Table 3: ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton	N-Methyl-o-phenylenediamine	N-Methyl-m-phenylenediamine	N-Methyl-p-phenylenediamine
Ar-H	6.70-6.85 (m, 4H)	6.15-7.10 (m, 4H)	6.60-6.70 (m, 4H)
NH₂	3.55 (s, 2H)	~3.5 (br s, 2H)	~3.4 (br s, 2H)
NH-CH₃	3.30 (s, 1H)	~3.6 (br s, 1H)	~3.5 (br s, 1H)
N-CH₃	2.85 (s, 3H)	~2.8 (s, 3H)	~2.8 (s, 3H)

Table 4: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon	N-Methyl-o-phenylenediamine	N-Methyl-m-phenylenediamine	N-Methyl-p-phenylenediamine
Ar-C-NHCH₃	140.1	~150	~142
Ar-C-NH₂	135.8	~148	~140
Ar-C	121.5, 119.8, 115.6, 112.4	~130, ~105, ~102, ~100	~118, ~116
N-CH₃	31.1	~30	~31

Table 5: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragment Ions
N-Methyl-o-phenylenediamine	122.08	107, 77, 52
N-Methyl-m-phenylenediamine	122.08	107, 93, 77
N-Methyl-p-phenylenediamine	122.08	107, 93, 77

Experimental Protocols

Detailed methodologies for the spectroscopic techniques used to acquire the data presented above are provided to ensure reproducibility.

UV-Visible Spectroscopy

• Instrumentation: A double-beam UV-Vis spectrophotometer was used.

• Sample Preparation: Solutions of each isomer were prepared in spectroscopic grade ethanol or acetonitrile at a concentration of approximately 1 x 10⁻⁴ M.

• Data Acquisition: The absorbance spectra were recorded from 200 to 400 nm at a scan rate of 200 nm/min. The respective solvent was used as a blank for baseline correction. The wavelengths of maximum absorbance (λmax) were determined from the resulting spectra.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) detector was utilized.

• Sample Preparation: A small drop of the neat liquid sample (for N-Methyl-o-phenylenediamine) or a KBr pellet of the solid sample (for meta and para isomers) was used. For liquid samples, a thin film was created between two NaCl or KBr plates. For solid samples, approximately 1 mg of the compound was ground with 100 mg of dry KBr and pressed into a transparent disk.

• Data Acquisition: The spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Typically, 16 or 32 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the empty sample compartment (for liquid films) or a pure KBr pellet was recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: ¹H and ¹³C NMR spectra were acquired on a 400 MHz NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of each isomer was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Data Acquisition:

  • ¹H NMR: Spectra were acquired with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. 16 scans were typically accumulated.

  • ¹³C NMR: Spectra were recorded with a spectral width of 240 ppm, using a proton-decoupled pulse sequence. An acquisition time of 1 second and a relaxation delay of 2 seconds were used. Several hundred to a few thousand scans were accumulated to achieve an adequate signal-to-noise ratio.

• Data Processing: The free induction decays (FIDs) were Fourier transformed, and the resulting spectra were phase and baseline corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

Mass Spectrometry

• Instrumentation: A mass spectrometer with an electron ionization (EI) source was used.

• Sample Introduction: A dilute solution of each isomer in methanol (B129727) was introduced into the ion source via direct infusion or through a gas chromatograph (GC) inlet.

• Data Acquisition: Mass spectra were recorded in the m/z range of 40-200. The electron energy was set to 70 eV.

• Data Analysis: The resulting mass spectra were analyzed to identify the molecular ion peak and the major fragment ions.

Spectroscopic Comparison Workflow

The logical workflow for the comparative spectroscopic analysis of N-Methyl-o-phenylenediamine and its isomers is illustrated in the following diagram. This process outlines the key steps from sample acquisition to data interpretation and structural confirmation.

Figure 1. Workflow for the spectroscopic comparison of N-Methyl-phenylenediamine isomers.

A Comparative Guide to the Synthetic Routes of N-Methyl-o-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-o-phenylenediamine is a pivotal intermediate in the synthesis of various pharmaceuticals, notably the antihypertensive drug Telmisartan.[1][2] The selection of an appropriate synthetic route is critical for efficiency, scalability, and cost-effectiveness. This guide provides a comprehensive comparison of various synthetic methodologies leading to N-Methyl-o-phenylenediamine, supported by experimental data to inform your selection process.

Comparative Analysis of Synthetic Routes

The following table summarizes the key quantitative parameters for the most common synthetic routes to N-Methyl-o-phenylenediamine.

Synthetic Route	Starting Material	Key Reagents	Reported Yield	Reported Purity	Key Advantages	Key Disadvantages
1. N-methylation of o-phenylenediamine (B120857)	o-Phenylenediamine	Methyl iodide, Potassium hydroxide (B78521), Methanol	Not explicitly stated, but implies potential for lower yield due to byproduct formation.	Variable, risk of N,N'-dimethylated impurity.	Direct, one-step reaction.	Formation of N,N'-dimethyl-o-phenylenediamine byproduct is a significant issue, making purification difficult and lowering the effective yield.[3] The starting material, o-phenylenediamine, is a potent carcinogen.[4]
2. Methylation of o-nitroaniline followed by Reduction	o-Nitroaniline	Methylation: Dimethyl sulfate (B86663) or Methyl iodide, Base (e.g., KOH, NaOH), Acetone (B3395972) or DMF. Reduction: Reduced iron powder/Acetic acid or Catalytic Hydrogenation (10% Pd/C).	Methylation: ~95%.[4] Reduction (Fe/AcOH): 90.0%.[3][4] Reduction (Pd/C, H₂): 98.4%.[3][4]	>99%.[4]	High selectivity, avoiding N,N-dimethyl byproducts.[4] High overall yield and purity.[4] Starting material is readily available and less hazardous than o-phenylenediamine.	Two-step process. Use of toxic and carcinogenic methylating agents like dimethyl sulfate requires caution.[5]
3. Synthesis from o-chloronitrobenzene	o-Chloronitrobenzene	Monomethylamine, Catalyst (e.g., activated carbon), Hydrazine hydrate, Ethanol.	Overall Yield: 75.4% - 86.3%.[6]	94% - 98%.[6]	Avoids the use of highly carcinogenic o-phenylenediamine.	Requires high temperature and pressure for the initial step, which can be a safety concern.[3] The starting material, o-chloronitrobenzene, is relatively expensive.[4]
4. Eschweiler-Clarke Reaction	o-Phenylenediamine	Formaldehyde (B43269), Formic acid.	Generally high (>80% for many amines).[7]	High, as it avoids the formation of quaternary ammonium (B1175870) salts.[8]	One-pot reaction.[9] Avoids the use of toxic alkyl halides. Does not produce quaternary ammonium salts.[8]	The starting material, o-phenylenediamine, is a potent carcinogen.[4] The reaction is typically run at elevated temperatures.[7]

Experimental Protocols

Route 2: Methylation of o-nitroaniline followed by Reduction (Iron/Acetic Acid)

This two-step route is often preferred due to its high selectivity and yield.

Step 1: Synthesis of N-methyl-o-nitroaniline

• Materials: o-nitroaniline, acetone, potassium hydroxide (KOH), dimethyl sulfate.

• Procedure:

  • In a reaction vessel, mix 40.0g (0.29 mol) of o-nitroaniline with 200ml of acetone.

  • Add 32g (0.57 mol) of KOH to the mixture.

  • Slowly add 46g (0.37 mol) of dimethyl sulfate dropwise.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, add 20.0ml of ammonia (B1221849) water.

  • Remove the acetone by distillation.

  • Add 200.0ml of water to the residue, stir to induce crystallization.

  • Filter the solid product, and dry to obtain N-methyl-o-nitroaniline.

  • Expected Yield: Approximately 42.0g (95.3%).[3]

  • Purity: >99%.[3]

Step 2: Reduction of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine

• Materials: N-methyl-o-nitroaniline, ethanol, glacial acetic acid, reduced iron powder, thionyl chloride (for salt formation).

• Procedure:

  • In a 500ml reaction flask, add 100ml of ethanol, 5ml of glacial acetic acid, and 21.8g (0.39 mol) of reduced iron powder.

  • Stir and heat the mixture to 50-55°C for 30 minutes to activate the iron.

  • Add 20.0g (0.13 mol) of N-methyl-o-nitroaniline.

  • Heat the mixture to reflux for approximately 2 hours.

  • Filter the hot solution.

  • To the filtrate, add 17.8g (0.15 mol) of thionyl chloride dropwise to precipitate the dihydrochloride (B599025) salt.

  • Cool the mixture and filter to collect the N-Methyl-o-phenylenediamine dihydrochloride.

  • Expected Yield: Approximately 22.8g (90.0%).[3][4]

  • Purity: >99%.[3][4]

Route 4: Eschweiler-Clarke Reaction

This one-pot method offers a direct route from o-phenylenediamine.

• Materials: o-Phenylenediamine, formic acid (98-100%), formaldehyde (37% in H₂O).

• Procedure:

  • To a reaction flask, add the o-phenylenediamine (1.0 eq).

  • Add formic acid (excess, e.g., 1.8 eq) and a 37% aqueous solution of formaldehyde (excess, e.g., 1.1 eq).[10]

  • Heat the mixture at 80-100°C for several hours (e.g., 18 h).[10]

  • Cool the reaction mixture to room temperature.

  • Add water and hydrochloric acid (1M) and extract with an organic solvent (e.g., DCM) to remove any unreacted starting material or byproducts.

  • Basify the aqueous phase to a pH of 11 with a suitable base (e.g., NaOH).

  • Extract the product into an organic solvent (e.g., DCM).

  • Combine the organic layers, dry over a drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography.

  • Note: This is a general procedure; optimization for o-phenylenediamine may be required.

Logical Workflow for Synthetic Route Selection

The choice of a synthetic route depends on various factors including scale, available equipment, cost, and safety considerations. The following diagram illustrates a logical workflow to guide this decision-making process.

Caption: Decision workflow for selecting a synthetic route to N-Methyl-o-phenylenediamine.

Safety and Handling Considerations

• o-Phenylenediamine: This starting material is a known carcinogen and should be handled with extreme caution, using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[4]

• Methylating Agents: Methyl iodide and dimethyl sulfate are toxic and carcinogenic.[5] All manipulations should be performed in a fume hood with appropriate gloves and eye protection.

• o-Chloronitrobenzene: This reagent is toxic and an irritant. Handle with care and appropriate PPE.

• General Precautions: For all reactions, it is crucial to wear appropriate PPE, including safety glasses, lab coats, and gloves.[5][11] Reactions should be carried out in a well-ventilated area or a fume hood.[5][11] In case of accidental exposure, consult the material safety data sheet (MSDS) for the specific chemical and seek medical attention.[12]

References

• 1. Buy N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 [smolecule.com]
• 2. N-Methyl-o-phenylenediamine Dihydrochloride | CAS No- 25148-68-9 | Simson Pharma Limited [simsonpharma.com]
• 3. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 4. Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. CN110272347A - A kind of synthetic method of N- methyl-o-phenylenediamine hydrochloride - Google Patents [patents.google.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 9. jk-sci.com [jk-sci.com]
• 10. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 11. aksci.com [aksci.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Comparative study of catalysts for N-Methyl-o-phenylenediamine synthesis

A Comparative Guide to Catalysts for the Synthesis of N-Methyl-o-phenylenediamine

The synthesis of N-Methyl-o-phenylenediamine is a critical step in the production of various pharmaceuticals and fine chemicals. The efficiency of this synthesis is largely dependent on the catalyst employed. This guide provides a comparative analysis of various catalytic systems for the N-methylation of o-phenylenediamine, offering researchers, scientists, and drug development professionals a comprehensive overview of catalyst performance based on available experimental data.

Performance Comparison of Catalytic Systems

The choice of catalyst significantly impacts the yield, selectivity, and reaction conditions for the synthesis of N-Methyl-o-phenylenediamine. The following tables summarize the performance of different catalysts based on data from various studies. It is important to note that direct comparison is challenging as reaction conditions are not always identical across different studies.

Table 1: Heterogeneous Catalysts for N-Methylation

Catalyst	Methylating Agent	Substrate	Reaction Conditions	Yield (%)	Purity (%)	Reference
10% Pd/C	-	N-methyl-o-nitroaniline	0.2-0.5 MPa H₂, 30-35°C, 3h, Methanol (B129727)	98.4	>99	[1]
Reduced Iron Powder	-	N-methyl-o-nitroaniline	Reflux, 2h, Ethanol/Acetic Acid	90.0	>99	[1]
Pt/C	Methanol	Aromatic Amines	150°C, 24-36h, N₂ atmosphere, NaOH	up to 98 (monomethylation)	-	[2]
Raney® Nickel	Paraformaldehyde	Amines	-	High	-	[3]
Au/TiO₂	Aldehydes	o-phenylenediamine	25°C, 2h, CHCl₃:MeOH	-	-	[4][5][6][7]

Note: The synthesis with Pd/C and Reduced Iron Powder involves the reduction of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine, not direct methylation of o-phenylenediamine.

Table 2: Homogeneous Catalysts for N-Methylation

Catalyst	Methylating Agent	Substrate	Reaction Conditions	Yield (%)	Reference
(DPEPhos)RuCl₂PPh₃	Methanol	Amines	140°C, 12h, Cs₂CO₃, Anhydrous MeOH	up to 97	[8]
Iridium(I) Complexes	Methanol	Aromatic Amines	150°C, Cs₂CO₃, Methanol	up to 95	[9][10]
(CAAC)CuH	Paraformaldehyde	Aromatic and Aliphatic Amines	Mild conditions	up to 99	[11]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for key catalytic systems.

Protocol 1: Reductive Amination using a Heterogeneous Catalyst (Pd/C)

This protocol describes the reduction of N-methyl-o-nitroaniline to N-Methyl-o-phenylenediamine.[1]

• Preparation: In a hydrogenation reactor, mix 20.0g (0.13 mol) of N-methyl-o-nitroaniline with 100ml of methanol.

• Catalyst Addition: Add 0.05g of 10% Pd/C to the mixture.

• Hydrogenation: Introduce hydrogen gas into the reactor at a pressure of 0.2-0.5 MPa.

• Reaction: Maintain the reaction temperature at 30-35°C for approximately 3 hours.

• Work-up: After the reaction is complete, filter the mixture to remove the catalyst. The filtrate contains the N-Methyl-o-phenylenediamine product.

Protocol 2: N-methylation using a Homogeneous Ru(II) Catalyst

This protocol outlines the N-methylation of amines using methanol as the methylating agent.[8]

• Reaction Setup: In a 10 mL Schlenk tube equipped with a magnetic stir bar, add the Ru catalyst (0.5 mol%), the amine substrate (1.0 mmol), a base (e.g., Cs₂CO₃), and 1 mL of anhydrous methanol.

• Reaction: Heat the mixture at 140°C for 12 hours.

• Purification: After cooling, remove the solvent under reduced pressure. The resulting residue is then purified by chromatography on silica (B1680970) gel to obtain the N-methylated product.

Visualizations

The following diagrams illustrate the key chemical processes and workflows involved in the synthesis of N-Methyl-o-phenylenediamine.

Caption: General reaction pathway for the catalytic N-methylation of o-phenylenediamine.

Caption: A typical experimental workflow for the catalytic synthesis of N-Methyl-o-phenylenediamine.

Caption: Logical relationship comparing homogeneous and heterogeneous catalysts.

References

• 1. CN102557964A - Synthesis method for N-Methyl-o-Phenylenediamine (salt) and isomeride thereof - Google Patents [patents.google.com]
• 2. shokubai.org [shokubai.org]
• 3. RANEY® nickel-catalyzed reductive N-methylation of amines with paraformaldehyde: theoretical and experimental study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. zaguan.unizar.es [zaguan.unizar.es]
• 11. CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Perspectives on the Quantification of N-Methyl-o-phenylenediamine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of N-Methyl-o-phenylenediamine. While direct inter-laboratory validation studies for this specific analyte are not extensively published, this document synthesizes data from various validated single-laboratory studies to present a comparative performance analysis. The objective is to assist researchers in evaluating and selecting appropriate analytical techniques for the reliable quantification of N-Methyl-o-phenylenediamine in different matrices. The primary focus is on High-Performance Liquid Chromatography (HPLC) based methods, which are commonly employed for the analysis of aromatic amines.

Comparative Performance of Analytical Methods

The following table summarizes the quantitative performance characteristics of a validated Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method for the determination of N-Methyl-o-phenylenediamine dihydrochloride (B599025), particularly as a genotoxic impurity in drug substances.[1] This data is presented alongside performance metrics for a closely related compound, o-phenylenediamine (B120857), from an evaluated method by the Occupational Safety and Health Administration (OSHA), to provide a broader context for the analytical capabilities for this class of compounds.[2]

Performance Parameter	Method for N-Methyl-o-phenylenediamine dihydrochloride[1]	Method for o-phenylenediamine[2]
Analytical Technique	RP-HPLC with UV detection	HPLC with UV detector
Limit of Detection (LOD)	2.53 µg/g	0.53 ng per injection
Limit of Quantification (LOQ)	7.52 µg/g	Not explicitly stated, Reliable Quantitation Limit is 211 ng per sample
Linearity (Correlation Coefficient, r²)	0.9998	Not explicitly stated
Accuracy (% Recovery)	90.68% to 110.21%	Not explicitly stated, but method meets recovery of at least 75%
Precision	Not explicitly stated	Standard Error of Estimate: 7.9%
Matrix	Telmisartan Drug Substances	Air samples collected on filters

Experimental Protocols

Protocol 1: RP-HPLC Method for N-Methyl-o-phenylenediamine dihydrochloride in Telmisartan[1]

This method was developed and validated for the quantification of N-Methyl-o-phenylenediamine dihydrochloride as a genotoxic impurity.

• Instrumentation: A validated RP-HPLC system equipped with a UV detector.

• Column: Kromasil C18 (150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient program utilizing a buffer at pH 3.0 and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 230 nm.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

Validation Parameters: The method was validated according to ICH guidelines for specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, precision, accuracy, and robustness.[1]

Protocol 2: HPLC Method for o-phenylenediamine in Air Samples[2]

This method is for the determination of o-phenylenediamine collected from air.

• Sample Collection: Air samples are drawn through sampling devices containing sulfuric acid-treated glass fiber filters.

• Sample Preparation: The filters are extracted with an aqueous EDTA solution.

• Instrumentation: HPLC with a UV detector.

• Analysis: The extracts are analyzed for the free amine.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the inter-laboratory validation of an analytical method for N-Methyl-o-phenylenediamine, from sample preparation to data analysis and comparison.

Caption: Workflow for Inter-laboratory Validation.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. osha.gov [osha.gov]

A Comparative Guide to the Synthesis of Telmisartan: The Role of N-Methyl-o-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of synthetic routes for the antihypertensive drug Telmisartan (B1682998), focusing on the pivotal role of the starting material, N-Methyl-o-phenylenediamine. We will explore the traditional synthesis pathway and contrast it with modern, alternative methods that have been developed to improve yield, purity, and reduce the formation of impurities. This objective analysis is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their drug development programs.

Introduction to Telmisartan Synthesis

Telmisartan is a potent and selective angiotensin II receptor antagonist widely prescribed for the treatment of hypertension. Its molecular structure features a complex bis-benzimidazole core, the assembly of which is a critical aspect of its synthesis. The traditional and most established synthetic route relies on the condensation of a substituted benzimidazole (B57391) carboxylic acid with N-Methyl-o-phenylenediamine to construct this core. However, this method is not without its drawbacks, including modest yields and the formation of process-related impurities. In response, several alternative synthetic strategies have emerged, aiming to enhance the efficiency and purity of the final active pharmaceutical ingredient (API).

Comparison of Synthetic Routes

The efficacy of a synthetic route is a multifaceted consideration, encompassing not only the overall yield but also the purity of the final product and the profile of any impurities. Below, we compare the traditional synthesis of Telmisartan, which utilizes N-Methyl-o-phenylenediamine, with two prominent alternative routes that modify or circumvent its use in the key bis-benzimidazole formation step.

Table 1: Quantitative Comparison of Telmisartan Synthetic Routes

Parameter	Traditional Synthesis (with N-Methyl-o-phenylenediamine)	Improved Convergent Synthesis	Copper-Catalyzed Cyclization	Reductive Amination-Condensation
Overall Yield	~21%[1][2][3]	~46%[1]	~54%[4][5][6]	~35%[7]
Key Impurities	Regioisomers, byproducts from harsh reagents[6]	Reduced process-related impurities	Avoids regioisomer formation[6]	Avoids regioisomer formation
Purity	High purity achievable after extensive purification	High purity	High purity	High purity

Synthetic Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the logical flow of the different synthetic strategies for Telmisartan.

Diagram 1: Traditional Telmisartan Synthesis Workflow

Diagram 2: Reductive Amination-Condensation Route

Diagram 3: Copper-Catalyzed Cyclization Pathway

Experimental Protocols

Below are summarized experimental protocols for key steps in the discussed synthetic routes.

Protocol 1: Traditional Condensation with N-Methyl-o-phenylenediamine

This protocol describes the formation of the bis-benzimidazole intermediate, a critical step in the traditional synthesis of Telmisartan.

• Reaction Setup: A mixture of the precursor benzimidazole carboxylic acid and N-Methyl-o-phenylenediamine is prepared in polyphosphoric acid (PPA).

• Heating: The reaction mixture is heated to approximately 150°C for several hours.

• Work-up: The reaction is quenched by pouring the mixture into ice water, followed by neutralization with a base (e.g., aqueous ammonia) to precipitate the crude product.

• Purification: The crude bis-benzimidazole intermediate is collected by filtration and purified by recrystallization or column chromatography.

Protocol 2: Reductive Amination-Condensation

This alternative approach constructs the central benzimidazole ring regioselectively.

• Reductive Amination: A biaryl aldehyde is reacted with a substituted aniline in the presence of a reducing agent (e.g., sodium borohydride (B1222165) or catalytic hydrogenation) to form an intermediate secondary amine.

• Cyclization: The intermediate amine is then cyclized to form the benzimidazole ring. This is typically achieved by heating in the presence of an acid catalyst (e.g., acetic acid or p-toluenesulfonic acid).

• Purification: The resulting product is purified through standard techniques such as crystallization or chromatography.

Protocol 3: Copper-Catalyzed Intramolecular Cyclization

This modern method offers an efficient way to form the bis-benzimidazole core.

• Reaction Setup: The o-haloarylamidine precursor is dissolved in a suitable solvent (e.g., DMF or toluene) with a copper catalyst (e.g., CuI) and a base (e.g., K2CO3).

• Heating: The reaction mixture is heated under an inert atmosphere until the starting material is consumed.

• Work-up: The reaction mixture is cooled, and the product is extracted with an organic solvent.

• Purification: The crude product is purified by column chromatography to yield the bis-benzimidazole intermediate.

Analysis of Purity and Impurities

The purity of the final Telmisartan API is critical for its safety and efficacy. High-Performance Liquid Chromatography (HPLC) is the primary analytical technique used to determine the purity of Telmisartan and to identify and quantify any impurities.

Table 2: Typical HPLC Conditions for Telmisartan Purity Analysis

Parameter	Condition
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer at acidic pH) and an organic solvent (e.g., acetonitrile (B52724) or methanol) in a gradient or isocratic elution.[8]
Flow Rate	Typically 1.0 - 1.5 mL/min[8]
Detection	UV detection at a wavelength of approximately 230-300 nm[8]
Column Temperature	Ambient or controlled at a specific temperature (e.g., 30°C)

Experimental Workflow for Purity Analysis

Diagram 4: HPLC Analysis Workflow for Telmisartan

The choice of synthetic route can significantly impact the impurity profile of the final Telmisartan product. The traditional synthesis, for instance, is known to produce regioisomeric impurities due to the non-selective alkylation of the bis-benzimidazole intermediate. Alternative routes, such as the reductive amination-condensation and copper-catalyzed cyclization methods, are designed to be more regioselective, thereby minimizing or eliminating the formation of such isomers.[6]

Conclusion

While the traditional synthesis of Telmisartan using N-Methyl-o-phenylenediamine is a well-established method, it presents challenges in terms of yield and impurity control. Modern alternative routes, including the reductive amination-condensation and copper-catalyzed cyclization methods, offer significant advantages, providing higher overall yields and avoiding the formation of problematic regioisomeric impurities.

The selection of a synthetic route for Telmisartan should be based on a comprehensive evaluation of factors including overall yield, cost of starting materials and reagents, ease of operation, and the impurity profile of the final API. The information presented in this guide provides a foundation for researchers to compare these different approaches and select the most suitable method for their specific needs in the development and manufacturing of Telmisartan.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o -haloarylamidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00886A [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. akjournals.com [akjournals.com]

Unveiling the Reactivity of N-Methyl-o-phenylenediamine in Benzimidazole Formation: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuances of benzimidazole (B57391) synthesis is paramount for the efficient design and production of a vast array of therapeutic agents. This guide provides a comparative analysis of the reaction rates of N-Methyl-o-phenylenediamine in benzimidazole formation, juxtaposed with other substituted o-phenylenediamines. By examining the electronic and steric effects of various substituents, this document aims to provide a clear, data-driven perspective on substrate reactivity and facilitate the optimization of synthetic strategies.

The formation of the benzimidazole scaffold, a privileged structure in medicinal chemistry, is most commonly achieved through the condensation of an o-phenylenediamine (B120857) with a carboxylic acid or its derivative, a reaction famously known as the Phillips condensation. The rate of this reaction is significantly influenced by the nature of the substituents on the o-phenylenediamine ring. This guide specifically delves into the impact of an N-methyl group on the reactivity of the diamine.

The Dual Nature of the N-Methyl Group: Electronic and Steric Effects

The N-methyl group on an o-phenylenediamine molecule exerts two primary and opposing effects on its reactivity in benzimidazole formation:

• Electronic Effect: The methyl group is an electron-donating group. Through a positive inductive effect (+I), it increases the electron density on the nitrogen atom to which it is attached. This enhanced nucleophilicity of the methylated amino group should, in principle, accelerate the initial nucleophilic attack on the carbonyl carbon of the carboxylic acid or aldehyde, a key step in the reaction mechanism.

• Steric Effect: Conversely, the methyl group introduces steric hindrance around the nitrogen atom. This bulkiness can impede the approach of the electrophilic partner and hinder the necessary conformational changes required for the subsequent intramolecular cyclization and dehydration steps that lead to the formation of the imidazole (B134444) ring.

The overall effect of the N-methyl group on the reaction rate is a delicate balance between these electronic and steric factors.

Comparative Reaction Rate Analysis

While direct kinetic studies providing precise rate constants for a wide range of substituted o-phenylenediamines under identical conditions are not extensively available in the public domain, a qualitative and semi-quantitative comparison can be drawn from reported reaction yields and conditions in the scientific literature.

o-Phenylenediamine Derivative	Substituent	Electronic Effect	Steric Effect	Expected Impact on Reaction Rate
o-Phenylenediamine	-H	Neutral	Minimal	Baseline
N-Methyl-o-phenylenediamine	-CH₃ (on N)	Electron-donating (+I)	Moderate	Ambiguous (potential for rate increase due to electronics, decrease due to sterics)
4-Nitro-o-phenylenediamine	-NO₂ (on ring)	Electron-withdrawing (-M, -I)	Minimal	Significant rate decrease
4-Methoxy-o-phenylenediamine	-OCH₃ (on ring)	Electron-donating (+M)	Minimal	Significant rate increase
4,5-Dimethyl-o-phenylenediamine	-CH₃ (on ring)	Electron-donating (+I)	Minimal	Rate increase

Analysis of the Comparison Table:

• Electron-donating groups on the aromatic ring, such as methoxy (B1213986) (-OCH₃) and methyl (-CH₃), generally increase the reaction rate by enhancing the nucleophilicity of both amino groups without introducing significant steric hindrance.

• Electron-withdrawing groups , like the nitro group (-NO₂), strongly deactivate the diamine by reducing the nucleophilicity of the amino groups, leading to a significant decrease in the reaction rate.

• N-Methyl-o-phenylenediamine presents a unique case. While the electron-donating nature of the methyl group is expected to accelerate the reaction, the steric hindrance it introduces often becomes the dominant factor, leading to a slower reaction rate compared to the unsubstituted o-phenylenediamine or ring-substituted electron-donating derivatives. The formation of a tertiary amine also alters the protonation state and subsequent reactivity of the diamine under acidic conditions.

Experimental Protocols

The following are representative experimental protocols for the synthesis of benzimidazoles from different o-phenylenediamines, illustrating the varied reaction conditions often required.

Protocol 1: Synthesis of 2-Substituted Benzimidazole from o-Phenylenediamine

This protocol is a general procedure often referred to as the Phillips condensation.

• Reactants:

  • o-Phenylenediamine (1 equivalent)

  • Carboxylic acid (1-1.2 equivalents)

  • Acid catalyst (e.g., 4N HCl, polyphosphoric acid)

• Procedure:

  • A mixture of o-phenylenediamine and the carboxylic acid is heated in the presence of an acid catalyst.

  • The reaction temperature is typically maintained between 100°C and 180°C.

  • The reaction progress is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled and neutralized with a base (e.g., ammonium (B1175870) hydroxide, sodium bicarbonate solution) to precipitate the benzimidazole product.

  • The crude product is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol, water).

Protocol 2: Synthesis of 1-Methyl-2-substituted Benzimidazole from N-Methyl-o-phenylenediamine

This protocol highlights a method for the synthesis of N-substituted benzimidazoles.

• Reactants:

  • N-Methyl-o-phenylenediamine (1 equivalent)

  • Aldehyde (1 equivalent)

  • Oxidizing agent (e.g., sodium metabisulfite, air)

• Procedure:

  • N-Methyl-o-phenylenediamine and the aldehyde are dissolved in a suitable solvent (e.g., ethanol, DMF).

  • An oxidizing agent is added to the mixture.

  • The reaction is stirred at a specific temperature (ranging from room temperature to reflux) for a period determined by TLC monitoring.

  • After the reaction is complete, the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography to yield the 1-methyl-2-substituted benzimidazole.

Visualizing the Reaction Pathway

The formation of benzimidazole from o-phenylenediamine and a carboxylic acid proceeds through a well-defined mechanism involving nucleophilic attack, cyclization, and dehydration.

Caption: General mechanism of benzimidazole formation via Phillips condensation.

Caption: A typical experimental workflow for benzimidazole synthesis.

Conclusion

Navigating the Analytical Maze: A Comparative Guide to Assessing Genotoxic Impurities in N-Methyl-o-phenylenediamine Batches

For researchers, scientists, and drug development professionals, ensuring the safety of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive comparison of analytical methodologies for the assessment of genotoxic impurities (GTIs) in N-Methyl-o-phenylenediamine (N-Me-o-PDA) batches, a key intermediate in the synthesis of various pharmaceuticals. Supported by experimental data, this document outlines detailed protocols and offers a comparative analysis of various techniques to aid in the selection of the most appropriate analytical strategy.

N-Methyl-o-phenylenediamine is a critical building block in organic synthesis. However, its manufacturing process can potentially introduce genotoxic impurities, which are compounds that can damage DNA and pose a carcinogenic risk, even at trace levels. Regulatory bodies like the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines, such as the ICH M7, which mandates the control of such impurities to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day for lifetime exposure.[1][2] This necessitates the use of highly sensitive and specific analytical methods to detect and quantify these impurities in N-Me-o-PDA batches.

Potential Genotoxic Impurities in N-Methyl-o-phenylenediamine Synthesis

The synthesis of N-Me-o-PDA typically involves the methylation of o-phenylenediamine (B120857) or the reduction of N-methyl-o-nitroaniline. These synthetic routes can introduce several classes of potential genotoxic impurities:

• Residual Starting Materials and Intermediates: Unreacted starting materials such as o-nitroaniline and intermediates like N-methyl-o-nitroaniline are aromatic amines, a class of compounds known for their potential genotoxicity.

• Reagents and By-products: The use of methylating agents like methyl iodide or dimethyl sulfate (B86663) can lead to the presence of residual alkyl halides, which are known alkylating agents and potent mutagens.[3] Similarly, the use of reducing agents like hydrazine (B178648) hydrate (B1144303) in the reduction of the nitro group can result in residual hydrazine, a well-documented genotoxic and carcinogenic compound.[4]

Comparative Analysis of Analytical Methodologies

The choice of analytical technique for GTI assessment in N-Me-o-PDA is dictated by the physicochemical properties of the target impurity and the required sensitivity. The most commonly employed methods are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Mass Spectrometry (MS) detection, and Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS).

Table 1: Comparison of Analytical Methods for N-Methyl-o-phenylenediamine and Related Aromatic Amine Impurities

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.
Target Analytes	N-Methyl-o-phenylenediamine, o-nitroaniline, N-methyl-o-nitroaniline.	N-Methyl-o-phenylenediamine, 2-Methyl-6-nitro aniline, other aromatic amines.
Limit of Detection (LOD)	~2.5 µg/g (for N-Me-o-PDA)	0.05 µg/mL (for 2-Methyl-6-nitro aniline)
Limit of Quantitation (LOQ)	~7.5 µg/g (for N-Me-o-PDA)	0.1 µg/mL (for 2-Methyl-6-nitro aniline)
Linearity (Correlation Coefficient)	>0.999	>0.99
Accuracy (% Recovery)	90.68% - 110.21%	Not explicitly stated for this specific analyte, but generally high.
Advantages	Robust, widely available, cost-effective.	High sensitivity and selectivity, suitable for complex matrices.
Disadvantages	Lower sensitivity compared to MS, potential for matrix interference.	Higher cost and complexity.

Table 2: Comparison of Analytical Methods for Hydrazine

Parameter	HPLC-UV (with Derivatization)	GC-MS (with Derivatization)
Principle	Derivatization to form a UV-active compound, followed by HPLC separation and UV detection.	Derivatization to form a volatile compound, followed by GC separation and MS detection.
Derivatizing Agent	2-Hydroxy-1-Naphthalaldehyde (HNA)	Acetone (B3395972)
Limit of Detection (LOD)	0.25 ppm (0.25 µg/g API)[4]	<1 ppm (for 4-chloro-1-butanol, a comparable analyte)[5]
Limit of Quantitation (LOQ)	1 ppm (w/w)	Not explicitly stated for hydrazine, but typically in the low ppm range.
Linearity (Correlation Coefficient)	>0.999	Not explicitly stated for hydrazine.
Accuracy (% Recovery)	Not explicitly stated.	Not explicitly stated for hydrazine.
Advantages	High sensitivity and selectivity due to derivatization and specific detection wavelength.[4]	High sensitivity and specificity of MS detection.[5]
Disadvantages	Requires an additional derivatization step.	Requires derivatization, potential for thermal degradation of the derivative.

Table 3: Comparison of Analytical Methods for Alkyl Halides

Parameter	Headspace GC-MS
Principle	Volatile impurities are partitioned into the headspace of a sealed vial and injected into the GC-MS for separation and detection.
Target Analytes	Methyl iodide, ethyl bromide, and other volatile alkyl halides.
Limit of Detection (LOD)	0.01 ppm (for specific alkyl halides in Posaconazole)[6]
Limit of Quantitation (LOQ)	0.025 ppm (for specific alkyl halides in Posaconazole)[6]
Linearity (Correlation Coefficient)	>0.995
Accuracy (% Recovery)	90.49% - 106.79%
Advantages	Highly sensitive for volatile compounds, minimizes matrix effects.
Disadvantages	Not suitable for non-volatile impurities.

Experimental Protocols

Protocol 1: HPLC-UV Method for the Determination of N-Methyl-o-phenylenediamine Dihydrochloride (B599025)

This method is adapted from a validated procedure for the analysis of N-Me-o-PDA in Telmisartan drug substances.

• Chromatographic System:

  • HPLC system equipped with a UV detector.

  • Column: Kromasil C18 (150 x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient program with a buffer at pH 3.0 and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of N-Methyl-o-phenylenediamine dihydrochloride reference standard in a suitable diluent.

  • Prepare working standard solutions by diluting the stock solution to appropriate concentrations for linearity, LOD, and LOQ determination.

  • Prepare the sample solution by accurately weighing and dissolving the N-Me-o-PDA batch in the diluent to a known concentration.

• Validation Parameters:

  • Specificity: Analyze blank, placebo, and spiked samples to ensure no interference at the retention time of N-Me-o-PDA.

  • LOD and LOQ: Determine based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical methods.

  • Linearity: Analyze a series of standard solutions over a defined concentration range and plot a calibration curve.

  • Accuracy: Perform recovery studies by spiking known amounts of the impurity into the sample matrix at different concentration levels.

  • Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogeneous sample.

  • Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Protocol 2: GC-MS Method for the Determination of Hydrazine (with Derivatization)

This protocol is a general approach for the analysis of hydrazine in pharmaceutical materials.

• Derivatization:

  • Accurately weigh the N-Me-o-PDA sample into a headspace vial.

  • Add a solution of acetone in a suitable solvent (e.g., water or an organic solvent compatible with the sample). Acetone acts as both the derivatizing agent and diluent, forming acetone azine.[7]

• GC-MS System:

  • GC system coupled to a Mass Spectrometer.

  • Column: A suitable capillary column for volatile compound analysis (e.g., DB-624).[7]

  • Carrier Gas: Helium.

  • Injector: Split/splitless injector.

  • Oven Temperature Program: A gradient program to ensure separation of the acetone azine from other volatile components.

  • MS Detector: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of acetone azine.

• Standard and Sample Analysis:

  • Prepare a standard solution of hydrazine by derivatizing it with acetone under the same conditions as the sample.

  • Inject the headspace of the prepared sample and standard vials into the GC-MS system.

• Validation Parameters:

  • Similar validation parameters as described in Protocol 1 should be assessed, with a focus on the reproducibility of the derivatization reaction.

Protocol 3: Headspace GC-MS Method for the Determination of Alkyl Halides

This protocol outlines a general procedure for the analysis of volatile alkyl halides.

• Sample Preparation:

  • Accurately weigh the N-Me-o-PDA sample into a headspace vial.

  • Add a suitable solvent (e.g., dimethyl sulfoxide, N-methyl-2-pyrrolidone) to dissolve the sample.

  • Seal the vial tightly.

• Headspace GC-MS System:

  • Headspace autosampler coupled to a GC-MS system.

  • Incubation Temperature and Time: Optimize to ensure efficient partitioning of the alkyl halides into the headspace.

  • GC Column: A column suitable for volatile organic compounds (e.g., DB-624 or equivalent).

  • Oven Temperature Program: A program that provides good separation of the target alkyl halides.

  • MS Detector: Operated in SIM mode, monitoring specific ions for each target alkyl halide to ensure high sensitivity and specificity.[6]

• Standard and Sample Analysis:

  • Prepare standard solutions of the target alkyl halides in the same solvent used for the sample.

  • Analyze the headspace of the sample and standard vials.

• Validation Parameters:

  • The method should be validated for specificity, LOD, LOQ, linearity, accuracy, precision, and robustness as per ICH guidelines.

Visualizing the Workflow

To better understand the logical flow of assessing genotoxic impurities in N-Methyl-o-phenylenediamine batches, the following diagrams illustrate the key decision-making and experimental processes.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. sielc.com [sielc.com]

Safety & Regulatory Compliance

Proper Disposal of N-Methyl-o-phenylenediamine: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of N-Methyl-o-phenylenediamine is critical for laboratory safety and environmental protection. This guide provides essential procedural information for researchers, scientists, and drug development professionals to manage and dispose of this chemical waste responsibly. N-Methyl-o-phenylenediamine and its salts are classified as hazardous, exhibiting significant toxicity if ingested, inhaled, or absorbed through the skin.[1][2][3] Adherence to strict disposal protocols is mandatory to mitigate risks.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle N-Methyl-o-phenylenediamine with appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical safety goggles, protective gloves, and suitable protective clothing.[4][5][6] All handling of this substance should occur in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[1][5][6] An eyewash station and safety shower must be readily accessible.[5]

Step-by-Step Disposal Protocol

The disposal of N-Methyl-o-phenylenediamine must be conducted in accordance with all federal, state, and local regulations.[1][5] The following steps provide a general framework for proper disposal:

• Waste Identification and Classification:

  • N-Methyl-o-phenylenediamine waste is categorized as hazardous due to its toxic properties.[1][3]

  • Consult your institution's Environmental Health and Safety (EHS) department for specific waste classification codes and requirements.

• Waste Segregation:

  • Do not mix N-Methyl-o-phenylenediamine waste with other chemical waste streams unless explicitly permitted by your EHS department.[7]

  • Keep solid waste, such as contaminated labware and PPE, separate from liquid waste.

• Containerization:

  • Use a designated, leak-proof, and chemically compatible container for all N-Methyl-o-phenylenediamine waste.

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "N-Methyl-o-phenylenediamine".[7]

  • Keep the waste container tightly sealed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[1][7]

• Documentation:

  • Maintain a detailed log of the generated waste, including the chemical name, quantity, and generation date.[7]

• Arrange for Pickup and Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup.[7]

  • Disposal must be carried out at an approved waste disposal plant.[1] Do not dispose of N-Methyl-o-phenylenediamine down the drain or in regular trash, as it can be harmful to aquatic life.[1][8]

Accidental Spill Management

In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.[7]

• Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[7]

• Ventilate: Ensure the area is well-ventilated.[7]

• Containment: For solid spills, dampen the material with water to prevent dust generation.[3][9] For small spills, use an inert absorbent material like vermiculite (B1170534) or sand.[7]

• Collection: Carefully sweep or vacuum the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[5][7]

• Decontamination: Clean the spill area thoroughly with soap and water.[9] All cleaning materials must also be disposed of as hazardous waste.[7]

• Personal Decontamination: Remove and seal any contaminated clothing in a vapor-tight plastic bag for disposal.[9] Wash hands and any affected skin areas thoroughly.[1]

Hazard Classification and Safety Information

The following table summarizes the key hazard information for N-Methyl-o-phenylenediamine and its dihydrochloride (B599025) salt.

Hazard Category	GHS Hazard Statement	Precautionary Statement (Disposal)
Acute Toxicity (Oral)	H301: Toxic if swallowed[3]	P501: Dispose of contents/container to an approved waste disposal plant[1]
Acute Toxicity (Dermal)	H311: Toxic in contact with skin[3]	P501: Dispose of contents/container to an approved waste disposal plant[1]
Acute Toxicity (Inhalation)	H331: Toxic if inhaled[3]	P501: Dispose of contents/container to an approved waste disposal plant[1]
Skin Irritation	H315: Causes skin irritation[1][3]	P501: Dispose of contents/container to an approved waste disposal plant[1]
Eye Irritation	H319: Causes serious eye irritation[1][2]	P501: Dispose of contents/container to an approved waste disposal plant[1]
Environmental Hazard	H410: Very toxic to aquatic life with long lasting effects[8]	P273: Avoid release to the environment

Disposal Workflow

The following diagram illustrates the decision-making process for the proper handling and disposal of N-Methyl-o-phenylenediamine waste.

Caption: Workflow for the safe disposal of N-Methyl-o-phenylenediamine.

References

• 1. aksci.com [aksci.com]
• 2. N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Methyl-o-phenylenediamine dihydrochloride | C7H12Cl2N2 | CID 91296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. utsi.edu [utsi.edu]
• 6. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling N-Methyl-o-phenylenediamine

Essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of N-Methyl-o-phenylenediamine.

This guide provides critical, immediate, and procedural information for the safe handling of N-Methyl-o-phenylenediamine in a laboratory setting. Adherence to these protocols is essential to minimize risk and ensure a safe research environment.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling N-Methyl-o-phenylenediamine, based on established safety data sheets.

PPE Category	Specification	Standard Compliance
Eye and Face Protection	Chemical safety goggles or glasses with side protection. A face shield may be necessary in situations with a higher risk of splashing.[1]	OSHA 29 CFR 1910.133 or European Standard EN166[2][3][4]
Skin Protection	Appropriate protective gloves to prevent skin exposure.[2][3][4] A laboratory coat and close-toed footwear are minimum requirements.[1] Protective clothing should be selected based on the specific workplace hazards.[1]	-
Respiratory Protection	A NIOSH or European Standard EN 149 approved respirator should be used when ventilation is inadequate or if exposure limits are exceeded.[2][3][4] A self-contained breathing apparatus (SCBA) may be necessary in emergencies.[2]	OSHA 29 CFR 1910.134 or European Standard EN 149[2][3][4]

Operational Plan for Safe Handling

A systematic approach to handling N-Methyl-o-phenylenediamine is crucial for minimizing exposure and preventing accidents. The following workflow outlines the key steps from preparation to disposal.

Figure 1: Standard Operating Procedure for Handling N-Methyl-o-phenylenediamine.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation :

  • Put on all required PPE as specified in the table above.

  • Ensure the work area, preferably a chemical fume hood, is well-ventilated.[2][3][4]

  • Gather all necessary equipment and reagents.

• Handling :

  • Handle the solid material in a way that minimizes dust generation.[2][3][4]

  • Weigh and transfer the chemical within the ventilated enclosure.

  • Keep the container tightly closed when not in use.[2][3][4]

  • Avoid contact with eyes, skin, and clothing.[2][3][4]

• Post-Handling & Cleanup :

  • Decontaminate all work surfaces after use.

  • Remove PPE carefully to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after handling.[2][3][4]

Disposal Plan

Proper disposal of N-Methyl-o-phenylenediamine and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation :

• All waste containing N-Methyl-o-phenylenediamine should be considered hazardous.

• Segregate solid and liquid waste into separate, compatible, and clearly labeled waste containers.

Containerization :

• Use suitable, clean, dry, and closed containers for waste.[2][4]

• Ensure containers are properly sealed and stored in a designated waste accumulation area.

Disposal Method :

• Dispose of the chemical waste in a manner consistent with federal, state, and local regulations.[3]

• Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Emergency Response Plan

In the event of accidental exposure, immediate and appropriate action is crucial.

Figure 2: Emergency Response Plan for N-Methyl-o-phenylenediamine Exposure.

First-Aid Measures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][4]

• Skin Contact : Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[2][3][4] Wash clothing before reuse.[2][3][4]

• Inhalation : Remove from exposure to fresh air immediately.[2][3][4] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2][3][4]

• Ingestion : If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[2][4] Never give anything by mouth to an unconscious person.[2][4] Do NOT induce vomiting.[3] Get medical aid immediately.[2][3][4]

Spill Response

• Small Spills : Clean up spills immediately, observing precautions in the Protective Equipment section.[2][3][4]

• Sweep up or absorb the material and place it into a suitable, clean, dry, closed container for disposal.[2][3][4]

• Avoid generating dusty conditions.[2][3][4]

• Ensure adequate ventilation.[2][3][4]

• For larger spills, evacuate the area and contact your institution's EHS department.

References

• 1. aksci.com [aksci.com]
• 2. N-Methyl-o-phenylenediamine dihydrochloride(25148-68-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. utsi.edu [utsi.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]